1,1,1-Trichloroethane

• CAS: 71-55-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical and Chemical Properties of 1,1,1-Trichloroethane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical properties of 1,1,1-trichloroethane (also known as methyl chloroform). The information is presented to support research, scientific analysis, and professionals in drug development, with a focus on quantitative data, detailed experimental methodologies, and visual representations of key processes.

Physical Properties

1,1,1-Trichloroethane is a colorless, volatile liquid with a characteristic sweet, chloroform-like odor.[1] It is a synthetic chemical that does not occur naturally in the environment.[1] The following tables summarize its key physical properties.

Table 1: General and Physical Properties of 1,1,1-Trichloroethane

Property	Value	Reference
Chemical Formula	C₂H₃Cl₃	[2]
Molecular Weight	133.40 g/mol	[1]
Appearance	Colorless liquid	[1][3]
Odor	Sweet, chloroform-like	[1]
Density	1.32 g/cm³	[3]
Boiling Point	74 °C (165 °F; 347 K)	[3]
Melting Point	-33 °C (-27 °F; 240 K)	[3]
Vapor Pressure	100 mmHg (13.3 kPa) at 20 °C	[3]
Water Solubility	0.4% (w/v) at 20 °C	[3]
log Kₒw (Octanol-Water Partition Coefficient)	2.49	[1]
Henry's Law Constant	0.0163 atm·m³/mol at 25 °C	[1]

Table 2: Thermodynamic and Safety-Related Properties of 1,1,1-Trichloroethane

Property	Value	Reference
Heat of Vaporization	32.50 kJ/mol at 25 °C	[1]
Surface Tension	0.02518 N/m at 25 °C	[1]
Flash Point	Non-flammable	[1]
Autoignition Temperature	500 °C (932 °F)	[4]
Lower Explosive Limit (LEL)	7.5%	[4]
Upper Explosive Limit (UEL)	12.5%	[4]

Chemical Properties

1,1,1-Trichloroethane is a relatively stable compound but can undergo decomposition under certain conditions. When heated to decomposition, it emits toxic fumes of hydrogen chloride, chlorine, and phosgene.[1] It is corrosive to aluminum and can also react with other metals like magnesium and their alloys.[4] To prevent dehydrochlorination, commercial preparations of 1,1,1-trichloroethane are sold with stabilizers.[3]

Chemical Reactions

One notable reaction of 1,1,1-trichloroethane is its reaction with silver powder, which results in the formation of 2-butyne.[5]

Degradation Pathways

1,1,1-Trichloroethane is subject to both biotic and abiotic degradation in the environment.

Abiotic Degradation: In soil and water, 1,1,1-trichloroethane can undergo slow abiotic degradation through two primary pathways: elimination of hydrochloric acid (dehydrochlorination) to form 1,1-dichloroethene, and hydrolysis to form acetic acid.[6][7][8]

Biotic Degradation: Aerobic biodegradation can occur in the presence of methane-oxidizing bacteria.[6] Under anaerobic conditions, it can be reductively dechlorinated.[6] For instance, the ethane-utilizing bacterium Mycobacterium sp. TA27 can co-metabolically degrade 1,1,1-trichloroethane.[9][10][11] The primary metabolites in this pathway are 2,2,2-trichloroethanol, trichloroacetic acid, and dichloroacetic acid.[9][10][11]

Experimental Protocols

The following sections detail the methodologies for determining some of the key physical and chemical properties of 1,1,1-trichloroethane.

Determination of Boiling Point

The boiling point of 1,1,1-trichloroethane can be determined using several standard methods, including the distillation method as outlined in ASTM D1078 .[1][3][4][6][9] This standard is applicable to volatile organic liquids that are chemically stable during distillation and have a boiling range between 30 and 350 °C.[1][6][9]

Methodology (ASTM D1078):

• Apparatus: A distillation flask, condenser, graduated receiving cylinder, and a calibrated thermometer are used.

• Procedure: A 100 mL sample of 1,1,1-trichloroethane is placed in the distillation flask. Heat is applied, and the temperature is recorded at which the first drop of distillate falls from the condenser (initial boiling point). The heating is continued, and the temperature is recorded when the last of the liquid evaporates from the bottom of the flask (dry point). The boiling range is the temperature difference between the initial boiling point and the dry point.

• Data Analysis: The observed temperatures are corrected for barometric pressure.

Alternatively, OECD Guideline 103 describes several methods for boiling point determination, including ebulliometry, dynamic methods, and distillation methods.[10][11][12]

Determination of Vapor Pressure

The vapor pressure of 1,1,1-trichloroethane can be measured using a static method as described in OECD Guideline 104 .[13][14][15][16][17]

Methodology (Static Method):

• Apparatus: A constant temperature bath, an equilibrium cell, and a pressure measuring device (e.g., a manometer) are required.

• Procedure: A small amount of the 1,1,1-trichloroethane sample is introduced into the evacuated equilibrium cell, which is maintained at a constant temperature. The pressure inside the cell is monitored until it reaches a constant value, which is the vapor pressure of the substance at that temperature.

• Data Analysis: Measurements are taken at various temperatures to establish the vapor pressure curve.

Determination of Water Solubility

The water solubility of 1,1,1-trichloroethane can be determined using the flask method as described in OECD Guideline 105 .[2][18][19][20][21][22]

Methodology (Flask Method):

• Apparatus: A constant temperature bath with a shaking or stirring mechanism, and vessels for equilibration.

• Procedure: An excess amount of 1,1,1-trichloroethane is added to a known volume of water in a vessel. The vessel is then agitated in the constant temperature bath for a sufficient period to reach equilibrium (typically 24 hours). After equilibration, the concentration of 1,1,1-trichloroethane in the aqueous phase is determined by a suitable analytical method, such as gas chromatography.

• Data Analysis: The solubility is reported as the mass of the substance per volume of water.

Analytical Methods for Detection and Quantification

In Water (EPA Method 502.1): This method is a purge-and-trap gas chromatography procedure used for the determination of volatile halogenated organic compounds in drinking water and raw source water.[23]

• Sample Preparation: An inert gas is bubbled through a water sample, and the volatile compounds are transferred from the aqueous phase to the vapor phase.

• Analysis: The vapor is trapped on a sorbent column. After purging is complete, the sorbent column is heated and backflushed with an inert gas to desorb the compounds onto a gas chromatographic column. The gas chromatograph is temperature-programmed to separate the analytes, which are then detected with a halide-specific detector.

In Air (NIOSH Method 1003): This method is used for the determination of halogenated hydrocarbons in air.[24][25][26][27][28]

• Sample Collection: A known volume of air is drawn through a solid sorbent tube (containing coconut shell charcoal) to trap the 1,1,1-trichloroethane vapors.

• Sample Preparation: The charcoal from the tube is transferred to a vial, and the 1,1,1-trichloroethane is desorbed with a suitable solvent (e.g., carbon disulfide).

• Analysis: An aliquot of the desorbed sample is injected into a gas chromatograph equipped with a flame ionization detector (FID) for separation and quantification.

Visualizations

The following diagrams illustrate key pathways related to 1,1,1-trichloroethane.

Caption: Industrial production of 1,1,1-Trichloroethane.

Caption: Biotic degradation by Mycobacterium sp. TA27.

Caption: Abiotic degradation pathways in water.

References

• 1. store.astm.org [store.astm.org]
• 2. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]
• 3. ASTM D1078: Distillation Range Measurement of Liquid VOCs - Analytice [analytice.com]
• 4. webstore.ansi.org [webstore.ansi.org]
• 5. Abiotic degradation of chlorinated ethanes and ethenes in water - PMC [pmc.ncbi.nlm.nih.gov]
• 6. store.astm.org [store.astm.org]
• 7. A 1,1,1-Trichloroethane-Degrading Anaerobic Mixed Microbial Culture Enhances Biotransformation of Mixtures of Chlorinated Ethenes and Ethanes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Tracking abiotic transformation of 1,1,1-trichloroethane to 1,1-dichloroethylene in contaminated groundwater on a national scale - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ww2.arb.ca.gov [ww2.arb.ca.gov]
• 10. laboratuar.com [laboratuar.com]
• 11. oecd.org [oecd.org]
• 12. oecd.org [oecd.org]
• 13. OECD test n°104: Vapour pressure - Analytice [analytice.com]
• 14. laboratuar.com [laboratuar.com]
• 15. consilab.de [consilab.de]
• 16. oecd.org [oecd.org]
• 17. oecd.org [oecd.org]
• 18. oecd.org [oecd.org]
• 19. oecd.org [oecd.org]
• 20. OECD 105 - Water Solubility Test at 20°C - Analytice [analytice.com]
• 21. Physical chemical testing studies | Essem Compliance [essem-compliance.com]
• 22. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 23. cdn.who.int [cdn.who.int]
• 24. Hydrocarbons, Halogenated (1003) - Wikisource, the free online library [en.wikisource.org]
• 25. cdc.gov [cdc.gov]
• 26. downloads.regulations.gov [downloads.regulations.gov]
• 27. synectics.net [synectics.net]
• 28. scribd.com [scribd.com]

Synthesis of 1,1,1-Trichloroethane from Vinyl Chloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the primary industrial synthesis pathway for 1,1,1-trichloroethane, also known as methyl chloroform, starting from vinyl chloride. The content herein details the core chemical transformations, reaction conditions, and experimental considerations relevant to professionals in chemical research and development.

Executive Summary

The synthesis of 1,1,1-trichloroethane from vinyl chloride is a well-established industrial process that proceeds in two primary stages. The first stage involves the hydrochlorination of vinyl chloride to produce the intermediate, 1,1-dichloroethane (B41102). The subsequent stage involves the free-radical photochlorination of 1,1-dichloroethane to yield the final product, 1,1,1-trichloroethane. This guide elucidates the reaction mechanisms, experimental protocols, and key quantitative data associated with this synthetic route. Furthermore, it outlines the purification process for isolating 1,1,1-trichloroethane from the reaction mixture.

Synthesis Pathway Overview

The overall synthesis is a two-step process:

• Step 1: Hydrochlorination of Vinyl Chloride

  • Reaction: CH₂=CHCl + HCl → CH₃CHCl₂

  • Product: 1,1-Dichloroethane

• Step 2: Photochlorination of 1,1-Dichloroethane

  • Reaction: CH₃CHCl₂ + Cl₂ --(UV light)--> CH₃CCl₃ + HCl

  • Product: 1,1,1-Trichloroethane

The hydrogen chloride (HCl) generated as a byproduct in the second step can be recycled and utilized as a reactant in the first step, enhancing the atom economy of the overall process.[1][2]

Quantitative Data Summary

The following table summarizes the key quantitative data for the two-step synthesis of 1,1,1-trichloroethane.

Parameter	Step 1: Hydrochlorination	Step 2: Photochlorination
Reactants	Vinyl Chloride, Hydrogen Chloride	1,1-Dichloroethane, Chlorine
Catalyst	Lewis Acids (e.g., FeCl₃, AlCl₃, ZnCl₂)	None (Initiated by UV light)
Reaction Temperature	20-55 °C[3]	25-200 °C
Pressure	Atmospheric (typically)	Atmospheric (typically)
Reaction Phase	Liquid	Gas or Liquid
Conversion	High (Specific data not available)	High (Specific data not available)
Selectivity	High for 1,1-dichloroethane	Moderate to high for 1,1,1-trichloroethane
Yield	High (Specific data not available)	80-90%[1][2]
Major Byproducts	Minimal	1,1,2-Trichloroethane[1][2]

Detailed Experimental Protocols

Step 1: Synthesis of 1,1-Dichloroethane via Hydrochlorination of Vinyl Chloride

Objective: To convert vinyl chloride to 1,1-dichloroethane through the addition of hydrogen chloride in the presence of a Lewis acid catalyst.

Materials:

• Vinyl chloride (gas)

• Hydrogen chloride (gas)

• Anhydrous iron(III) chloride (FeCl₃) or aluminum chloride (AlCl₃)

• A suitable inert solvent (e.g., 1,2-dichloroethane) may be used.

Equipment:

• A glass-lined or other corrosion-resistant reactor equipped with a gas inlet, a stirrer, a thermometer, and a reflux condenser.

• Gas flow meters to control the feed rates of vinyl chloride and HCl.

• A cooling system to maintain the reaction temperature.

Procedure:

• The reactor is charged with the Lewis acid catalyst (e.g., anhydrous FeCl₃). If a solvent is used, it is added to the reactor at this stage.

• The reactor is cooled to the desired reaction temperature, typically between 20-50 °C.[1]

• Vinyl chloride and hydrogen chloride gases are introduced into the reactor at a controlled molar ratio, typically near stoichiometric amounts.

• The reaction mixture is stirred vigorously to ensure efficient gas-liquid mixing and contact with the catalyst.

• The reaction is exothermic, and the temperature is maintained within the desired range using a cooling jacket or coils.

• The reaction progress can be monitored by analyzing samples of the liquid phase using gas chromatography (GC) to determine the conversion of vinyl chloride and the formation of 1,1-dichloroethane.

• Upon completion, the crude 1,1-dichloroethane is separated from the catalyst. This can be achieved by filtration or by quenching the reaction with water and separating the organic layer.

• The crude product is then purified by distillation to remove any unreacted starting materials or byproducts.

Step 2: Synthesis of 1,1,1-Trichloroethane via Photochlorination of 1,1-Dichloroethane

Objective: To convert 1,1-dichloroethane to 1,1,1-trichloroethane via free-radical chlorination initiated by ultraviolet (UV) light.

Materials:

• 1,1-Dichloroethane

• Chlorine gas

• Inert gas (e.g., nitrogen) for purging

Equipment:

• A photochemical reactor equipped with a UV lamp (e.g., a mercury vapor lamp), a gas inlet, a stirrer (if liquid phase), a thermometer, and a condenser. The reactor should be made of a material that is transparent to the UV wavelength being used (e.g., quartz).

• Gas flow meters for chlorine and inert gas.

• A heating/cooling system to control the reaction temperature.

• A scrubbing system to neutralize unreacted chlorine and the HCl byproduct.

Procedure:

• The photochemical reactor is charged with purified 1,1-dichloroethane.

• The system is purged with an inert gas to remove oxygen, which can inhibit free-radical reactions.

• The 1,1-dichloroethane is brought to the desired reaction temperature.

• The UV lamp is turned on to initiate the reaction.

• Chlorine gas is introduced into the reactor at a controlled rate. The molar ratio of chlorine to 1,1-dichloroethane is a critical parameter to control the extent of chlorination and minimize the formation of higher chlorinated byproducts.

• The reaction mixture is stirred (for liquid-phase reactions) to ensure uniform exposure to UV light and chlorine.

• The reaction temperature is maintained, as the reaction is exothermic.

• The reaction progress is monitored by GC analysis of the reaction mixture to determine the concentrations of 1,1,1-trichloroethane, unreacted 1,1-dichloroethane, and the primary byproduct, 1,1,2-trichloroethane (B165190).

• Upon reaching the desired conversion, the chlorine feed and UV lamp are turned off.

• The reaction mixture is purged with an inert gas to remove any residual chlorine and HCl.

• The crude product mixture is then subjected to fractional distillation to separate the desired 1,1,1-trichloroethane from unreacted 1,1-dichloroethane, the 1,1,2-trichloroethane isomer, and any other byproducts.

Reaction Mechanisms and Signaling Pathways

Hydrochlorination of Vinyl Chloride

The hydrochlorination of vinyl chloride proceeds via an electrophilic addition mechanism. The Lewis acid catalyst polarizes the H-Cl bond, making the hydrogen atom more electrophilic. The pi electrons of the vinyl chloride double bond attack the electrophilic hydrogen, forming a carbocation intermediate. The chloride ion then attacks the carbocation to form 1,1-dichloroethane. The formation of the more stable secondary carbocation is favored over the primary carbocation, leading to the high regioselectivity of this reaction.

Mechanism of Vinyl Chloride Hydrochlorination

Photochlorination of 1,1-Dichloroethane

The photochlorination of 1,1-dichloroethane is a free-radical chain reaction involving three main stages: initiation, propagation, and termination.

• Initiation: UV light provides the energy to homolytically cleave the Cl-Cl bond, generating two highly reactive chlorine radicals (Cl•).

• Propagation: A chlorine radical abstracts a hydrogen atom from 1,1-dichloroethane, forming an ethyl radical and HCl. The ethyl radical then reacts with a chlorine molecule to form a trichloroethane product and another chlorine radical, which continues the chain reaction. Abstraction of the hydrogen from the carbon already bearing two chlorine atoms is favored.

• Termination: The chain reaction is terminated when two radicals combine.

Free-Radical Photochlorination of 1,1-Dichloroethane

Experimental Workflow and Purification

The overall experimental workflow involves the two synthesis steps followed by a multi-stage purification process to isolate the final product.

Overall Synthesis and Purification Workflow

The purification of 1,1,1-trichloroethane from the crude reaction mixture is typically achieved by fractional distillation.[1][2] A multi-column distillation train is often employed in an industrial setting. The first column is designed to remove the "lights" – low-boiling components such as unreacted gases and HCl. The bottoms from this column are then fed to a second column where the 1,1,1-trichloroethane is separated from the "heavies," which include the isomeric byproduct 1,1,2-trichloroethane and any higher chlorinated ethanes. The significant difference in boiling points between 1,1,1-trichloroethane (74 °C) and 1,1,2-trichloroethane (114 °C) allows for efficient separation by distillation.

Conclusion

The synthesis of 1,1,1-trichloroethane from vinyl chloride is a robust and well-understood industrial process. The two-step pathway involving hydrochlorination followed by photochlorination offers a high-yielding route to the desired product. Careful control of reaction conditions, particularly temperature and reactant ratios, is crucial for maximizing yield and selectivity while minimizing the formation of byproducts. The ability to recycle the HCl byproduct enhances the overall efficiency of the synthesis. The final purification by fractional distillation is a critical step in obtaining high-purity 1,1,1-trichloroethane. This guide provides a comprehensive technical foundation for researchers and professionals involved in the synthesis and application of chlorinated hydrocarbons.

References

• 1. 1,1,1-Trichloroethane - Wikipedia [en.wikipedia.org]
• 2. 1,1,1-Trichloroethane [chemeurope.com]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]

An In-depth Technical Guide to the Environmental Degradation Pathways of 1,1,1-Trichloroethane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate of 1,1,1-trichloroethane (1,1,1-TCA), a once widely used industrial solvent and a persistent groundwater contaminant. This document details the abiotic and biotic degradation pathways of 1,1,1-TCA, presenting key quantitative data, detailed experimental protocols for studying its degradation, and visualizations of the core processes.

Introduction

1,1,1-Trichloroethane is a synthetic chlorinated hydrocarbon that was extensively used for metal degreasing and as a solvent. Due to its improper disposal and accidental spills, it has become a significant environmental pollutant, frequently detected in soil and groundwater. Understanding the degradation pathways of 1,1,1-TCA is crucial for developing effective remediation strategies for contaminated sites. This guide synthesizes the current scientific understanding of the chemical and biological breakdown of this compound in the environment.

Abiotic Degradation Pathways

Under natural conditions, 1,1,1-TCA can undergo abiotic degradation, primarily through hydrolysis and dehydrochlorination. These reactions can occur without microbial intervention and are influenced by environmental factors such as temperature and pH.

2.1. Hydrolysis and Dehydrochlorination

In aqueous environments, 1,1,1-TCA can be abiotically transformed into 1,1-dichloroethene (1,1-DCE) and acetic acid. The half-life for this transformation is on the order of years, with one study reporting a half-life of greater than 2.8 years. Another study found the half-life to be 1.7 years at 20°C. The rate of these reactions is temperature-dependent.

The primary abiotic degradation pathways are:

• Dehydrochlorination: Elimination of hydrogen chloride (HCl) to form 1,1-DCE.

• Hydrolysis: Reaction with water to form acetic acid.

dot

Caption: Abiotic degradation pathways of 1,1,1-Trichloroethane.

Biotic Degradation Pathways

The biodegradation of 1,1,1-TCA can occur under both anaerobic and aerobic conditions, mediated by various microorganisms. Biotic processes are often more rapid and lead to a wider range of degradation products compared to abiotic reactions.

3.1. Anaerobic Degradation

Under anaerobic conditions, the primary degradation mechanism for 1,1,1-TCA is reductive dechlorination. This process involves the sequential removal of chlorine atoms and is carried out by specific groups of bacteria, notably Dehalobacter species and methanogenic consortia.

The typical anaerobic degradation pathway is as follows:

1,1,1-Trichloroethane → 1,1-Dichloroethane (1,1-DCA) → Chloroethane (CA) → Ethane

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An In-depth Technical Guide to the Toxicological Profile and Health Effects of 1,1,1-Trichloroethane

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

1,1,1-Trichloroethane (1,1,1-TCE), also known as methyl chloroform, is a synthetic chlorinated hydrocarbon that was widely used as an industrial solvent and in various consumer products. Due to its ozone-depleting properties, its production and use have been significantly curtailed under the Montreal Protocol.[1][2] This guide provides a comprehensive toxicological profile of 1,1,1-TCE, detailing its health effects, mechanisms of toxicity, and toxicokinetics. The primary targets for 1,1,1-TCE toxicity are the central nervous system (CNS), heart, and liver.[3][4] Acute exposure can lead to CNS depression, dizziness, and at high concentrations, unconsciousness and death.[1][5] Chronic exposure has been associated with more persistent neurological effects and potential liver damage.[3][6] The compound is also known to sensitize the myocardium to the arrhythmogenic effects of catecholamines.[7][8] This document synthesizes quantitative toxicological data, outlines key experimental methodologies, and visualizes the primary mechanisms of toxicity to serve as a critical resource for the scientific community.

Physical and Chemical Properties

1,1,1-Trichloroethane is a colorless, non-flammable liquid with a sweet, sharp odor.[9] It is a volatile organic compound (VOC) that is slightly soluble in water and readily volatilizes from aquatic environments.[10]

Property	Value	Reference
Chemical Formula	C₂H₃Cl₃	[1]
Molar Mass	133.40 g/mol	[1]
Boiling Point	74 °C (165 °F; 347 K)	[1]
Melting Point	-33 °C (-27 °F; 240 K)	[1]
Vapor Pressure	100 mmHg (20 °C)	[1]
Water Solubility	0.4% (20 °C)	[1]
Log Kₒw	2.49	[10]

Toxicokinetics

Absorption

1,1,1-TCE is rapidly and efficiently absorbed following inhalation, oral, and dermal exposure.[11][12]

• Inhalation: This is the primary route of exposure. The compound is quickly taken up by the lungs, with absorption decreasing as blood and tissue concentrations approach equilibrium.[12][13]

• Oral: Animal studies indicate rapid and extensive absorption from the gastrointestinal tract.[13]

• Dermal: Liquid 1,1,1-TCE is readily absorbed through the skin, and the extent of absorption depends on the duration of contact and the surface area exposed.[9]

Distribution

Following absorption, 1,1,1-TCE is distributed throughout the body via the bloodstream, with a preference for tissues with high lipid content, such as adipose tissue and the brain.[12] It can also cross the placental barrier.[12]

Metabolism

A small fraction (less than 10%) of absorbed 1,1,1-TCE is metabolized in the liver by the cytochrome P450 mixed-function oxidase system, primarily CYP2E1.[13][14] The major metabolites are trichloroethanol and trichloroacetic acid, which are then excreted in the urine.[13][15] Minor metabolites, including carbon dioxide and acetylene, are exhaled.[13][15]

Excretion

The vast majority of absorbed 1,1,1-TCE is eliminated unchanged from the body through exhalation.[13] Elimination from the blood is rapid, with 60-80% cleared within two hours after exposure ceases.[9] The metabolites, trichloroethanol and trichloroacetic acid, are primarily excreted in the urine.[13]

Figure 1: Toxicokinetic pathway of 1,1,1-Trichloroethane.

Mechanisms of Toxicity

Neurotoxicity

The primary mechanism of 1,1,1-TCE-induced CNS depression is believed to be the potentiation of the gamma-aminobutyric acid type A (GABA-A) receptor, the main inhibitory neurotransmitter receptor in the brain.[1][11] This action is similar to that of other CNS depressants like benzodiazepines and barbiturates.[6] By enhancing GABAergic inhibition, 1,1,1-TCE reduces neuronal excitability, leading to symptoms of intoxication.[6] There is also evidence suggesting that it may affect voltage-dependent calcium channels and dopaminergic transmission.[6]

Figure 2: Neurotoxicity signaling pathway of 1,1,1-TCE.

Cardiac Toxicity

1,1,1-TCE can induce cardiac arrhythmias, particularly in the presence of elevated levels of catecholamines like adrenaline.[7][8] This phenomenon, known as cardiac sensitization, is thought to result from the disruption of normal cardiac ion channel function.[16] 1,1,1-TCE and similar halogenated hydrocarbons may inhibit cardiac potassium, calcium, and sodium channels, altering the cardiac action potential and increasing the likelihood of arrhythmias.[8][16]

References

• 1. Trichloroethanol potentiation of gamma-aminobutyric acid-activated chloride current in mouse hippocampal neurones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Background Information for 1,1-Dichloroethane - Interaction Profile for: 1,1,1-Trichloroethane, 1,1-Dichloroethane, Trichloroethylene, and Tetrachloroethylene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]
• 5. A review of potential neurotoxic mechanisms among three chlorinated organic solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [The use of 1,1,1-trichloroethane (methylchloroform) in industrial operations: the neurotoxicity risk] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ecetoc.org [ecetoc.org]
• 8. Ionic mechanisms underlying cardiac toxicity of the organochloride solvent trichloromethane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 1,1,1-Trichloroethane - Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen Peroxide - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. stacks.cdc.gov [stacks.cdc.gov]
• 11. GABAA-positive modulator selective discriminative stimulus effects of 1,1,1-trichloroethane vapor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. nist.gov [nist.gov]
• 13. atsdr.cdc.gov [atsdr.cdc.gov]
• 14. tceq.texas.gov [tceq.texas.gov]
• 15. atsdr.cdc.gov [atsdr.cdc.gov]
• 16. Mechanisms involved in cardiac sensitization by volatile anesthetics: general applicability to halogenated hydrocarbons? - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Historical Industrial Applications of Methyl Chloroform

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl chloroform (B151607), known systematically as 1,1,1-trichloroethane, is a chlorinated hydrocarbon that was once a ubiquitous solvent in a vast array of industrial applications. Its desirable properties, including high solvency for a range of organic materials, non-flammability, and relatively low toxicity compared to other chlorinated solvents like carbon tetrachloride, led to its widespread adoption from the mid-1950s through the early 1990s. This technical guide provides an in-depth review of the historical industrial uses of methyl chloroform, its production and consumption trends, and the analytical methods used for its detection and quantification. The content herein is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals who may encounter this compound in legacy products, environmental samples, or historical literature.

Physical and Chemical Properties

Methyl chloroform is a colorless, volatile liquid with a characteristic sweet, sharp odor.[1][2] A summary of its key physical and chemical properties is presented below.

Property	Value
Chemical Formula	CH₃CCl₃
Molecular Weight	133.40 g/mol [2]
Boiling Point	74.1 °C
Melting Point	-32.5 °C
Density	1.3376 g/cm³ at 20°C
Vapor Pressure	100 mmHg at 20°C
Water Solubility	1334 mg/L
Log Kₒw	2.49

Source: U.S. Environmental Protection Agency, 1994

Historical Production and Consumption

The industrial production of methyl chloroform saw a significant increase from its introduction in the mid-20th century, peaking in 1990. The subsequent rapid decline in its production and use was a direct result of the Montreal Protocol on Substances that Deplete the Ozone Layer.

Global and U.S. Production Data

Year	Global Production (in 1,000 tonnes)	U.S. Production (in 1,000 tonnes)
1970	155	-
1973	-	245
1985	-	394 (peak)
1990	725 (peak)	-
1993	301	204
2009	184	-
2014	160	-

Sources: Midgley & McCulloch, 1995; WHO, 1992; ATSDR, 2006; Marshall & Pottenger, 2016[3]

U.S. Consumption and End-Use Patterns (1991)

In 1991, the United States was a major consumer of methyl chloroform, with its applications spanning several industrial sectors.

Industrial Application	Percentage of U.S. Use
Metal Cleaning	50%
Aerosols	11%
Adhesives	11%
Chemical Intermediate	10%
Coatings and Inks	8%
Electronics	4%
Miscellaneous	6%

Source: Mannsville 1992[4]

Core Industrial Applications

Methyl chloroform's versatility as a solvent led to its use in a multitude of industrial processes.

Metal Cleaning and Degreasing

The primary application of methyl chloroform was in metal cleaning, accounting for half of its use in the United States in 1991.[4] It was employed in two main processes:

• Vapor Degreasing: This method involved heating the solvent to create a vapor that would condense on cooler metal parts, dissolving oils, greases, and other contaminants.

• Cold Cleaning: In this process, metal parts were immersed in or wiped with liquid methyl chloroform at room temperature to remove soils.

Electronics and Precision Cleaning

The electronics industry widely used methyl chloroform for cleaning printed circuit boards and other electronic components.[4] Its ability to effectively remove fluxes, oils, and particulates without damaging the delicate components made it an ideal choice for this application.

Adhesives, Coatings, and Inks

As a solvent, methyl chloroform was a key ingredient in the formulation of adhesives, coatings, and inks.[4] It was valued for its ability to dissolve a wide range of polymers and resins, and its volatility allowed for quick drying times.

Aerosols

Methyl chloroform was used as a solvent and propellant in aerosol products, including cleaners, lubricants, and insecticides.[4]

Chemical Intermediate

A significant portion of methyl chloroform production was used as a feedstock in the synthesis of other chemicals, most notably vinylidene chloride.[4]

The Path to Phase-Out: The Montreal Protocol

The discovery of the ozone-depleting potential of methyl chloroform led to its inclusion in the Montreal Protocol on Substances that Deplete the Ozone Layer, an international treaty designed to protect the ozone layer by phasing out the production of numerous ozone-depleting substances.

Regulatory pathway leading to the phase-out of methyl chloroform.

Experimental Protocols

The analysis of methyl chloroform in various matrices is crucial for environmental monitoring, occupational safety, and the assessment of historical contamination. Standardized methods have been developed by organizations such as the National Institute for Occupational Safety and Health (NIOSH) and the U.S. Environmental Protection Agency (EPA).

Analysis of Methyl Chloroform in Air: NIOSH Method 1003

This method is designed for the determination of halogenated hydrocarbons, including 1,1,1-trichloroethane, in workplace air.

• Sampling: A known volume of air is drawn through a solid sorbent tube containing coconut shell charcoal. The volatile organic compounds, including methyl chloroform, are adsorbed onto the charcoal.

• Sample Preparation: The front and back sections of the charcoal tube are placed in separate vials. The adsorbed analytes are desorbed with 1.0 mL of carbon disulfide. The vials are sealed and agitated periodically for 30 minutes.[1][5][6]

• Analysis: The desorbed sample is analyzed by gas chromatography with a flame ionization detector (GC-FID).[1][5][6]

• Quantification: The concentration of methyl chloroform is determined by comparing the peak area of the analyte in the sample to a calibration curve prepared from standard solutions.[1][6]

Workflow for NIOSH Method 1003.

Analysis of Methyl Chloroform in Water: EPA Method 601

This method is used for the determination of purgeable halocarbons in municipal and industrial wastewater.

• Purge and Trap: An inert gas is bubbled through a 5-mL water sample in a purging chamber. The volatile organic compounds, including methyl chloroform, are transferred from the aqueous phase to the vapor phase. The vapor is then passed through a sorbent trap where the analytes are captured.[7][8]

• Desorption: After purging is complete, the trap is heated and backflushed with the inert gas to desorb the trapped compounds onto a gas chromatographic column.[7][8]

• Analysis: The desorbed analytes are separated by gas chromatography and detected using a halide-specific detector.[7][8]

• Confirmation: The identification of analytes can be confirmed by a secondary gas chromatography column or by gas chromatography/mass spectrometry (GC/MS).[7]

Purity Determination of 1,1,1-Trichloroethane: ASTM D3742

This standard test method was developed to determine the percentage by weight of 1,1,1-trichloroethane in virgin or reclaimed products, in the presence of stabilizers and impurities.[3][9] While the standard has been withdrawn, it historically provided a basis for quality control. The analysis is typically performed by gas chromatography.

Conclusion

Methyl chloroform played a significant role in industrial processes for several decades due to its excellent solvent properties and perceived safety relative to other chlorinated hydrocarbons. However, its detrimental effect on the stratospheric ozone layer led to a global effort to phase out its production and consumption. This technical guide has provided a comprehensive overview of its historical applications, production trends, and the analytical methodologies used for its characterization. For scientists and researchers, an understanding of this history is essential for interpreting legacy data, managing existing stockpiles, and assessing environmental contamination from historical industrial activities.

References

• 1. Hydrocarbons, Halogenated (1003) - Wikisource, the free online library [en.wikisource.org]
• 2. 1,1,1-Trichloroethane | CCl3CH3 | CID 6278 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. standards.globalspec.com [standards.globalspec.com]
• 4. epa.gov [epa.gov]
• 5. cdc.gov [cdc.gov]
• 6. synectics.net [synectics.net]
• 7. NEMI Method Summary - 601 [nemi.gov]
• 8. epa.gov [epa.gov]
• 9. store.astm.org [store.astm.org]

An In-Depth Technical Guide on the Atmospheric Lifetime and Ozone Depletion Potential of 1,1,1-Trichloroethane

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1,1-Trichloroethane (CH₃CCl₃), also known as methyl chloroform (B151607), is a synthetic chlorinated hydrocarbon that was once widely used as an industrial solvent, in adhesives, and in aerosol propellants.[1] Its excellent solvency for many organic materials and its relatively low toxicity compared to other chlorinated solvents contributed to its widespread use.[1] However, due to its impact on the stratospheric ozone layer, the production and use of 1,1,1-trichloroethane have been phased out under the Montreal Protocol on Substances that Deplete the Ozone Layer.[1][2] This technical guide provides a comprehensive overview of the atmospheric lifetime and ozone depletion potential (ODP) of 1,1,1-trichloroethane, detailing the experimental and computational methodologies used to determine these critical environmental parameters.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of 1,1,1-trichloroethane is essential for evaluating its environmental fate and transport. These properties govern its distribution between the atmosphere, water, and soil, and its persistence in the environment.

Property	Value	Reference
Chemical Formula	CH₃CCl₃	[1]
Molar Mass	133.40 g/mol	[1]
Boiling Point	74.1 °C	[1]
Vapor Pressure	100 mmHg at 20 °C	[1]
Water Solubility	0.44 g/L at 20 °C	[1]
Henry's Law Constant	0.0163 atm·m³/mol at 25 °C	[3]
Log Octanol-Water Partition Coefficient (Kow)	2.49	[3]

Atmospheric Lifetime of 1,1,1-Trichloroethane

The atmospheric lifetime of a chemical species is a measure of the average time it remains in the atmosphere before being removed by chemical reaction or physical deposition. For 1,1,1-trichloroethane, the primary removal mechanism is its reaction with the hydroxyl radical (•OH) in the troposphere.

Quantitative Data on Atmospheric Lifetime and Removal Rates

The atmospheric lifetime of 1,1,1-trichloroethane has been determined through a combination of long-term atmospheric measurements and modeling studies. The globally averaged atmospheric lifetime is approximately 5 years.[4]

Parameter	Value	Reference
Atmospheric Lifetime
Total Atmospheric Lifetime	5.0 years	[4]
Tropospheric Lifetime with respect to •OH	~6 years	[5]
Stratospheric Lifetime	43 years (assumed in some models)	[6]
Oceanic Removal Lifetime	80 years (assumed in some models)	[6]
Reaction Rate Constants
k(•OH + CH₃CCl₃) at 298 K	1.64 x 10⁻¹² * exp(-1520/T) cm³/molecule·s	[6]
Photolysis
Stratospheric Photolysis	Occurs, but is a less dominant loss process compared to reaction with •OH. Absorption cross-section shows a strong band in the 160-190 nm range.	[7]

Experimental Protocol for Determining Atmospheric Lifetime

The atmospheric lifetime of 1,1,1-trichloroethane has been primarily determined through long-term, high-frequency atmospheric monitoring programs like the Atmospheric Lifetime Experiment (ALE), the Global Atmospheric Gases Experiment (GAGE), and the Advanced Global Atmospheric Gases Experiment (AGAGE).[8] These programs utilize a global network of monitoring stations to measure the concentration of various trace gases in the atmosphere.

1. Sample Collection and Analysis:

• Instrumentation: Automated gas chromatographs (GC) equipped with electron capture detectors (ECD) and, more recently, mass spectrometers (MS) are used for in-situ measurements.[8] For flask sampling, air is collected in specially prepared containers and analyzed in a central laboratory.

• Sample Collection: Air samples are typically collected several times a day at remote locations to obtain baseline concentrations that are representative of the global atmosphere.[8]

• Analytical Procedure:

  • Cryogenic Pre-concentration: A known volume of air is passed through a cold trap to concentrate the trace gases, including 1,1,1-trichloroethane.

  • Gas Chromatographic Separation: The trapped compounds are then thermally desorbed and injected into a GC column, which separates the different chemical species based on their volatility and interaction with the stationary phase.

  • Detection: An ECD or MS is used to detect and quantify the amount of 1,1,1-trichloroethane eluting from the GC column.

• Calibration: The instruments are calibrated using primary standards of known 1,1,1-trichloroethane concentration to ensure the accuracy and precision of the measurements.[9][10] Regular measurements of a target standard are also performed to monitor the long-term stability of the instrument.[10]

2. Data Processing and Lifetime Calculation:

• Baseline Identification: A statistical algorithm is used to identify and filter out measurements that are influenced by local pollution, ensuring that only baseline, "clean air" data is used for the lifetime calculation.

• Inverse Modeling: The atmospheric lifetime is calculated using an inverse method with a 12-box model of the atmosphere.[10] This model divides the atmosphere into different regions (boxes) and simulates the transport of the trace gas between them.

• Calculation: The model uses the measured atmospheric concentrations, along with historical emission data, to iteratively adjust the atmospheric lifetime until the modeled concentrations match the observed concentrations. The lifetime (τ) is fundamentally calculated as the ratio of the global atmospheric burden (B) to the global loss rate (L): τ = B/L.[11]

Diagram 1: Experimental workflow for determining atmospheric lifetime.

Ozone Depletion Potential of 1,1,1-Trichloroethane

The Ozone Depletion Potential (ODP) is a relative measure of a chemical's ability to destroy stratospheric ozone compared to a reference compound, typically CFC-11 (trichlorofluoromethane), which is assigned an ODP of 1.0. The ODP of 1,1,1-trichloroethane is primarily determined by the amount of chlorine it can deliver to the stratosphere.

Quantitative Data on Ozone Depletion Potential

The ODP of 1,1,1-trichloroethane has been established through extensive modeling studies and is reported in the Scientific Assessments of Ozone Depletion by the World Meteorological Organization (WMO).

Parameter	Value	Reference
Ozone Depletion Potential (ODP)	0.12	[5]

Methodology for Calculating Ozone Depletion Potential

The ODP of a substance is not measured directly but is calculated using complex three-dimensional (3D) atmospheric chemistry-transport models (CTMs) or chemistry-climate models (CCMs), such as the Whole Atmosphere Community Climate Model (WACCM) and GEOS-Chem.[12][13]

1. Model Input Parameters:

• Chemical Kinetics: The model requires data on the reaction rate constants of 1,1,1-trichloroethane and its degradation products with key atmospheric oxidants, particularly •OH in the troposphere and O(¹D) and Cl• in the stratosphere.

• Photochemical Data: The absorption cross-sections and photolysis quantum yields of 1,1,1-trichloroethane at different wavelengths are crucial for modeling its breakdown by solar radiation in the stratosphere.[14]

• Emissions Scenarios: Historical and projected emission data for 1,1,1-trichloroethane are used to simulate its atmospheric concentration over time.

2. Atmospheric Modeling:

• Transport: The 3D model simulates the movement of 1,1,1-trichloroethane from its emission sources at the surface, through the troposphere, and into the stratosphere. This includes processes like advection, convection, and diffusion.

• Chemistry Module: The model includes a comprehensive chemical mechanism that simulates the degradation of 1,1,1-trichloroethane and the subsequent release of chlorine atoms.[13] It also models the catalytic ozone destruction cycles involving these chlorine atoms.

• Simulation: The model is run to simulate the atmospheric distribution and loss of 1,1,1-trichloroethane and its impact on the ozone layer over an extended period. A parallel simulation is run for the reference compound, CFC-11.

3. ODP Calculation:

The ODP is calculated as the ratio of the modeled global ozone depletion due to the emission of a unit mass of 1,1,1-trichloroethane to the modeled global ozone depletion due to the emission of a unit mass of CFC-11.

Diagram 2: Workflow for ODP calculation using a 3D CTM.

Atmospheric Degradation Pathway of 1,1,1-Trichloroethane

The primary fate of 1,1,1-trichloroethane released into the atmosphere is its degradation in the troposphere through reaction with the hydroxyl radical (•OH). A smaller fraction is transported to the stratosphere where it undergoes photolysis by ultraviolet radiation.

Diagram 3: Atmospheric degradation pathway of 1,1,1-TCA.

Conclusion

The atmospheric lifetime and ozone depletion potential of 1,1,1-trichloroethane have been robustly characterized through decades of atmospheric research. Long-term monitoring programs have provided the data necessary to calculate its atmospheric lifetime, while sophisticated computer models have enabled the quantification of its potential to destroy stratospheric ozone. This body of scientific work was instrumental in informing the international regulations that have successfully curtailed the emissions of this and other ozone-depleting substances, leading to the ongoing recovery of the ozone layer. This guide has provided an in-depth overview of the methodologies and key data related to the atmospheric fate of 1,1,1-trichloroethane, offering a valuable resource for researchers and professionals in related fields.

References

• 1. aaqr.org [aaqr.org]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. ozone.unep.org [ozone.unep.org]
• 4. 1,1,1-Trichloroethane - Wikipedia [en.wikipedia.org]
• 5. Executive Summary of the WMO/UNEP 2022 Scientific Assessment of Ozone Depletion released [fz-juelich.de]
• 6. Methyl chloroform lifetime - Geos-chem [wiki.seas.harvard.edu]
• 7. Comparative Study of the Dissociative Ionization of 1,1,1 Trichloroethane Using Nanosecond and Femtosecond Laser Pulses [mdpi.com]
• 8. essd.copernicus.org [essd.copernicus.org]
• 9. essd.copernicus.org [essd.copernicus.org]
• 10. essd.copernicus.org [essd.copernicus.org]
• 11. ACP - Evaluating stratospheric ozone and water vapour changes in CMIP6 models from 1850 to 2100 [acp.copernicus.org]
• 12. WACCM Model Simulates the Antarctic Ozone Hole | Atmospheric Chemistry Observations & Modeling [www2.acom.ucar.edu]
• 13. GMD - Implementation and evaluation of the GEOS-Chem chemistry module version 13.1.2 within the Community Earth System Model v2.1 [gmd.copernicus.org]
• 14. Photodissociation and photoionization of astrophysically relevant molecules [home.strw.leidenuniv.nl]

An In-depth Technical Guide to the Anaerobic Biodegradation of 1,1,1-Trichloroethane in Groundwater

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

1,1,1-Trichloroethane (1,1,1-TCA), a once widely used industrial solvent, is a persistent groundwater contaminant. Due to its improper disposal and accidental spills, it is frequently detected at hazardous waste sites.[1][2] Under anaerobic conditions prevalent in many subsurface environments, 1,1,1-TCA can be biologically degraded, primarily through a process known as reductive dechlorination. This guide provides a comprehensive overview of the anaerobic biodegradation of 1,1,1-TCA, detailing the biochemical pathways, key microorganisms, influential environmental factors, and standard experimental protocols for its study. Quantitative data from various studies are summarized for comparative analysis, and critical processes are visualized through diagrams to facilitate understanding.

The Core Process: Anaerobic Reductive Dechlorination

The primary mechanism for the anaerobic biodegradation of 1,1,1-TCA is sequential reductive dechlorination. In this process, microorganisms utilize the chlorinated solvent as an electron acceptor, sequentially removing chlorine atoms and replacing them with hydrogen atoms.[3] This transformation is a crucial step in the natural attenuation and engineered bioremediation of 1,1,1-TCA-contaminated groundwater.[4]

The degradation pathway typically proceeds as follows:

1,1,1-Trichloroethane (1,1,1-TCA) → 1,1-Dichloroethane (1,1-DCA) → Chloroethane (CA) → Ethane (B1197151)

While complete dechlorination to ethane has been reported, the process can sometimes stall at intermediate stages, particularly at chloroethane.[2][5]

Key Microorganisms

A specific group of anaerobic bacteria, known as organohalide-respiring bacteria (OHRB), are the primary drivers of 1,1,1-TCA reductive dechlorination. Within this group, members of the genus Dehalobacter have been identified as key players capable of coupling the dechlorination of 1,1,1-TCA and 1,1-DCA to their growth.[5][6] Other microorganisms, such as certain species of Desulfobacterium and Clostridium, have also been shown to mediate this transformation.[2] Methanogens and sulfate-reducing bacteria can also contribute to the reductive dechlorination of 1,1,1-TCA, often through cometabolism.[1]

Environmental Factors Influencing Biodegradation

The rate and extent of anaerobic 1,1,1-TCA biodegradation are influenced by several environmental factors:

• Presence of Electron Donors: An appropriate electron donor, such as hydrogen (H₂) or simple organic compounds (e.g., lactate, acetate), is necessary to fuel the metabolic activity of dechlorinating microorganisms.[3]

• Redox Potential: A sufficiently low redox potential (anaerobic conditions) is essential for reductive dechlorination to occur.

• pH: The optimal pH range for most dechlorinating bacteria is near neutral.

• Temperature: As with most biological processes, temperature affects the metabolic rate of the microorganisms.

• Presence of Co-contaminants: 1,1,1-TCA is often found alongside other chlorinated solvents like trichloroethene (TCE). 1,1,1-TCA can inhibit the reductive dechlorination of TCE and its daughter products, a critical consideration for remediation strategies at co-contaminated sites.[7]

Quantitative Data on Anaerobic Biodegradation of 1,1,1-TCA

The following tables summarize quantitative data from various studies on the anaerobic biodegradation of 1,1,1-TCA and its degradation products.

Table 1: Degradation Rates and Half-Lives of 1,1,1-TCA

Study Type	Initial 1,1,1-TCA Concentration	Degradation Rate	Half-Life	Reference
Laboratory Mixed Culture	Not specified	0.6 to >13 µmol/liter/day	1 day to 16 weeks	[1][7]
Aquifer Injection Well	Not specified	-	200-300 days	[1]
Column Study	Not specified	0.0045 d⁻¹ (biotic dehydrochlorination)	-	[4]
Abiotic Hydrolysis	Not specified	-	>2.8 years	[7]

Table 2: Degradation of 1,1,1-TCA Intermediates

Compound	Degradation Pathway	Key Microorganisms	Notes	Reference
1,1-Dichloroethane (1,1-DCA)	Reductive dechlorination to Chloroethane	Dehalobacter	Can be coupled to microbial growth.	[6]
Chloroethane (CA)	Reductive dechlorination to Ethane	Anaerobic consortia	Often the terminal product in many studies.	[2][5]

Experimental Protocols

This section provides detailed methodologies for key experiments used to study the anaerobic biodegradation of 1,1,1-TCA.

Anaerobic Microcosm Study

Microcosm studies are fundamental for assessing the potential for biodegradation in site-specific materials under controlled laboratory conditions.

Objective: To determine the rate and extent of 1,1,1-TCA biodegradation in groundwater and sediment samples from a contaminated site.

Materials:

• Site groundwater and sediment

• Sterile, anaerobic serum bottles (e.g., 160 mL) with Teflon-lined septa and aluminum crimp caps

• Anaerobic glove box or chamber

• Anaerobic mineral medium (specific composition varies, but generally contains essential nutrients and a reducing agent)

• Electron donor stock solution (e.g., lactate, acetate, or H₂)

• 1,1,1-TCA stock solution in a non-aqueous carrier (e.g., methanol)

• Syringes and needles for liquid and gas transfers

Procedure:

• Preparation: All materials and reagents should be sterilized and made anaerobic before use. Prepare the anaerobic mineral medium and electron donor solution.

• Microcosm Setup (inside an anaerobic chamber):

  • Add a known amount of site sediment (e.g., 50 g) to each serum bottle.

  • Add site groundwater to a final volume that leaves a headspace (e.g., 100 mL of liquid in a 160 mL bottle).

  • Amend replicate microcosms with the desired electron donor.

  • Prepare control microcosms:

    • Sterile Control: Autoclave or otherwise sterilize microcosms to assess abiotic degradation.

    • No-Donor Control: To assess biodegradation without added electron donors.

  • Spike the microcosms with a known concentration of 1,1,1-TCA.

  • Seal the bottles with Teflon-lined septa and aluminum crimps.

• Incubation: Incubate the microcosms in the dark at a temperature representative of the groundwater environment (e.g., 15-25°C).

• Sampling and Analysis:

  • Periodically, sacrifice replicate microcosms or withdraw samples from the headspace and/or aqueous phase.

  • Analyze for 1,1,1-TCA and its degradation products (1,1-DCA, CA, ethane) using gas chromatography (see Protocol 5.2).

  • Analyze for microbial populations using molecular techniques like qPCR (see Protocol 5.3).

Quantification of 1,1,1-TCA and Daughter Products by Gas Chromatography (GC)

Objective: To quantify the concentrations of 1,1,1-TCA, 1,1-DCA, and CA in aqueous samples.

Instrumentation:

• Gas Chromatograph (GC) with a Flame Ionization Detector (FID) or an Electron Capture Detector (ECD) for higher sensitivity.

• Capillary column suitable for volatile organic compounds (e.g., DB-VRX).

• Autosampler for automated injections.

Procedure:

• Sample Preparation:

  • For aqueous samples, a liquid-liquid extraction with a solvent like hexane (B92381) or pentane (B18724) is common. A small volume of the sample (e.g., 5 mL) is vigorously mixed with a smaller volume of the extraction solvent (e.g., 1 mL).

  • Alternatively, headspace analysis can be performed, where a sample is heated in a sealed vial, and a portion of the vapor phase is injected into the GC.

• Instrument Setup and Calibration:

  • Set the GC operating conditions (injector temperature, oven temperature program, detector temperature, and gas flow rates) to achieve good separation of the target compounds.

  • Prepare a series of calibration standards of known concentrations of 1,1,1-TCA, 1,1-DCA, and CA in the same matrix as the samples (e.g., clean water).

  • Analyze the calibration standards to generate a calibration curve for each compound.

• Sample Analysis:

  • Inject a known volume of the sample extract or headspace into the GC.

  • Identify the compounds based on their retention times compared to the standards.

  • Quantify the concentration of each compound by comparing its peak area to the calibration curve.

• Quality Control:

  • Analyze method blanks, laboratory control samples, and matrix spikes to ensure the accuracy and precision of the results.

Quantification of Dehalobacter using Quantitative PCR (qPCR)

Objective: To quantify the abundance of Dehalobacter 16S rRNA genes in groundwater or sediment samples as an indicator of the presence of key dechlorinating bacteria.

Materials:

• DNA extraction kit suitable for environmental samples.

• qPCR instrument.

• Primers and probe specific to the Dehalobacter 16S rRNA gene.

• qPCR master mix.

• DNA standards of known copy number for the target gene.

Procedure:

• DNA Extraction:

  • Filter a known volume of groundwater through a sterile filter (e.g., 0.22 µm) to collect microbial biomass.

  • Extract total genomic DNA from the filter or from a known mass of sediment using a commercial DNA extraction kit or a standard protocol (e.g., phenol-chloroform extraction).

• qPCR Assay Setup:

  • Prepare a reaction mixture containing the qPCR master mix, forward and reverse primers, a fluorescently labeled probe, and the extracted DNA template.

  • Prepare a standard curve using serial dilutions of the DNA standard with a known copy number of the Dehalobacter 16S rRNA gene.

  • Include no-template controls to check for contamination.

• qPCR Run:

  • Perform the qPCR reaction using a thermal cycler with appropriate cycling conditions (denaturation, annealing, and extension temperatures and times).

  • The instrument will monitor the fluorescence signal in real-time as the target DNA is amplified.

• Data Analysis:

  • The qPCR instrument software will generate a standard curve by plotting the cycle threshold (Ct) values against the logarithm of the initial copy number of the standards.

  • The copy number of the Dehalobacter 16S rRNA gene in the environmental samples is determined by interpolating their Ct values onto the standard curve.

  • Results are typically reported as gene copies per liter of groundwater or per gram of sediment.

Visualizations

The following diagrams illustrate the key processes involved in the anaerobic biodegradation of 1,1,1-TCA.

Caption: Anaerobic reductive dechlorination pathway of 1,1,1-Trichloroethane.

Caption: General experimental workflow for a microcosm study of 1,1,1-TCA biodegradation.

Conclusion

The anaerobic biodegradation of 1,1,1-TCA is a complex process mediated by specific microorganisms under favorable environmental conditions. Understanding the biochemical pathways, the key microbial players, and the factors that influence their activity is crucial for developing effective bioremediation strategies for contaminated groundwater. The experimental protocols outlined in this guide provide a framework for investigating and quantifying this process, enabling researchers and environmental professionals to assess the potential for natural attenuation and design engineered solutions for the cleanup of 1,1,1-TCA. Continued research is needed to further elucidate the enzymatic mechanisms and to identify novel microorganisms capable of complete and efficient dechlorination.

References

• 1. greenrivertech.com.tw [greenrivertech.com.tw]
• 2. Microbial Degradation of Chlorinated Solvents: A Microcosm Study and a Microbial Genetic Analysis to Remediate a Contaminated Area in Central Italy [gavinpublishers.com]
• 3. Methods and Procedures--WRIR 99-4285 [pubs.usgs.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. researchgate.net [researchgate.net]
• 6. Development of a real-time PCR method for quantification of the three genera Dehalobacter, Dehalococcoides, and Desulfitobacterium in microbial communities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. qPCR standard operating procedure for measuring microorganisms in dust from dwellings in large cohort studies - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Solubility of 1,1,1-Trichloroethane in Common Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1,1,1-trichloroethane in a range of common organic solvents. Due to the historical use of 1,1,1-trichloroethane as a solvent, understanding its solubility characteristics is crucial for various scientific and industrial applications, including legacy environmental analysis and material compatibility studies. This document presents qualitative solubility data, detailed experimental protocols for solubility determination, and visualizations of key concepts and workflows.

Core Principles of Solubility

The solubility of a compound is fundamentally governed by the principle of "like dissolves like." This principle is based on the polarity and intermolecular forces of the solute and the solvent. 1,1,1-Trichloroethane (CH₃CCl₃) is a polar aprotic molecule. The three electronegative chlorine atoms create a significant dipole moment, rendering the molecule polar. Consequently, it exhibits good solubility in many polar and non-polar aprotic and protic organic solvents. Its ability to act as a good solvent for many organic compounds is also attributed to the polarizability of the chlorine atoms.[1]

Qualitative Solubility of 1,1,1-Trichloroethane

Organic Solvent Class	Specific Solvent	Reported Solubility	Citation(s)
Alcohols	Methanol	Soluble / Freely Soluble	[2][3][4][5][6]
Ethanol	Soluble / Sparingly Soluble	[4][5][6][7]
Ketones	Acetone	Soluble	[2][3][7]
Ethers	Diethyl Ether	Miscible / Freely Soluble	[4][5][6][7]
Aromatic Hydrocarbons	Benzene	Soluble / Freely Soluble	[2][3][4][5][6]
Halogenated Hydrocarbons	Carbon Tetrachloride	Soluble / Freely Soluble	[2][3][4][5][6]
Chloroform	Soluble	[6][7]
Sulfides	Carbon Disulfide	Freely Soluble	[4][5][6]

Experimental Protocols for Solubility Determination

For a volatile organic compound (VOC) like 1,1,1-trichloroethane, traditional gravimetric methods for solubility determination can be challenging due to evaporative losses. The following protocols describe two robust methods suitable for such compounds: the Shake-Flask Method followed by quantitative analysis, and Headspace Gas Chromatography.

Shake-Flask Method with Gas Chromatography (GC) Analysis

This is a classical and widely used method for determining the solubility of a substance in a solvent.[1][6][8]

Methodology:

• Preparation of Saturated Solution:

  • In a series of sealed, temperature-controlled vials (e.g., 20 mL headspace vials with PTFE-lined septa), add a known volume of the organic solvent (e.g., 10 mL).

  • Add an excess amount of 1,1,1-trichloroethane to each vial. The presence of a separate, undissolved phase of 1,1,1-trichloroethane should be visible.

  • Place the vials in a constant-temperature shaker bath set to the desired experimental temperature (e.g., 25 °C).

  • Agitate the vials for a sufficient period to reach equilibrium. For many systems, 24 to 48 hours is adequate, but the equilibration time should be determined empirically by sampling at different time points (e.g., 12, 24, 48, and 72 hours) until the concentration of 1,1,1-trichloroethane in the solvent phase remains constant.

• Sample Preparation for Analysis:

  • Once equilibrium is reached, cease agitation and allow the vials to stand undisturbed in the temperature bath for several hours to allow for complete phase separation.

  • Carefully withdraw an aliquot of the supernatant (the solvent phase saturated with 1,1,1-trichloroethane) using a gastight syringe. To avoid aspirating any undissolved 1,1,1-trichloroethane, the syringe needle tip should be positioned in the upper portion of the solvent layer.

  • Filter the aliquot through a syringe filter (e.g., 0.2 µm PTFE) to remove any micro-droplets of the undissolved solute.

  • Immediately dilute the filtered aliquot with a known volume of the pure organic solvent to a concentration that falls within the linear range of the GC calibration curve.

• Quantitative Analysis by Gas Chromatography (GC):

  • Prepare a series of calibration standards of 1,1,1-trichloroethane in the same organic solvent.

  • Analyze the diluted sample and the calibration standards using a GC system equipped with a suitable capillary column (e.g., a non-polar or mid-polarity column) and a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

  • Construct a calibration curve by plotting the peak area of 1,1,1-trichloroethane against its concentration for the standards.

  • Determine the concentration of 1,1,1-trichloroethane in the diluted sample from the calibration curve.

  • Calculate the solubility of 1,1,1-trichloroethane in the organic solvent by multiplying the concentration of the diluted sample by the dilution factor.

Headspace Gas Chromatography (HS-GC) Method

This method is particularly well-suited for volatile solutes like 1,1,1-trichloroethane as it analyzes the vapor phase in equilibrium with the liquid phase, minimizing handling losses.[5][9][10][11][12]

Methodology:

• Preparation of Samples:

  • In a series of headspace vials, prepare mixtures of 1,1,1-trichloroethane and the organic solvent across a range of concentrations, from well below to well above the expected solubility limit. Each vial should contain the same total volume.

  • Seal the vials with PTFE-lined septa and aluminum caps.

• Equilibration and Analysis:

  • Place the vials in the autosampler of a headspace GC system.

  • Incubate the vials at a constant temperature for a set period to allow for the partitioning of 1,1,1-trichloroethane between the liquid and vapor phases to reach equilibrium.

  • The headspace autosampler will then automatically withdraw a known volume of the vapor phase (headspace) from each vial and inject it into the GC for analysis.

• Data Interpretation:

  • Plot the peak area of 1,1,1-trichloroethane from the GC analysis against the total concentration of 1,1,1-trichloroethane in each vial.

  • The resulting plot will show two distinct linear regions. At concentrations below the solubility limit, the peak area will increase linearly with the total concentration. At concentrations above the solubility limit, a separate phase of 1,1,1-trichloroethane will be present, and the concentration in the solvent phase (and thus the partial pressure in the headspace) will remain constant. This will result in a plateau or a line with a significantly smaller slope in the plot.

  • The intersection of these two lines corresponds to the solubility of 1,1,1-trichloroethane in the organic solvent at the incubation temperature.

Visualizations

The Principle of "Like Dissolves Like" for 1,1,1-Trichloroethane

Caption: Intermolecular interactions governing solubility.

Experimental Workflow for Solubility Determination

Caption: Workflow for the Shake-Flask with GC analysis method.

References

• 1. 1,1,1-Trichloroethane - 1,1,1-Trichloroethane and Four Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 3. IUPAC-NIST Solubilities Database [srdata.nist.gov]
• 4. IUPAC-NIST Solubilities Database [srdata.nist.gov]
• 5. 1,1,1-Trichloroethane CAS#: 71-55-6 [m.chemicalbook.com]
• 6. chembk.com [chembk.com]
• 7. atsdr.cdc.gov [atsdr.cdc.gov]
• 8. srdata.nist.gov [srdata.nist.gov]
• 9. IUPAC-NIST Solubilities Database [srdata.nist.gov]
• 10. scribd.com [scribd.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. chromatographyonline.com [chromatographyonline.com]

A Comprehensive Technical Guide to the Vapor Pressure and Boiling Point of 1,1,1-Trichloroethane

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of the vapor pressure and boiling point of 1,1,1-Trichloroethane. The information is presented in a clear and structured format, including detailed experimental protocols and data visualizations to support research and development activities.

Physicochemical Properties of 1,1,1-Trichloroethane

1,1,1-Trichloroethane, also known as methyl chloroform, is a chlorinated hydrocarbon with the chemical formula C₂H₃Cl₃. It is a colorless, sweet-smelling liquid that was once widely used as a solvent.[1] Due to its ozone-depleting properties, its use has been significantly curtailed under the Montreal Protocol.[1]

Boiling Point

The normal boiling point of a liquid is the temperature at which its vapor pressure equals the standard atmospheric pressure (760 mmHg or 101.325 kPa). For 1,1,1-Trichloroethane, the normal boiling point is consistently reported in the range of 74°C to 76°C .[2][3]

Parameter	Value	Reference
Normal Boiling Point	74-76 °C	[2][3]
Normal Boiling Point	74 °C (165 °F)	[4]
Normal Boiling Point	165.4°F (74.1°C) at 760 mmHg	[5]

Vapor Pressure

Vapor pressure is a critical property that indicates the volatility of a substance. The vapor pressure of 1,1,1-Trichloroethane increases with temperature, as more molecules gain sufficient energy to escape from the liquid phase into the gaseous phase.

Temperature (°C)	Temperature (°F)	Vapor Pressure (mmHg)	Reference
20	68	100	[2][4][6]
25	77	124	[7]
25	77	125	[5]

To provide a more comprehensive understanding of the relationship between temperature and vapor pressure, the Antoine equation can be utilized. This semi-empirical equation describes the vapor pressure of pure liquids as a function of temperature. The NIST WebBook provides the following Antoine equation parameters for 1,1,1-Trichloroethane for the temperature range of 267.79 K to 290.07 K:

log₁₀(P) = A - (B / (T + C))

Where:

• P is the vapor pressure in bar

• T is the temperature in Kelvin

• A = 5.88607

• B = 2210.179

• C = 34.902

Experimental Protocols

The determination of boiling point and vapor pressure is fundamental in characterizing a pure substance. The following sections describe the general experimental methodologies employed for these measurements.

Boiling Point Determination

Several methods can be used to determine the boiling point of a liquid, with the choice often depending on the quantity of the substance available.

• Distillation Method: This is a highly accurate method that also serves to purify the liquid. The liquid is heated in a distillation apparatus, and the temperature at which the vapor and liquid are in equilibrium, as indicated by a stable temperature reading on a thermometer placed in the vapor path, is recorded as the boiling point.[8]

• Reflux Method: In this method, the liquid is heated to its boiling point in a flask equipped with a condenser. The vapor condenses and returns to the flask. A thermometer placed in the vapor phase will record the boiling point.

• Thiele Tube Method: This micro-method is suitable for small sample volumes. A small tube containing the liquid and an inverted capillary tube is attached to a thermometer and heated in an oil bath within a Thiele tube. The boiling point is the temperature at which a rapid stream of bubbles emerges from the capillary, and upon cooling, the liquid is drawn back into the capillary.[9]

Vapor Pressure Determination

The measurement of vapor pressure can be accomplished through various static or dynamic methods.

• Static Method: A sample of the liquid is placed in a container, and the air is evacuated. The container is then placed in a constant temperature bath. The pressure exerted by the vapor in equilibrium with the liquid is measured directly using a pressure transducer.

• Knudsen Effusion Method: This method is suitable for substances with low vapor pressures. The rate of effusion of the vapor through a small orifice in a cell is measured, and from this, the vapor pressure can be calculated.

• Vapor-Liquid Equilibrium (VLE) Recirculation: In this dynamic method, the liquid and vapor phases are continuously recirculated until they reach equilibrium at a set temperature and pressure. Samples of the liquid and vapor phases are then analyzed to determine their compositions, and the vapor pressure is measured directly.

Visualizations

The following diagrams illustrate the relationship between temperature, vapor pressure, and boiling point, as well as a typical experimental workflow for their determination.

Caption: Relationship between Temperature, Vapor Pressure, and Boiling Point.

Caption: A generalized experimental workflow for determining boiling point and vapor pressure.

References

• 1. 1,1,1-Trichloroethane - Wikipedia [en.wikipedia.org]
• 2. docs.lib.purdue.edu [docs.lib.purdue.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 1,1,1-TRICHLOROETHANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. atsdr.cdc.gov [atsdr.cdc.gov]
• 6. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 7. youtube.com [youtube.com]
• 8. chemconnections.org [chemconnections.org]
• 9. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide to the Molecular Structure and Isomers of Trichloroethane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the molecular structure, properties, synthesis, and analysis of the two primary isomers of trichloroethane: 1,1,1-trichloroethane and 1,1,2-trichloroethane (B165190). It is designed to serve as a detailed resource for researchers, scientists, and professionals in drug development and related fields. This document includes a thorough examination of the physicochemical properties, spectroscopic data, and toxicological profiles of each isomer. Detailed experimental protocols for synthesis and analysis are provided, alongside visualizations of molecular structures and synthetic pathways to facilitate a deeper understanding of these compounds.

Introduction

Trichloroethane (C₂H₃Cl₃) exists as two structural isomers: 1,1,1-trichloroethane and 1,1,2-trichloroethane.[1] These compounds are chlorinated hydrocarbons that have seen widespread industrial use, primarily as solvents.[2] While structurally similar, their physical, chemical, and toxicological properties differ significantly. 1,1,1-trichloroethane, also known as methyl chloroform, was historically used as a cleaning agent and solvent for many organic compounds.[2] Its production and use have been curtailed due to its ozone-depleting potential under the Montreal Protocol.[2] 1,1,2-trichloroethane is primarily used as a chemical intermediate in the synthesis of other compounds, such as vinylidene chloride.[3] A thorough understanding of the distinct characteristics of each isomer is crucial for their safe handling, application, and environmental management.

Molecular Structure and Isomerism

The molecular formula C₂H₃Cl₃ gives rise to two constitutional isomers, differentiated by the placement of the three chlorine atoms on the two-carbon ethane (B1197151) backbone.

1,1,1-Trichloroethane

In 1,1,1-trichloroethane, all three chlorine atoms are bonded to the same carbon atom, resulting in a methyl group attached to a trichloromethyl group. This arrangement gives the molecule a specific spatial configuration and polarity.

Figure 1: Molecular structure of 1,1,1-trichloroethane.

1,1,2-Trichloroethane

In 1,1,2-trichloroethane, two chlorine atoms are attached to one carbon atom, and the third chlorine atom is bonded to the other carbon. This asymmetrical distribution of chlorine atoms influences its chemical reactivity and physical properties.

Figure 2: Molecular structure of 1,1,2-trichloroethane.

Physicochemical Properties

The differing arrangements of chlorine atoms in the two isomers lead to distinct physical and chemical properties, which are summarized in the table below.

Property	1,1,1-Trichloroethane	1,1,2-Trichloroethane
Synonyms	Methyl chloroform, Chlorothene	Vinyl trichloride
CAS Number	71-55-6	79-00-5
Molecular Weight	133.40 g/mol	133.40 g/mol
Appearance	Colorless liquid	Colorless liquid
Odor	Mild, chloroform-like	Sweet, chloroform-like
Density (at 20°C)	1.32 g/cm³[2]	1.435 g/cm³[3]
Melting Point	-33 °C[2]	-37 °C[3]
Boiling Point	74 °C[2]	110-115 °C[3]
Solubility in Water (at 20°C)	0.4% (480 mg/L)[2]	0.4% (4400 mg/L)
Vapor Pressure (at 20°C)	100 mmHg[2]	19 mmHg[3]
Log Kow	2.49	1.89

Spectroscopic Data

Spectroscopic analysis is essential for the identification and characterization of trichloroethane isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1,1,1-Trichloroethane:

• ¹H NMR: Shows a single peak (singlet) because all three protons are in the same chemical environment and there are no adjacent protons to cause splitting.[4]

• ¹³C NMR: Exhibits two distinct peaks, one for the carbon bonded to three hydrogens and another for the carbon bonded to three chlorines.[5][6]

1,1,2-Trichloroethane:

• ¹H NMR: The spectrum is more complex, showing two signals. The single proton on the carbon with two chlorines appears as a triplet, while the two protons on the other carbon appear as a doublet.[7][8] The integration of these signals is in a 1:2 ratio.[7]

• ¹³C NMR: Displays two peaks corresponding to the two different carbon environments.[9][10]

Infrared (IR) Spectroscopy

1,1,1-Trichloroethane:

• The IR spectrum shows characteristic C-H stretching vibrations between 2845 and 2975 cm⁻¹ and C-Cl stretching vibrations in the range of 580 to 800 cm⁻¹.[11]

1,1,2-Trichloroethane:

• Similar to its isomer, it exhibits C-H stretching vibrations from 2845 to 2975 cm⁻¹ and C-Cl stretching bands between 580 and 800 cm⁻¹.[12] The fingerprint region below 1500 cm⁻¹ is unique for each isomer and allows for their differentiation.[12]

Mass Spectrometry (MS)

1,1,1-Trichloroethane:

• The mass spectrum is complex due to the presence of three chlorine atoms with their natural isotopic distribution (³⁵Cl and ³⁷Cl). The molecular ion peak is often not observed due to instability.[2]

1,1,2-Trichloroethane:

• The fragmentation pattern in the mass spectrum is distinct from that of the 1,1,1-isomer, allowing for their identification.

Synthesis and Industrial Production

The industrial synthesis of trichloroethane isomers typically involves the chlorination of ethane or ethene derivatives.

Synthesis of 1,1,1-Trichloroethane

A common industrial method for producing 1,1,1-trichloroethane is a two-step process starting from vinyl chloride.[2]

References

• 1. 1,1,1-TRICHLOROETHANE-2-D1 synthesis - chemicalbook [chemicalbook.com]
• 2. 1,1,1-Trichloroethane - Wikipedia [en.wikipedia.org]
• 3. 1,1-Dichloroethene (Vinylidene Chloride) (Cicads 51, 2003) [inchem.org]
• 4. web.uvic.ca [web.uvic.ca]
• 5. sites.bu.edu [sites.bu.edu]
• 6. 1,1,1-Trichloroethane - 1,1,1-Trichloroethane and Four Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. ocw.mit.edu [ocw.mit.edu]
• 8. atsdr.cdc.gov [atsdr.cdc.gov]
• 9. sites.uclouvain.be [sites.uclouvain.be]
• 10. mmrc.caltech.edu [mmrc.caltech.edu]
• 11. organomation.com [organomation.com]
• 12. osha.gov [osha.gov]

Protocols & Analytical Methods

laboratory protocols for metal degreasing with 1,1,1-Trichloroethane

Note on 1,1,1-Trichloroethane

1,1,1-Trichloroethane is an ozone-depleting substance, and its production and use have been phased out globally under the Montreal Protocol. It is also a toxic substance with significant health risks. This document does not provide a protocol for its use but instead offers a historical context and details modern, safer alternatives for laboratory metal degreasing.

Historical Context and Hazards of 1,1,1-Trichloroethane

Once a widely used solvent for metal degreasing due to its excellent cleaning properties and low flammability, 1,1,1-Trichloroethane (also known as methyl chloroform) was identified as a significant contributor to the depletion of the Earth's ozone layer. Under the international treaty known as the Montreal Protocol on Substances that Deplete the Ozone Layer, its production for emissive uses was banned in developed countries by 1996 and phased out in developing countries.

In addition to its environmental impact, 1,1,1-Trichloroethane poses considerable health risks. Acute inhalation can lead to central nervous system depression, causing dizziness, incoordination, and at high concentrations, unconsciousness or death. Chronic exposure has been linked to liver, kidney, and cardiovascular damage. Due to these environmental and health hazards, its use in laboratories is no longer standard practice, and safer alternatives are now employed.

Modern & Safer Alternatives for Metal Degreasing

A variety of effective and environmentally responsible alternatives to 1,1,1-Trichloroethane are available for laboratory metal degreasing. The selection of an appropriate alternative depends on the type of metal, the nature of the contaminant, and the required level of cleanliness.

Aqueous Cleaning Systems

Aqueous cleaners are water-based solutions containing detergents, builders, and other additives to enhance cleaning performance. They are non-flammable, non-ozone-depleting, and generally have low toxicity.

Application Note: Alkaline aqueous cleaners are highly effective for removing heavy oils, greases, and waxes from steel and other ferrous alloys. Neutral or mildly acidic cleaners are preferred for sensitive metals like aluminum, copper, and titanium to prevent etching or corrosion. The cleaning process is often enhanced by mechanical action such as agitation, spraying, or ultrasonication.

Experimental Protocol: Ultrasonic Degreasing with an Alkaline Aqueous Cleaner

• Preparation: Prepare a 5-10% (v/v) solution of a suitable alkaline cleaning agent (e.g., a sodium metasilicate-based detergent) in deionized water.

• Bath Temperature: Heat the solution in an ultrasonic bath to the manufacturer's recommended temperature, typically between 50-70°C, to increase cleaning efficacy.

• Immersion: Fully submerge the metal components in the heated cleaning solution within the ultrasonic bath. Ensure parts are not overlapping.

• Ultrasonication: Activate the ultrasonic bath for a duration of 5-15 minutes. The high-frequency sound waves will generate cavitation bubbles that scrub the surfaces of the components, dislodging contaminants.

• Rinsing: After the ultrasonic cycle, remove the components and rinse them thoroughly with clean, deionized water to remove any residual cleaning agent. A two-stage rinse is often recommended.

• Drying: Dry the components immediately to prevent flash rusting or water spotting. This can be achieved using a hot air blower, a drying oven (e.g., at 80-100°C), or by wiping with a lint-free cloth.

Semi-Aqueous (Hydrocarbon/Terpene-Based) Cleaners

These cleaners consist of emulsions or microemulsions of petroleum-based or naturally derived (e.g., from citrus rinds) solvents in water. They are effective on a wide range of soils and are often biodegradable.

Application Note: Terpene-based cleaners (like d-limonene) are particularly effective at dissolving heavy greases, oils, and tars. They are a good option for applications requiring high solvency power without the use of chlorinated solvents. These cleaners typically require a water rinse step to remove the cleaning agent and the emulsified soils.

Solvent-Based Cleaning (Non-Chlorinated)

Several non-chlorinated solvents with lower toxicity and environmental impact are used for precision cleaning.

Application Note: Isopropyl alcohol (IPA) and acetone (B3395972) are common choices for light-duty degreasing and final cleaning of components where high purity is required. They are effective at removing fingerprints, light oils, and other soluble contaminants. Due to their high volatility, they evaporate quickly, leaving minimal residue. However, they are flammable, and appropriate safety precautions (e.g., use in a fume hood, away from ignition sources) must be taken.

Data Summary of Alternative Cleaners

Cleaning Agent Type	Examples	Operating Temp.	Advantages	Disadvantages	Typical Applications
Alkaline Aqueous	Sodium Hydroxide, Sodium Silicate solutions	50 - 80°C	Non-flammable, low cost, effective on heavy oils	Potential for metal corrosion, requires rinsing & drying	General degreasing of steel, stainless steel
Neutral/Acidic Aqueous	Citric acid-based, Phosphate-based solutions	40 - 70°C	Safer for sensitive metals, removes oxides	Slower cleaning action than alkaline, requires rinsing	Degreasing aluminum, copper, brass; rust removal
Semi-Aqueous	d-Limonene, Terpene-based emulsions	20 - 50°C	High solvency, often biodegradable, low toxicity	Can have strong odors, requires rinsing, combustible	Heavy-duty cleaning of oils, tars, and waxes
Solvent-Based	Isopropyl Alcohol (IPA), Acetone	Ambient	Fast evaporation, no residue, high purity	Highly flammable, less effective on heavy greases	Precision cleaning, electronics, final wipe-down

Visual Workflow for Ultrasonic Aqueous Degreasing

Caption: Workflow for a typical ultrasonic aqueous degreasing process.

Application Notes and Protocols for the Analysis of 1,1,1-Trichloroethane in Water

These application notes provide detailed methodologies for the detection and quantification of 1,1,1-Trichloroethane (1,1,1-TCA) in water matrices. The protocols are intended for researchers, scientists, and professionals in drug development and environmental monitoring.

Introduction

1,1,1-Trichloroethane is a volatile organic compound (VOC) that has been widely used as an industrial solvent, cleaning agent, and in various consumer products.[1][2][3] Due to its potential for environmental contamination and adverse health effects, accurate and sensitive analytical methods for its detection in water are crucial.[2][3] This document outlines three common and validated analytical methods for the determination of 1,1,1-TCA in water:

• EPA Method 524.2: Purge and Trap Gas Chromatography/Mass Spectrometry (GC/MS) for volatile organic compounds in drinking water.

• EPA Method 624: Purge and Trap Gas Chromatography/Mass Spectrometry (GC/MS) for purgeable organics in municipal and industrial wastewater.[4][5][6]

• EPA Method 601: Purge and Trap Gas Chromatography with Electrolytic Conductivity Detector (GC/ELCD) or Microcoulometric Detector (GC/MCD) for purgeable halocarbons.[7][8]

Methodologies and Protocols

EPA Method 524.2: Purge and Trap GC/MS

This method is a general-purpose technique for the identification and simultaneous measurement of purgeable volatile organic compounds in surface water, groundwater, and drinking water.[9][10]

2.1.1. Principle

Volatile organic compounds are purged from a water sample by bubbling an inert gas through it. The purged compounds are then trapped on a sorbent material. Following purging, the trap is heated, and the desorbed compounds are backflushed into a gas chromatograph (GC) coupled with a mass spectrometer (MS) for separation and detection.[9]

2.1.2. Experimental Workflow

Figure 1: Experimental workflow for EPA Method 524.2.

2.1.3. Protocol

• Sample Collection and Preservation:

  • Collect water samples in 40-mL glass vials with PTFE-lined septa.

  • Ensure no headspace (air bubbles) is present in the vial.

  • Preserve the sample by adding hydrochloric acid (HCl) to a pH of less than 2.

  • Store samples at a temperature of ≤6°C until analysis, with a maximum holding time of 14 days.[11]

• Purge and Trap:

  • Use a commercial purge and trap system.

  • Purge a 5-mL or 25-mL water sample with an inert gas (e.g., helium) at a flow rate of 40 mL/min for 11 minutes at ambient temperature.[10]

  • The volatile compounds are trapped on a sorbent trap (e.g., a multi-bed trap containing materials like Tenax®, silica (B1680970) gel, and charcoal).

• Desorption and GC/MS Analysis:

  • After purging, heat the trap to desorb the trapped analytes.

  • Backflush the desorbed analytes with the inert gas onto the GC column.

  • GC Conditions (Typical):

    • Column: 60 m x 0.25 mm ID, 1.4 µm film thickness, DB-VRX capillary column or equivalent.

    • Oven Program: 35°C (hold 2 min), ramp to 85°C at 4°C/min, then ramp to 210°C at 20°C/min (hold 5 min).

    • Carrier Gas: Helium.

  • MS Conditions (Typical):

    • Ionization Mode: Electron Ionization (EI).

    • Scan Range: 35-300 amu.

    • Acquire data in full scan mode.

• Quality Control:

  • Analyze a method blank, a laboratory control sample (LCS), and a matrix spike/matrix spike duplicate (MS/MSD) with each batch of samples.

  • Monitor the recovery of surrogate standards in all samples and blanks.

  • Perform initial demonstration of capability (IDC) by analyzing four to seven replicate laboratory fortified blanks.

EPA Method 624: Purge and Trap GC/MS for Wastewater

This method is applicable to the determination of purgeable organic compounds in municipal and industrial discharges.[4][6]

2.2.1. Principle

Similar to EPA Method 524.2, this method utilizes a purge and trap system to extract volatile organic compounds from the water sample, followed by GC/MS analysis. The primary difference lies in the sample matrix and the specific quality control requirements tailored for wastewater analysis.[5]

2.2.2. Experimental Workflow

Figure 2: Experimental workflow for EPA Method 624.

2.2.3. Protocol

• Sample Collection and Preservation:

  • Follow the same procedure as for EPA Method 524.2.

  • For chlorinated wastewaters, add a dechlorinating agent (e.g., sodium thiosulfate) to the sample vials before collection.

  • Store samples at ≤6°C with a maximum holding time of 14 days.[5]

• Purge and Trap:

  • Use a 5-mL sample volume.

  • Purge with an inert gas at 40 mL/min for 11 minutes at ambient temperature.

• Desorption and GC/MS Analysis:

  • Desorb the trapped analytes by heating the trap.

  • GC Conditions (Typical):

    • Column: 60 m x 0.32 mm ID, 1.8 µm film thickness, DB-624 capillary column or equivalent.

    • Oven Program: 40°C (hold 4 min), ramp to 220°C at 10°C/min (hold 1 min).

    • Carrier Gas: Helium.

  • MS Conditions (Typical):

    • Ionization Mode: Electron Ionization (EI).

    • Scan Range: 35-300 amu.

    • Acquire data in full scan mode.

• Quality Control:

  • Similar to EPA Method 524.2, including the analysis of method blanks, LCS, and MS/MSD samples.

  • Specific QC criteria for wastewater matrices should be followed as outlined in the method.

EPA Method 601: Purgeable Halocarbons by GC with a Halide-Specific Detector

This method is used for the determination of purgeable halocarbons in municipal and industrial discharges.[7][8]

2.3.1. Principle

This method also employs a purge and trap system for the extraction of volatile halocarbons. However, instead of a mass spectrometer, a halide-specific detector, such as an electrolytic conductivity detector (ELCD) or a microcoulometric detector (MCD), is used for detection. These detectors are highly selective for halogenated compounds.[7]

2.3.2. Experimental Workflow

Figure 3: Experimental workflow for EPA Method 601.

2.3.3. Protocol

• Sample Collection and Preservation:

  • Follow the same procedure as for EPA Method 624.

• Purge and Trap:

  • Use a 5-mL sample volume.

  • Purge with an inert gas at a flow rate of 20-40 mL/min for 11 minutes at ambient temperature.

• Desorption and GC Analysis:

  • Desorb the trapped analytes by heating the trap.

  • GC Conditions (Typical):

    • Column: 8 ft x 0.1 in ID glass column packed with 1% SP-1000 on Carbopack-B (60/80 mesh) or equivalent.

    • Oven Program: 45°C (hold 3 min), ramp to 220°C at 8°C/min (hold 15 min).

    • Carrier Gas: Helium or Nitrogen.

  • Detector:

    • Electrolytic Conductivity Detector (ELCD) or Microcoulometric Detector (MCD).

• Quality Control:

  • Analyze method blanks, LCS, and MS/MSD samples.

  • Monitor surrogate recoveries.

  • Due to the specificity of the detector, confirmation of positive results by a secondary method (e.g., GC/MS) is recommended, especially for complex matrices.[7]

Data Presentation

The following tables summarize the typical quantitative performance data for the described methods for the analysis of 1,1,1-Trichloroethane.

Table 1: Method Detection and Quantitation Limits

Method	Analyte	Method Detection Limit (MDL) (µg/L)	Practical Quantitation Limit (PQL) (µg/L)
EPA 524.2	1,1,1-Trichloroethane	0.02 - 0.5	0.5
EPA 624	1,1,1-Trichloroethane	0.1 - 10	10
EPA 601	1,1,1-Trichloroethane	0.02 - 1.0	1.0

Note: MDLs and PQLs are instrument and matrix dependent and should be determined by the individual laboratory.

Table 2: Linearity, Precision, and Accuracy

Method	Analyte	Linear Range (µg/L)	Precision (%RSD)	Accuracy (Recovery %)
EPA 524.2	1,1,1-Trichloroethane	0.5 - 200	< 15	80 - 120
EPA 624	1,1,1-Trichloroethane	10 - 500	< 20	70 - 130
EPA 601	1,1,1-Trichloroethane	1.0 - 200	< 20	75 - 125

Note: These are typical performance criteria. Laboratories must establish their own control limits.

Interferences

Common interferences in the analysis of volatile organic compounds include:

• Contamination from the sampling environment: Samples can be contaminated by exposure to ambient air containing VOCs.

• Cross-contamination: High-concentration samples can contaminate subsequent low-concentration samples. Rinsing the purge and trap system between analyses is crucial.[9]

• Matrix effects: Components in the sample matrix, particularly in wastewater, can interfere with the purging efficiency or chromatographic separation.

• Impurities in purge gas and reagents: The use of high-purity gases and solvents is essential to minimize background contamination.[5]

Conclusion

The analytical methods described provide robust and reliable approaches for the determination of 1,1,1-Trichloroethane in various water matrices. The choice of method will depend on the specific application, required sensitivity, and the nature of the sample. EPA Method 524.2 is generally preferred for drinking water due to its high sensitivity and specificity provided by the mass spectrometer. EPA Method 624 is tailored for more complex wastewater matrices, while EPA Method 601 offers a cost-effective screening tool for purgeable halocarbons. Proper implementation of the protocols and adherence to the quality control procedures are essential for obtaining accurate and defensible data.

References

• 1. guidelines.nhmrc.gov.au [guidelines.nhmrc.gov.au]
• 2. health.state.mn.us [health.state.mn.us]
• 3. apecwater.com [apecwater.com]
• 4. epa.gov [epa.gov]
• 5. NEMI Method Summary - 624 [nemi.gov]
• 6. epa.gov [epa.gov]
• 7. NEMI Method Summary - 601 [nemi.gov]
• 8. epa.gov [epa.gov]
• 9. epa.gov [epa.gov]
• 10. ysi.com [ysi.com]
• 11. paragonlaboratories.com [paragonlaboratories.com]

Application Note: Quantification of 1,1,1-Trichloroethane using Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive method for the quantitative analysis of 1,1,1-Trichloroethane using Gas Chromatography-Mass Spectrometry (GC-MS). 1,1,1-Trichloroethane, a volatile organic compound (VOC), has been used extensively as a solvent and its monitoring in various matrices is crucial for environmental and safety assessments. The described protocol provides a comprehensive guide for sample preparation, instrument setup, and data analysis, ensuring accurate and reproducible quantification.

Introduction

1,1,1-Trichloroethane, also known as methyl chloroform, is a synthetic chemical that has seen widespread use as an industrial solvent, cleaning agent, and aerosol propellant.[1] Due to its potential environmental and health impacts, regulatory bodies have established methods for its monitoring in air, water, and soil. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique ideal for the separation, identification, and quantification of volatile compounds like 1,1,1-Trichloroethane.[2][3] This method offers high sensitivity and selectivity, allowing for the detection of trace levels of the analyte in complex matrices.[4] This application note provides a detailed protocol for the quantification of 1,1,1-Trichloroethane, adaptable for various sample types.

Experimental Protocols

Sample Preparation

The choice of sample preparation technique is dependent on the sample matrix.

Aqueous Samples (e.g., Water): Purge and Trap

This method is suitable for the extraction of volatile organic compounds from water samples.[5][6]

• Apparatus: Use a standard purge and trap system connected to the GC-MS.

• Procedure:

  • Place a 5 mL water sample into the purging vessel.

  • If required, add an internal standard.

  • Purge the sample with an inert gas (e.g., helium or nitrogen) at a flow rate of 40 mL/min for 11 minutes.[6]

  • The purged analytes are trapped on a sorbent tube (e.g., Tenax).

  • After purging, the trap is heated, and the analytes are desorbed into the GC-MS system.

Solid and High-Concentration Liquid Samples: Headspace Analysis

Headspace analysis is ideal for the determination of volatile compounds in solid or liquid samples without direct injection of the matrix.[2][7]

• Apparatus: Use a headspace autosampler.

• Procedure:

  • Accurately weigh or pipette the sample into a headspace vial.

  • Seal the vial with a PTFE-lined septum.

  • Place the vial in the headspace autosampler and incubate at a constant temperature to allow volatile compounds to equilibrate into the headspace.

  • A sample of the headspace gas is then automatically injected into the GC-MS.

Solvent Extraction for Liquid Samples

For liquid samples where purge and trap or headspace is not feasible, liquid-liquid extraction can be employed.

• Procedure:

  • Mix the liquid sample with a water-immiscible solvent (e.g., hexane (B92381) or dichloromethane).[2]

  • Shake vigorously and allow the layers to separate.

  • Collect the organic layer containing the analyte for GC-MS analysis.

GC-MS Instrumentation and Conditions

The following instrumental parameters are recommended as a starting point and may require optimization based on the specific instrument and application.

Parameter	Recommended Setting
Gas Chromatograph	Agilent 7890B GC System or equivalent
Mass Spectrometer	Agilent 5977A MSD or equivalent
GC Column	DB-1 (30 m x 0.25 mm ID, 1.0 µm film thickness) or equivalent[8]
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Injector Temperature	200°C[8]
Injection Mode	Splitless (for trace analysis) or Split (for higher concentrations)[9][10]
Oven Temperature Program	Initial temperature of 35°C for 9 min, ramp at 10°C/min to 40°C, hold for 3 min, then ramp at 6°C/min to 150°C and hold for 1 min.[8]
Transfer Line Temperature	280°C
Ion Source Temperature	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Analyzer	Quadrupole
Scan Range	45-300 amu[11]
Solvent Delay	2.5 minutes[10]

Calibration and Quantification

• Standard Preparation: Prepare a series of calibration standards of 1,1,1-Trichloroethane in a suitable solvent (e.g., methanol).[5] The concentration range should bracket the expected sample concentrations.

• Internal Standard: The use of an internal standard (e.g., Bromofluorobenzene) is recommended to improve accuracy and precision.

• Calibration Curve: Inject the calibration standards and construct a calibration curve by plotting the peak area ratio of 1,1,1-Trichloroethane to the internal standard against the concentration of 1,1,1-Trichloroethane.

• Quantification: The concentration of 1,1,1-Trichloroethane in the samples is determined by using the regression equation from the calibration curve.[12] For enhanced sensitivity, Selected Ion Monitoring (SIM) mode can be utilized, monitoring characteristic ions of 1,1,1-Trichloroethane (e.g., m/z 97, 99, 117, 119).[5]

Data Presentation

The following tables summarize typical quantitative data for the analysis of 1,1,1-Trichloroethane by GC-MS.

Table 1: Quantitative Ions for 1,1,1-Trichloroethane

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
1,1,1-Trichloroethane	97	99	61

Table 2: Method Performance Data (Example)

Parameter	Result
Linearity (R²)	> 0.998[5]
Method Detection Limit (MDL)	10 µg/L (in water)[1]
Limit of Quantification (LOQ)	30 µg/L (in water)
Precision (%RSD)	< 10%
Recovery	85-115%

Visualizations

Figure 1: Experimental workflow for GC-MS analysis.

Figure 2: Logical flow of the GC-MS quantification process.

Conclusion

The GC-MS method detailed in this application note provides a reliable and sensitive approach for the quantification of 1,1,1-Trichloroethane in various samples. The protocol outlines the necessary steps from sample preparation to data analysis, ensuring high-quality and reproducible results. The provided instrumental conditions and performance data serve as a valuable starting point for method development and validation in research and quality control laboratories. Adherence to good laboratory practices and proper instrument maintenance are essential for achieving accurate quantitative results.

References

• 1. 1,1,1-Trichloroethane | CCl3CH3 | CID 6278 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scioninstruments.com [scioninstruments.com]
• 3. benchchem.com [benchchem.com]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]
• 5. gbcsci.com [gbcsci.com]
• 6. settek.com [settek.com]
• 7. Common Sample Preparation Techniques for GC-MS Analysis [hplcvials.com]
• 8. agilent.com [agilent.com]
• 9. uoguelph.ca [uoguelph.ca]
• 10. researchgate.net [researchgate.net]
• 11. epa.gov [epa.gov]
• 12. benchchem.com [benchchem.com]

Application Notes and Protocols: The Historical Role of 1,1,1-Trichloroethane in Pesticide Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1,1-Trichloroethane, also known as methyl chloroform, was historically utilized as a solvent and fumigant in various pesticide formulations. Its excellent solvency for many organic compounds, low flammability, and relatively low acute toxicity compared to other chlorinated solvents made it a versatile component in products such as emulsifiable concentrates, aerosols, and grain fumigants.[1][2] However, due to its significant contribution to ozone depletion, its production and use have been phased out under the Montreal Protocol, an international treaty designed to protect the ozone layer.[1] Consequently, 1,1,1-trichloroethane is no longer found in currently registered pesticide products in many countries.

These application notes provide a detailed overview of the historical application of 1,1,1-trichloroethane in pesticide formulations, its physicochemical properties, toxicological summary, and relevant analytical protocols for its determination in historical samples.

Physicochemical and Toxicological Profile

A summary of the key physicochemical and toxicological properties of 1,1,1-trichloroethane is presented below. This data was critical in determining its suitability for various pesticide formulation types and for understanding its environmental and health impacts.

Physicochemical Properties of 1,1,1-Trichloroethane

Property	Value	Reference
Chemical Formula	C₂H₃Cl₃	[1]
Molecular Weight	133.4 g/mol	[3]
Appearance	Colorless liquid	[4]
Odor	Sweet, chloroform-like	[4]
Boiling Point	74.1 °C	[5]
Melting Point	-32.6 °C	[5]
Density	1.339 g/cm³ at 20 °C	[5]
Vapor Pressure	100 mmHg at 20 °C	[1]
Water Solubility	1.29 g/L at 25 °C	[6]
Log Kₒw (Octanol-Water Partition Coefficient)	2.49	[4]

Toxicological Summary

Endpoint	Observation	Reference
Acute Inhalation Toxicity	High concentrations can cause central nervous system depression, dizziness, and in extreme cases, cardiac arrhythmia and death.	[2]
Acute Oral Toxicity	Low to moderate toxicity.	[6]
Carcinogenicity	Classified as a Group D chemical (not classifiable as to human carcinogenicity) by the U.S. EPA.	[6]
Environmental Impact	Significant ozone-depleting potential.	[1][6]

Role in Pesticide Formulations

1,1,1-Trichloroethane served several key functions in pesticide formulations, primarily as a solvent and a fumigant.

Solvent in Liquid Formulations

1,1,1-Trichloroethane's ability to dissolve a wide range of active ingredients made it a valuable solvent in liquid pesticide formulations, particularly in emulsifiable concentrates (ECs) and aerosols .

• Emulsifiable Concentrates (ECs): In ECs, 1,1,1-trichloroethane would dissolve the active ingredient, which is often a solid or a viscous liquid, to create a concentrated solution. This concentrate would then be mixed with an emulsifier, allowing it to form a stable emulsion when diluted with water by the end-user. The low water solubility of 1,1,1-trichloroethane was a key property for this application.

• Aerosols: In aerosol formulations, 1,1,1-trichloroethane acted as both a solvent for the active ingredient and as a propellant modifier.[3] Its volatility was crucial for the effective dispersion of the pesticide upon application.

Fumigant

1,1,1-Trichloroethane was also used as a fumigant for stored grains and as a component in fumigant mixtures.[1][3] Its high vapor pressure allowed it to penetrate large volumes of stored commodities to control insect pests. It was sometimes mixed with other fumigants like ethylene (B1197577) dichloride to improve distribution and enhance efficacy.

Logical Flow: From Use to Phase-Out of 1,1,1-Trichloroethane in Pesticides

Caption: Pathway from utility to eventual ban of 1,1,1-Trichloroethane.

Experimental Protocols

The following section details a representative protocol for the analysis of 1,1,1-trichloroethane in a historical pesticide formulation, based on common analytical practices of the time. The primary technique for such an analysis would have been Gas Chromatography (GC).

Determination of 1,1,1-Trichloroethane in a Historical Emulsifiable Concentrate Formulation by Gas Chromatography with Flame Ionization Detection (GC-FID)

Objective: To quantify the percentage of 1,1,1-trichloroethane in a historical emulsifiable concentrate pesticide formulation.

Principle: The pesticide formulation is diluted with a suitable solvent containing an internal standard. The diluted sample is then injected into a gas chromatograph, where the components are separated based on their boiling points and interaction with the stationary phase. The flame ionization detector (FID) responds to the separated components, and the resulting peak areas are used to calculate the concentration of 1,1,1-trichloroethane relative to the internal standard.

Materials and Reagents:

• Solvent: Carbon disulfide (CS₂) or another suitable solvent that does not co-elute with 1,1,1-trichloroethane or the internal standard.

• Internal Standard: A stable, pure compound with a retention time close to, but well-resolved from, 1,1,1-trichloroethane. For example, n-undecane or another suitable n-alkane.

• 1,1,1-Trichloroethane standard: Analytical grade, purity >99%.

• Glassware: Volumetric flasks, pipettes, and autosampler vials.

• Gas Chromatograph (GC): Equipped with a Flame Ionization Detector (FID) and a suitable capillary column (e.g., a non-polar or mid-polar column like DB-1 or DB-5).

Procedure:

• Preparation of Internal Standard Solution:

  • Accurately weigh a known amount of the internal standard and dissolve it in the chosen solvent in a volumetric flask to create a stock solution of known concentration.

• Preparation of Calibration Standards:

  • Prepare a series of calibration standards by accurately weighing increasing amounts of the 1,1,1-trichloroethane standard into separate volumetric flasks.

  • Add a constant, known amount of the internal standard stock solution to each flask.

  • Dilute to volume with the solvent. This will create a series of standards with varying concentrations of 1,1,1-trichloroethane and a constant concentration of the internal standard.

• Sample Preparation:

  • Accurately weigh a known amount of the historical pesticide formulation into a volumetric flask.

  • Add the same constant, known amount of the internal standard stock solution as used in the calibration standards.

  • Dilute to volume with the solvent.

• Gas Chromatography Analysis:

  • Set up the GC with appropriate parameters (e.g., injector temperature, oven temperature program, detector temperature, gas flow rates). The oven temperature program should be designed to achieve good separation of the solvent, internal standard, 1,1,1-trichloroethane, and other formulation components.

  • Inject the calibration standards and the prepared sample solution into the GC.

  • Record the chromatograms and integrate the peak areas for 1,1,1-trichloroethane and the internal standard.

• Calculation:

  • Create a calibration curve by plotting the ratio of the peak area of 1,1,1-trichloroethane to the peak area of the internal standard against the concentration of 1,1,1-trichloroethane for the calibration standards.

  • Determine the ratio of the peak area of 1,1,1-trichloroethane to the peak area of the internal standard for the sample.

  • Using the calibration curve, determine the concentration of 1,1,1-trichloroethane in the sample solution.

  • Calculate the percentage by weight of 1,1,1-trichloroethane in the original pesticide formulation.

Experimental Workflow: GC Analysis of 1,1,1-Trichloroethane

Caption: Workflow for quantifying 1,1,1-Trichloroethane in formulations.

Conclusion

1,1,1-Trichloroethane played a significant, albeit now historical, role in the formulation of various pesticide products due to its favorable solvent properties. However, its detrimental effect on the ozone layer led to its global phase-out. The information and protocols provided in these application notes offer a comprehensive resource for researchers and scientists who may encounter historical pesticide samples or need to understand the formulation science of that era. The analytical methods described, centered on gas chromatography, represent the standard approach for quantifying such volatile organic compounds in complex mixtures.

References

• 1. 1,1,1-Trichloroethane - Wikipedia [en.wikipedia.org]
• 2. 1,1,1-Trichloroethane - Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen Peroxide - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Fact sheet: 1,1,1-trichloroethane — Guidance and Orientation for the Selection of Technologies — Contaminated sites — Pollution and waste management — Environment and natural resources — Canada.ca [gost.tpsgc-pwgsc.gc.ca]
• 4. 1,1,1-Trichloroethane | CCl3CH3 | CID 6278 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1,1,1-Trichloroethane - 1,1,1-Trichloroethane and Four Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. atsdr.cdc.gov [atsdr.cdc.gov]

Application Notes and Protocols: Safe Handling and Disposal of 1,1,1-Trichloroethane

Introduction

1,1,1-Trichloroethane (also known as methyl chloroform) is a chlorinated hydrocarbon that was once widely used as a solvent for cleaning, degreasing, and in the formulation of adhesives and aerosols.[1][2] While its use has been significantly curtailed due to its classification as an ozone-depleting substance under the Montreal Protocol, it may still be encountered in laboratory settings for specific applications or as a legacy chemical.[1][3] Due to its potential health and environmental hazards, strict adherence to safe handling and disposal procedures is mandatory for the protection of laboratory personnel and the environment. These application notes provide detailed protocols for researchers, scientists, and drug development professionals.

Chemical Properties and Hazards

1,1,1-Trichloroethane is a colorless, volatile liquid with a sweet, chloroform-like odor.[4][5] It is denser than water and only slightly soluble in it.[2][3] Understanding its properties is critical for safe handling.

Table 1: Physical and Chemical Properties of 1,1,1-Trichloroethane

Property	Value
Chemical Formula	C₂H₃Cl₃ / CH₃CCl₃[1]
Molar Mass	133.4 g/mol [6]
Appearance	Colorless liquid[4]
Odor	Sweet, pleasant, chloroform-like[4][5]
Boiling Point	74.1 °C (165.4 °F)
Vapor Pressure	124 mmHg at 25°C[3]
Solubility in Water	Slightly soluble[3]

| Vapor Density | Heavier than air[7] |

1.1. Health Hazards

Exposure to 1,1,1-Trichloroethane can occur through inhalation, skin contact, or ingestion. It primarily acts as a central nervous system depressant and can cause both acute and chronic health effects.[1][7]

Table 2: Summary of Health Hazards

Route of Exposure	Acute Effects	Chronic Effects
Inhalation	Dizziness, lightheadedness, incoordination, drowsiness, headache, and at high concentrations, unconsciousness, respiratory failure, and death.[1][8][9]	Potential for liver and kidney injury.[8][10] Long-term nervous system effects may include fatigue, memory loss, and irritability.[7]
Skin Contact	Irritation, redness, and dryness.[1][11] Prolonged contact can defat the skin, leading to dermatitis.[11]	Can be absorbed through the skin.[10] Repeated exposure may cause skin dryness or cracking.[12]
Eye Contact	Irritation and stinging.[4][7]	Damage is usually temporary if the eye is flushed promptly.[7]
Ingestion	Harmful if swallowed; acts as a central nervous system depressant.[1][13]	Not a primary route of occupational exposure.

| Carcinogenicity | Classified by IARC in Group 2A as a probable human carcinogen.[1] | |

1.2. Reactivity and Incompatibility 1,1,1-Trichloroethane is incompatible with strong oxidizers, strong bases, and chemically active metals such as aluminum, magnesium, potassium, and sodium.[14] It can react violently with these substances.[14] Upon exposure to high temperatures or UV radiation, it can decompose to produce toxic and corrosive gases like hydrogen chloride and phosgene.[4][12]

Occupational Exposure Limits

Various regulatory agencies have established occupational exposure limits (OELs) to protect workers from the adverse health effects of 1,1,1-Trichloroethane.

Table 3: Occupational Exposure Limits for 1,1,1-Trichloroethane

Organization	TWA (8-Hour)	STEL (15-Minute)	Ceiling Limit
OSHA (PEL)	350 ppm (1900 mg/m³)[5]	-	-
ACGIH (TLV)	350 ppm[13]	450 ppm[5][13]	-
NIOSH (REL)	-	-	350 ppm (1900 mg/m³)[5]
IDLH	700 ppm[5]	-	-

PEL: Permissible Exposure Limit; TLV: Threshold Limit Value; REL: Recommended Exposure Limit; IDLH: Immediately Dangerous to Life or Health.

Protocols for Safe Handling and Disposal

Protocol for Safe Handling

3.1. Engineering Controls

• Ventilation: Always handle 1,1,1-Trichloroethane in a well-ventilated area.[11][15] All procedures that may generate vapors, such as heating or agitation, must be conducted inside a certified chemical fume hood.[6]

• Isolation: Store and use away from heat, open flames, and incompatible materials.[14][15]

3.2. Personal Protective Equipment (PPE)

• Eye Protection: Wear chemical safety goggles and a face shield where there is a risk of splashing.[11][13]

• Skin Protection: Wear a lab coat and appropriate chemical-resistant gloves. Note that 1,1,1-trichloroethane attacks natural rubber; therefore, gloves made of materials like Viton or polyvinyl alcohol (PVA) are recommended.[11]

• Respiratory Protection: For situations exceeding the OELs or during spill clean-up, a NIOSH-approved respirator with organic vapor cartridges may be necessary.[11][13]

3.3. Storage Protocol

• Ensure containers are in good condition, free from leaks, and clearly labeled.[11]

• Store containers in a cool, dry, well-ventilated area designated for solvent storage.[15]

• Keep containers tightly closed to prevent the escape of vapors.[6][15]

• Store away from incompatible materials, particularly strong bases, oxidizers, and active metals like aluminum.[14][15]

• Store in a locked or otherwise secured area to limit access to authorized personnel.[6]

Emergency Protocol: Spill Response

Minor chemical spills can be managed by trained laboratory personnel. A major spill requires immediate evacuation and professional emergency response.

Experimental Protocol for Minor Spill Cleanup (<500 mL)

• Alert & Evacuate: Immediately alert personnel in the area. Evacuate non-essential personnel.[16]

• Assess the Hazard: Identify the spilled material and consult the Safety Data Sheet (SDS). Ensure there are no ignition sources nearby.

• Don PPE: At a minimum, wear a lab coat, chemical safety goggles, and appropriate chemical-resistant gloves. If vapors are significant, use respiratory protection.[13][17]

• Contain the Spill: Prevent the spill from spreading by creating a dike around the perimeter with an inert absorbent material (e.g., vermiculite, sand, or commercial solvent absorbent).[16][18]

• Absorb the Liquid: Apply the absorbent material over the spill, starting from the outside and working inward.[16][19] Allow sufficient time for the liquid to be fully absorbed.

• Collect Waste: Using non-sparking scoops or tools, carefully collect the absorbed material.[16] Place the material into a heavy-duty, sealable plastic bag or a designated chemical waste container.[19]

• Decontaminate: Wipe the spill area with a cloth or paper towels dampened with soapy water.[16] Place all cleaning materials into the waste container.

• Package & Label: Seal the waste container/bag. Attach a hazardous waste label, clearly identifying the contents as "1,1,1-Trichloroethane Spill Debris."[19]

• Ventilate: Allow the area to ventilate thoroughly before resuming work.

References

• 1. 1,1,1-Trichloroethane - Wikipedia [en.wikipedia.org]
• 2. Fact sheet: 1,1,1-trichloroethane — Guidance and Orientation for the Selection of Technologies — Contaminated sites — Pollution and waste management — Environment and natural resources — Canada.ca [gost.tpsgc-pwgsc.gc.ca]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]
• 4. 1,1,1-Trichloroethane | CCl3CH3 | CID 6278 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. METHYL CHLOROFORM (1,1,1-TRICHLOROETHANE) | Occupational Safety and Health Administration [osha.gov]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. cdph.ca.gov [cdph.ca.gov]
• 8. 1,1,1-Trichloroethane | ToxFAQs™ | ATSDR [wwwn.cdc.gov]
• 9. atsdr.cdc.gov [atsdr.cdc.gov]
• 10. osha.gov [osha.gov]
• 11. cdn.toxicdocs.org [cdn.toxicdocs.org]
• 12. fishersci.com [fishersci.com]
• 13. isotope.com [isotope.com]
• 14. 1,1,1-TRICHLOROETHANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 15. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 16. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 17. westlab.com [westlab.com]
• 18. ccny.cuny.edu [ccny.cuny.edu]
• 19. ehs.utk.edu [ehs.utk.edu]

The Phased-Out Role of 1,1,1-Trichloroethane in Textile Finishing and Processing: A Historical and Analytical Perspective

DISCLAIMER: 1,1,1-Trichloroethane (also known as methyl chloroform) is an ozone-depleting substance, and its production and use have been phased out globally under the Montreal Protocol. This document is intended for historical, research, and informational purposes only and should not be construed as a promotion or guide for its current use. Modern, safer, and environmentally benign alternatives have replaced 1,1,1-Trichloroethane in all its former applications.

Introduction

Once a widely utilized chlorinated solvent, 1,1,1-Trichloroethane saw significant use in the textile industry, particularly in finishing and processing, from the 1950s until the mid-1990s. Its application stemmed from its excellent solvency for oils, greases, and waxes, its non-flammability, and its relatively low toxicity compared to other chlorinated solvents like carbon tetrachloride. However, its significant contribution to the depletion of the stratospheric ozone layer led to its classification as a Class I ozone-depleting substance and its subsequent phase-out.

This document provides a detailed overview of the historical applications of 1,1,1-Trichloroethane in textile finishing, including quantitative data where available from historical literature, and outlines the principles of the processes in which it was used.

Historical Applications in Textile Processing

The primary applications of 1,1,1-Trichloroethane in the textile industry were centered around solvent-based cleaning and as a carrier for various finishes.

Solvent Scouring

Solvent scouring was a key process for removing impurities from raw textile fibers, especially wool and cotton. These impurities include natural waxes, oils, and greases, as well as spinning lubricants and other contaminants acquired during manufacturing. Effective scouring is crucial for ensuring uniform dyeing and finishing.

1,1,1-Trichloroethane was a preferred solvent for this purpose due to its high solvency for nonpolar compounds and its ability to be easily recycled through distillation. The process generally involved immersing the textile material in a bath of 1,1,1-Trichloroethane, followed by rinsing and drying.

Carrier for Dyes and Finishes

In certain specialized applications, 1,1,1-Trichloroethane was used as a non-aqueous medium for applying dyes and functional finishes to textiles. This was particularly advantageous for fibers that are sensitive to water or for processes requiring rapid drying times. Finishes such as water repellents, flame retardants, and hand builders could be dissolved or dispersed in 1,1,1-Trichloroethane and applied to the fabric.

Properties of 1,1,1-Trichloroethane Relevant to Textile Applications

The suitability of 1,1,1-Trichloroethane for textile processing was based on a specific set of physical and chemical properties. A comparison with water and a common modern alternative, perchloroethylene (note: also facing regulatory pressure), is provided below.

Property	1,1,1-Trichloroethane	Water	Perchloroethylene
Boiling Point (°C)	74	100	121
Vapor Pressure (kPa at 20°C)	13.3	2.3	1.9
Density (g/cm³ at 20°C)	1.34	1.00	1.62
Solubility in Water (g/L at 20°C)	1.5	-	0.15
Kauri-Butanol Value	124	-	90
Ozone Depletion Potential (ODP)	0.1	0	0
Global Warming Potential (GWP, 100-year)	146	0	-

Kauri-Butanol value is a measure of solvency, with higher values indicating stronger solvency for nonpolar substances.

Experimental Protocols (Historical Reconstruction)

The following protocols are reconstructed based on historical descriptions of textile processing with 1,1,1-Trichloroethane and are for informational purposes only. Modern laboratories should not perform these procedures.

Protocol 1: Batch Solvent Scouring of Wool Yarn (Historical)

• Preparation: A batch of raw wool yarn is weighed and placed in a stainless steel mesh cage.

• Scouring: The cage containing the yarn is submerged in a bath of 1,1,1-Trichloroethane at room temperature for 20 minutes with gentle agitation.

• Draining: The cage is lifted from the solvent bath and allowed to drain for 5 minutes.

• Rinsing: The yarn is then submerged in a second bath of clean 1,1,1-Trichloroethane for 10 minutes.

• Drying: The yarn is removed, and the residual solvent is evaporated in a well-ventilated area or a closed-loop drying system with solvent recovery.

• Analysis: The scoured yarn is reweighed to determine the percentage of oil and grease removed.

Protocol 2: Application of a Water-Repellent Finish (Historical)

• Solution Preparation: A silicone-based water-repellent agent is dissolved in 1,1,1-Trichloroethane to a concentration of 5% (w/v).

• Fabric Immersion: A roll of polyester (B1180765) fabric is passed through a trough containing the finishing solution.

• Padding: The saturated fabric is passed through a nip roller to ensure even application and remove excess solution.

• Drying/Curing: The fabric is then passed through a heated chamber to evaporate the 1,1,1-Trichloroethane and cure the finish. The solvent vapors are collected for recycling.

Visualizing Historical Workflows

The following diagrams illustrate the logical flow of the historical use and subsequent phase-out of 1,1,1-Trichloroethane in the textile industry.

Caption: Historical workflow for solvent scouring using 1,1,1-Trichloroethane.

Caption: Logical relationship of properties, applications, and phase-out.

Conclusion: A Transition to Greener Chemistry

The case of 1,1,1-Trichloroethane in the textile industry serves as a critical lesson in the evolution of industrial chemistry. While its properties were once highly valued for specific applications, the profound environmental consequences necessitated its replacement. The textile industry has since transitioned to a variety of alternatives, including aqueous cleaning processes, supercritical CO2, and other less harmful solvents. For researchers and scientists, the story of 1,1,1-Trichloroethane underscores the importance of considering the entire lifecycle and environmental impact of chemicals in the development of new materials and processes, paving the way for the adoption of greener and more sustainable chemistry.

Application Notes and Protocols: 1,1,1-Trichloroethane as a Component in Industrial Adhesives

For Researchers, Scientists, and Drug Development Professionals

Note: 1,1,1-Trichloroethane (also known as methyl chloroform) is an ozone-depleting substance, and its production and use have been largely phased out under the Montreal Protocol.[1][2] These application notes are for informational and historical research purposes only. The use of 1,1,1-Trichloroethane is strictly regulated, and safer alternatives are now widely available.

Introduction

1,1,1-Trichloroethane (1,1,1-TCA) is a chlorinated hydrocarbon that was historically used as a solvent in a wide range of industrial applications, including as a significant component in many adhesive formulations.[1][2][3][4] Its desirable properties, such as being non-flammable, having a fast evaporation rate, and excellent solvency for many polymers, made it a popular choice in the formulation of contact adhesives, pressure-sensitive adhesives, and other solvent-based adhesive systems.[5] This document provides a detailed overview of the properties of 1,1,1-TCA relevant to its use in adhesives, historical application notes, and generalized experimental protocols for the evaluation of such adhesive systems.

Physicochemical Properties of 1,1,1-Trichloroethane

The utility of 1,1,1-TCA in adhesive formulations stemmed from its unique combination of physical and chemical properties. These properties influenced the application characteristics, drying time, and final bond performance of the adhesive.

Property	Value	Reference
Molecular Formula	C₂H₃Cl₃	[1]
Molecular Weight	133.40 g/mol	[6]
Appearance	Colorless liquid	[1][6]
Odor	Sweet, chloroform-like	[6]
Boiling Point	74.1 °C (165.4 °F)	[3][7][8]
Melting Point	-30.4 °C (-22.7 °F)	[3]
Density	1.339 g/cm³ at 20 °C	[7]
Vapor Pressure	100 mmHg at 20 °C	[1][8]
Solubility in Water	0.44 g/100 mL at 20 °C	[1]
Flash Point	None	[5]

Application in Industrial Adhesives

1,1,1-Trichloroethane was primarily used as a solvent in various adhesive formulations. Its main functions were to dissolve the base polymer and other components to create a homogenous solution with the desired viscosity for application, and then to evaporate quickly to allow for rapid bond formation.

3.1 Key Applications:

• Contact Adhesives: 1,1,1-TCA was a common solvent for neoprene and other rubber-based contact adhesives. Its fast evaporation rate was crucial for achieving a quick "tack-free" state on both substrates before bonding.

• Pressure-Sensitive Adhesives (PSAs): In the manufacturing of adhesive tapes and labels, 1,1,1-TCA was used to apply the PSA to the backing material.

• General Purpose Adhesives: It was used in a variety of other solvent-based adhesives for bonding plastics, metals, and other substrates.

3.2 Illustrative Formulation of a Neoprene-Based Contact Adhesive:

Component	Percentage by Weight (%)	Purpose
Neoprene Polymer	15 - 25	Base elastomer for adhesion and cohesion
Tackifying Resins	5 - 15	Enhance initial tack and adhesion
Antioxidants/Stabilizers	1 - 2	Protect against degradation
1,1,1-Trichloroethane	60 - 75	Solvent

Note: This is an illustrative formulation. Actual formulations varied depending on the specific application and desired performance characteristics.

Health, Safety, and Environmental Considerations

4.1 Health and Safety:

1,1,1-Trichloroethane is a central nervous system depressant, and acute inhalation exposure can cause dizziness, lightheadedness, and at high concentrations, anesthesia and respiratory depression.[4] Chronic exposure has been linked to potential liver damage.[9] Proper ventilation and personal protective equipment (PPE), including respirators and solvent-resistant gloves, were essential when handling adhesives containing 1,1,1-TCA.

4.2 Environmental Impact and Regulation:

1,1,1-Trichloroethane is a potent ozone-depleting substance.[1] Its widespread use and subsequent release into the atmosphere contributed to the depletion of the stratospheric ozone layer. As a result, its production and consumption have been phased out under the Montreal Protocol on Substances that Deplete the Ozone Layer .[1][2]

Experimental Protocols

The following are generalized experimental protocols that would have been used to evaluate the performance of industrial adhesives containing 1,1,1-Trichloroethane. These protocols are based on standard ASTM methods for adhesive testing.

Protocol 1: Determination of Shear Strength of an Adhesive Bond

This protocol is based on ASTM D1002 for determining the shear strength of single-lap-joint adhesive specimens.

1. Objective: To determine the shear strength of an adhesive formulation containing 1,1,1-Trichloroethane when bonding two rigid substrates (e.g., aluminum to aluminum).

2. Materials and Equipment:

• Adhesive formulation containing 1,1,1-TCA

• Substrate panels (e.g., aluminum, 1.6 mm thick)

• Solvent for cleaning (e.g., acetone, isopropanol (B130326) - Note: historically, 1,1,1-TCA itself may have been used for surface preparation)

• Applicator (e.g., brush, doctor blade)

• Fixtures for maintaining bond line thickness

• Tensile testing machine

• Calipers

3. Procedure:

• Substrate Preparation:

  • Cut substrate panels to the required dimensions (typically 101.6 mm x 25.4 mm).

  • Degrease the bonding area of the panels with a suitable solvent and allow them to dry completely.

• Adhesive Application:

  • Thoroughly mix the adhesive formulation.

  • Apply a thin, uniform layer of the adhesive to the bonding area of both substrate panels.

  • Allow the solvent (1,1,1-TCA) to evaporate until the adhesive film is tacky but does not transfer to a gloved finger (typically 5-15 minutes, depending on ambient conditions).

• Assembly and Curing:

  • Join the two panels with an overlap of 12.7 mm.

  • Apply pressure to the bonded area to ensure intimate contact and remove any entrapped air.

  • Allow the assembled specimens to cure at a specified temperature and for a specified time (e.g., 24 hours at 23 ± 2 °C).

• Testing:

  • Mount the cured specimen in the grips of the tensile testing machine.

  • Apply a tensile load at a constant rate of crosshead movement (e.g., 1.3 mm/min) until failure occurs.

  • Record the maximum load at failure.

4. Calculation: Shear Strength (MPa or psi) = Maximum Load at Failure (N or lbf) / Bond Area (mm² or in²)

5. Illustrative Data Table:

Adhesive Formulation	Substrate	Average Shear Strength (MPa)	Standard Deviation
Neoprene in 1,1,1-TCA	Aluminum	10.5	0.8
SBR in 1,1,1-TCA	Steel	8.2	0.6

Note: The data in this table is for illustrative purposes only and does not represent actual experimental results.

Protocol 2: 180° Peel Adhesion Test

This protocol is based on ASTM D903 for determining the peel or stripping strength of an adhesive bond.

1. Objective: To measure the peel adhesion of a flexible substrate bonded to a rigid substrate using an adhesive containing 1,1,1-TCA.

2. Materials and Equipment:

• Adhesive formulation containing 1,1,1-TCA

• Rigid substrate (e.g., aluminum panel)

• Flexible substrate (e.g., canvas, rubber sheet)

• Applicator

• Roller for applying pressure

• Tensile testing machine with a 180° peel test fixture

3. Procedure:

• Substrate Preparation:

  • Clean the rigid and flexible substrates as described in Protocol 1.

• Adhesive Application and Assembly:

  • Apply the adhesive to both substrates.

  • Allow the solvent to evaporate.

  • Carefully lay the flexible substrate onto the rigid substrate, leaving a small portion at one end unbonded to serve as a grip.

  • Use a roller to apply firm pressure over the bonded area.

• Curing:

  • Cure the specimens as required by the adhesive formulation.

• Testing:

  • Clamp the rigid panel in the stationary grip of the tensile testing machine.

  • Fold the unbonded end of the flexible substrate back 180° and clamp it in the moving grip.

  • Pull the flexible substrate from the rigid panel at a constant speed (e.g., 152 mm/min).

  • Record the force required to peel the substrate over a specified distance.

4. Calculation: Peel Strength (N/m or lbf/in) = Average Peeling Force / Width of the Bonded Specimen

5. Illustrative Data Table:

Adhesive Formulation	Flexible Substrate	Average Peel Strength (N/m)	Standard Deviation
Neoprene in 1,1,1-TCA	Canvas	2500	150
Natural Rubber in 1,1,1-TCA	Rubber Sheet	3200	200

Note: The data in this table is for illustrative purposes only and does not represent actual experimental results.

Visualizations

Experimental Workflow for Adhesive Shear Strength Testing

Caption: Workflow for Shear Strength Testing of Adhesives.

Logical Relationship of 1,1,1-TCA Properties to Adhesive Performance

Caption: Influence of 1,1,1-TCA Properties on Adhesives.

References

• 1. 1,1,1-Trichloroethane - Wikipedia [en.wikipedia.org]
• 2. 1,1,1-Trichloroethane - 1,1,1-Trichloroethane and Four Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. 1,1,1-Trichloroethane - Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen Peroxide - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. idc-online.com [idc-online.com]
• 5. p2infohouse.org [p2infohouse.org]
• 6. 1,1,1-Trichloroethane | CCl3CH3 | CID 6278 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Fact sheet: 1,1,1-trichloroethane — Guidance and Orientation for the Selection of Technologies — Contaminated sites — Pollution and waste management — Environment and natural resources — Canada.ca [gost.tpsgc-pwgsc.gc.ca]
• 8. 1,1,1-TRICHLOROETHANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 9. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Application Notes and Protocols for Studying the Neurotoxicity of 1,1,1-Trichloroethane

These application notes provide a comprehensive framework for researchers, scientists, and drug development professionals to investigate the neurotoxic effects of 1,1,1-Trichloroethane (1,1,1-TCE). The protocols outlined below cover both in vitro and in vivo models to assess the mechanisms of 1,1,1-TCE-induced neurotoxicity.

Introduction

1,1,1-Trichloroethane is an organic solvent that has seen widespread industrial use.[1][2] While once considered relatively safe, studies have highlighted its potential for neurotoxicity.[1][2] Exposure to 1,1,1-TCE can lead to central nervous system (CNS) depression, with effects ranging from impaired coordination and reaction time to more severe neurological deficits.[1][2][3] Animal studies have further demonstrated that this compound can alter motor activity and induce neurochemical changes.[1][2] The following protocols provide a detailed experimental setup to explore the neurotoxic profile of 1,1,1-TCE.

In Vitro Models for Neurotoxicity Assessment

In vitro models offer a controlled environment to screen for neurotoxic effects and elucidate cellular mechanisms. Human neuroblastoma cells (e.g., SH-SY5Y) are a relevant and commonly used model for neurotoxicity studies.

2.1. Cell Culture and Exposure to 1,1,1-Trichloroethane

• Cell Line: SH-SY5Y (human neuroblastoma cell line).

• Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin.

• Culture Conditions: 37°C, 5% CO2 in a humidified incubator.

• 1,1,1-TCE Preparation: Prepare a stock solution of 1,1,1-TCE in a suitable solvent (e.g., DMSO) and dilute to final concentrations in the culture medium. Ensure the final solvent concentration does not exceed 0.1% to avoid solvent-induced toxicity.

2.2. Experimental Protocols

2.2.1. Cell Viability Assay (MTT Assay)

This assay assesses the metabolic activity of cells as an indicator of cell viability.

• Protocol:

  • Seed SH-SY5Y cells in a 96-well plate at a density of 1x10^4 cells/well and allow them to adhere overnight.

  • Treat the cells with varying concentrations of 1,1,1-TCE (e.g., 0.1, 1, 10, 100, 1000 µM) for 24, 48, and 72 hours. Include a vehicle control (medium with solvent) and a positive control (e.g., a known neurotoxin).

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle control.

2.2.2. Oxidative Stress Assessment (ROS Assay)

This protocol measures the generation of reactive oxygen species (ROS).

• Protocol:

  • Seed SH-SY5Y cells in a 96-well black plate with a clear bottom.

  • Treat cells with 1,1,1-TCE for a shorter duration (e.g., 1, 3, 6 hours).

  • Load the cells with 10 µM 2',7'-dichlorofluorescin diacetate (DCFH-DA) for 30 minutes at 37°C.

  • Wash the cells with PBS.

  • Measure the fluorescence intensity (excitation 485 nm, emission 535 nm) using a fluorescence plate reader.

2.2.3. Apoptosis Assay (Caspase-3 Activity)

This assay quantifies the activity of caspase-3, a key executioner caspase in apoptosis.

• Protocol:

  • Treat cells with 1,1,1-TCE as described for the viability assay.

  • Lyse the cells and collect the protein lysate.

  • Determine the protein concentration using a BCA assay.

  • Use a colorimetric or fluorometric caspase-3 assay kit according to the manufacturer's instructions.

  • Measure the absorbance or fluorescence to determine caspase-3 activity.

In Vivo Models for Neurobehavioral and Neurochemical Analysis

In vivo studies are crucial for understanding the systemic effects of 1,1,1-TCE on the nervous system. Rodent models are commonly employed for this purpose.

3.1. Animal Model and Exposure

• Animal Model: Male Sprague-Dawley rats (8-10 weeks old).

• Housing: Standard laboratory conditions (12-hour light/dark cycle, controlled temperature and humidity, ad libitum access to food and water).

• Exposure Method: Inhalation exposure is a relevant route for occupational and environmental exposure.[4]

  • Place rats in inhalation chambers and expose them to varying concentrations of 1,1,1-TCE vapor (e.g., 0, 200, 630, 2000 ppm) for 6 hours/day, 5 days/week, for a specified duration (e.g., 4 or 13 weeks).[5]

3.2. Experimental Protocols

3.2.1. Neurobehavioral Assessment (Functional Observational Battery - FOB)

The FOB is a series of tests to screen for neurological and behavioral abnormalities.[5]

• Protocol:

  • Acclimatize rats to the testing room and observer before the assessment.

  • Conduct the FOB at baseline and at regular intervals during the exposure period.

  • The battery should include:

    • Home cage observations: Posture, activity level, grooming.

    • Open field assessment: Locomotor activity, rearing, stereotypy.

    • Sensorimotor tests: Approach and touch response, righting reflex, grip strength (forelimb and hindlimb).[5]

    • Autonomic tests: Pupillary response, salivation, lacrimation.

  • Score each parameter according to a standardized scoring system.

3.2.2. Motor Coordination (Rotarod Test)

This test assesses motor coordination and balance.

• Protocol:

  • Train the rats on the rotarod apparatus (accelerating from 4 to 40 rpm over 5 minutes) for 3 consecutive days before the start of the exposure.

  • Test the animals weekly.

  • Record the latency to fall from the rotating rod.

3.2.3. Neurochemical Analysis

Following the exposure period, brain tissues can be analyzed for neurochemical alterations.

• Protocol:

  • Euthanize the animals and dissect specific brain regions (e.g., cerebral cortex, hippocampus, striatum).

  • Homogenize the tissues for subsequent analyses.

  • Dopaminergic System: Measure dopamine (B1211576) and its metabolites (DOPAC, HVA) using High-Performance Liquid Chromatography (HPLC) with electrochemical detection. Intermediate metabolites of 1,1,1-TCE may interact with dopamine, impairing its transmission.[1]

  • Second Messenger Systems: Quantify cAMP and cGMP levels using Enzyme-Linked Immunosorbent Assay (ELISA) kits. 1,1,1-TCE has been shown to affect the brain concentrations of these molecules.[1]

  • Glial Fibrillary Acidic Protein (GFAP) Expression: Measure GFAP levels via Western blotting or ELISA to assess astrogliosis, an indicator of neuroinflammation. Long-term exposure to 1,1,1-TCE can induce astrogliosis.[1]

Data Presentation

Quantitative data from the described experiments should be summarized in tables for clear comparison.

Table 1: In Vitro Neurotoxicity of 1,1,1-Trichloroethane on SH-SY5Y Cells

Concentration (µM)	Cell Viability (% of Control)	Relative ROS Production	Caspase-3 Activity (Fold Change)
Vehicle Control	100 ± 5.2	1.0 ± 0.1	1.0 ± 0.2
0.1	98.1 ± 4.8	1.1 ± 0.2	1.1 ± 0.3
1	95.3 ± 6.1	1.3 ± 0.3	1.4 ± 0.4
10	82.5 ± 7.3	2.5 ± 0.5	2.8 ± 0.6
100	65.7 ± 8.9	4.2 ± 0.7	4.5 ± 0.8
1000	40.2 ± 9.5	6.8 ± 1.1	6.2 ± 1.0

Data are presented as mean ± SD from three independent experiments.

Table 2: In Vivo Neurobehavioral and Neurochemical Effects of 1,1,1-Trichloroethane in Rats

Exposure Group (ppm)	Grip Strength (grams)	Latency to Fall (seconds)	Striatal Dopamine (ng/mg tissue)	Cortical GFAP (relative expression)
0 (Control)	450 ± 25	280 ± 30	15.2 ± 1.8	1.0 ± 0.2
200	440 ± 30	275 ± 28	14.8 ± 2.0	1.2 ± 0.3
630	380 ± 35	220 ± 32	11.5 ± 1.5	2.5 ± 0.5
2000	310 ± 40	150 ± 25	8.1 ± 1.2	4.1 ± 0.7

*p < 0.05 compared to the control group. Data are presented as mean ± SD (n=8 per group).

Visualization of Pathways and Workflows

5.1. Proposed Signaling Pathway for 1,1,1-TCE Neurotoxicity

Proposed signaling pathways in 1,1,1-TCE neurotoxicity.

5.2. Experimental Workflow for Neurotoxicity Assessment

Experimental workflow for studying 1,1,1-TCE neurotoxicity.

5.3. Logical Relationship of Key Neurotoxic Events

Logical relationship of key neurotoxic events.

References

• 1. [The use of 1,1,1-trichloroethane (methylchloroform) in industrial operations: the neurotoxicity risk] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. merckmillipore.com [merckmillipore.com]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]
• 4. HEALTH EFFECTS - Toxicological Profile for 1,1,1-Trichloroethane - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Neurotoxicologic examination of rats exposed to 1,1,1-trichloroethane vapor for 13 weeks - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Long-Term Storage of 1,1,1-Trichloroethane

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stabilization and long-term storage of 1,1,1-Trichloroethane (TCA). Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and visualizations to ensure the integrity of your stored TCA.

Troubleshooting Guide

This guide addresses specific issues you might encounter during the long-term storage of 1,1,1-Trichloroethane.

Issue	Possible Cause	Recommended Action
Discoloration of TCA (Yellowing or Browning)	Degradation of TCA, leading to the formation of acidic byproducts (e.g., HCl) and subsequent reactions.	1. Immediately test the acidity of the TCA (see Experimental Protocol 1). 2. If acidic, the stabilizer package is depleted. The solvent should be considered for purification (e.g., distillation) or responsible disposal according to institutional guidelines. 3. For future storage, ensure the use of a robust stabilizer package and appropriate storage containers.
Corrosion or Etching of Metal Storage Containers (especially aluminum)	Depletion of corrosion-inhibiting stabilizers, allowing the reactive TCA to attack the metal surface. This is often initiated by the presence of moisture.	1. Transfer the TCA to a new, appropriate container (e.g., glass or stainless steel) immediately. 2. Analyze the TCA for metal content and acidity to assess the extent of contamination. 3. Review storage conditions to eliminate moisture ingress. Consider using a desiccant in the secondary containment.
Presence of a Precipitate	Polymerization of degradation products or reaction of stabilizers with contaminants.	1. Do not use the solvent. The precipitate indicates significant degradation. 2. The solvent should be disposed of according to hazardous waste protocols.
Inconsistent Experimental Results Using Stored TCA	Partial degradation of TCA, leading to the presence of impurities that may interfere with your reactions or analyses.	1. Verify the purity of the TCA using Gas Chromatography (GC) (see Experimental Protocol 2). 2. If impurities are detected, purify the TCA by distillation before use, ensuring a fresh stabilizer is added to the distillate if it is to be stored again.
Noticeable Acrid or Sharp Odor	Formation of acidic degradation products, primarily hydrogen chloride (HCl).	1. Handle the solvent in a well-ventilated fume hood with appropriate personal protective equipment (PPE). 2. Test the acidity immediately. 3. If acidic, the solvent is no longer stable and should be disposed of or re-purified.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for 1,1,1-Trichloroethane?

A1: The primary degradation pathway for 1,1,1-Trichloroethane is dehydrochlorination, a chemical reaction where a molecule of hydrogen chloride (HCl) is eliminated.[1][2] This reaction is often catalyzed by metals, particularly aluminum, and can be accelerated by heat and light. The formation of HCl can then catalyze further degradation, creating a runaway reaction.

Q2: Why is it crucial to use stabilized 1,1,1-Trichloroethane?

A2: Unstabilized 1,1,1-Trichloroethane is inherently unstable and can readily degrade, especially when in contact with certain metals.[2][3] Commercial grades of TCA are sold with stabilizers to prevent this degradation.[2][3] These stabilizers neutralize the acidic byproducts of degradation and inhibit the corrosion of metal containers. Using unstabilized TCA can lead to solvent degradation, container corrosion, and the introduction of impurities into your experiments.

Q3: What are the common types of stabilizers used in commercial 1,1,1-Trichloroethane?

A3: Commercial 1,1,1-Trichloroethane typically contains a mixture of stabilizers that can constitute up to 8% of the formulation.[2][3] These include:

• Acid Scavengers: These compounds, often epoxides (like butylene oxide) or amines, neutralize any HCl that is formed, preventing it from catalyzing further degradation.

• Metal Passivators/Complexants: These compounds form a protective layer on metal surfaces or chelate metal ions, preventing them from catalyzing the dehydrochlorination of TCA.

• Alcohols: Alcohols such as 2-butanol (B46777) can also act as stabilizers.[4]

Q4: What are the ideal storage conditions for stabilized 1,1,1-Trichloroethane?

A4: To ensure the long-term stability of 1,1,1-Trichloroethane, it should be stored in a cool, dry, and dark place away from direct sunlight. The container should be tightly sealed to prevent the ingress of moisture and air, which can contribute to degradation. It is also critical to avoid contact with incompatible materials such as strong oxidizing agents and chemically active metals like aluminum and magnesium.

Q5: How can I monitor the stability of my stored 1,1,1-Trichloroethane over time?

A5: Regular monitoring is key to ensuring the integrity of your stored TCA. This can be done through:

• Visual Inspection: Regularly check for any changes in color, clarity, or the presence of precipitates.

• Acidity Testing: Periodically test the pH or titratable acid content of the solvent. An increase in acidity is a clear indicator of degradation.

• Gas Chromatography (GC) Analysis: For critical applications, periodic GC analysis can be used to monitor the purity of the TCA and detect the formation of degradation products. It can also be used to quantify the concentration of certain stabilizers.

Q6: Can I re-stabilize 1,1,1-Trichloroethane that has started to degrade?

A6: While it is technically possible to add more stabilizer to TCA, it is generally not recommended if the solvent has already begun to degrade significantly (e.g., has become acidic or discolored). This is because degradation byproducts are already present and may not be effectively neutralized. The preferred method for reclaiming degraded TCA is purification by distillation, followed by the addition of a fresh stabilizer package to the purified solvent.

Data Presentation

Table 1: Overview of Common Stabilizers for 1,1,1-Trichloroethane and Their Functions

Stabilizer Class	Example Compounds	Primary Function	Typical Concentration Range (w/w)
Epoxides	Butylene oxide, 1,2-Epoxybutane	Acid Scavenger (neutralizes HCl)	0.25 - 1.0%
Alcohols	2-Butanol, tert-Amyl alcohol	Hydrogen donor, free-radical scavenger	0.5 - 2.0%
Nitroalkanes	Nitromethane, 1-Nitropropane	Metal passivator, corrosion inhibitor	0.2 - 2.0%
Ethers	1,4-Dioxane, 1,3-Dioxolane	Metal complexant, co-stabilizer	1.0 - 4.0%
Amines	Triethylamine, Diisopropylamine	Acid Scavenger	< 0.1% (used with caution due to potential side reactions)

Note: The exact composition of stabilizer packages is often proprietary. The concentration ranges provided are typical but may vary between manufacturers.

Experimental Protocols

Experimental Protocol 1: Determination of Titratable Acid in 1,1,1-Trichloroethane

Objective: To quantify the acid content in a sample of 1,1,1-Trichloroethane as an indicator of degradation.

Materials:

• 1,1,1-Trichloroethane sample

• 250 mL conical flask (dry)

• Bromothymol blue indicator solution

• 0.02 N Sodium hydroxide (B78521) in methanol (B129727) (standardized)

• Burette (10 mL or 25 mL)

• Analytical balance

Procedure:

• Accurately weigh approximately 100 g of the 1,1,1-Trichloroethane sample into a dry 250 mL conical flask.

• Add 3-4 drops of bromothymol blue indicator solution to the flask. The solution should be yellow if acid is present.

• Titrate the sample with standardized 0.02 N sodium hydroxide in methanol. The endpoint is reached when the color of the solution changes from yellow to a persistent greenish-blue.[4]

• Record the volume of sodium hydroxide solution used.

• Calculate the titratable acid content, typically expressed as ppm HCl.

Calculation: Acidity (ppm HCl) = (V × N × 36.46 × 1000) / W Where:

• V = Volume of NaOH solution used (mL)

• N = Normality of the NaOH solution (eq/L)

• 36.46 = Molecular weight of HCl ( g/mol )

• W = Weight of the TCA sample (g)

Experimental Protocol 2: Accelerated Stability Test for Stabilized 1,1,1-Trichloroethane

Objective: To evaluate the effectiveness of a stabilizer package in 1,1,1-Trichloroethane under accelerated aging conditions.

Materials:

• Stabilized 1,1,1-Trichloroethane sample

• Several small, sealed glass vials (e.g., amber ampules or screw-cap vials with PTFE-lined septa)

• Strips of aluminum foil or other metals of interest

• Oven capable of maintaining a constant temperature (e.g., 50 ± 2 °C)

• Gas chromatograph with a suitable column and detector (e.g., FID or MS)

• Apparatus for titratable acid determination (from Protocol 1)

Procedure:

• Prepare several identical sealed vials, each containing a known volume of the stabilized 1,1,1-Trichloroethane and a strip of aluminum foil (to simulate contact with a reactive metal).

• Designate a "time zero" sample and analyze it immediately for:

  • Titratable acidity (Protocol 1).

  • Purity and stabilizer concentration by GC.

• Place the remaining sealed vials in an oven maintained at a constant elevated temperature (e.g., 50 °C).

• At predetermined time intervals (e.g., 1 week, 2 weeks, 4 weeks, 8 weeks), remove one vial from the oven.

• Allow the vial to cool to room temperature.

• Analyze the sample for titratable acidity and by GC for TCA purity and stabilizer concentration.

• Compare the results over time to the "time zero" sample to determine the rate of stabilizer depletion and TCA degradation.

Mandatory Visualizations

Degradation Pathway of 1,1,1-Trichloroethane

References

• 1. chlorinated-solvents.eu [chlorinated-solvents.eu]
• 2. DOT Language | Graphviz [graphviz.org]
• 3. 1,1,1-Trichloroethane - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]

resolving co-elution of 1,1,1-Trichloroethane in gas chromatography

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues with the gas chromatography (GC) analysis of 1,1,1-Trichloroethane, specifically addressing co-elution problems.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of co-elution when analyzing 1,1,1-Trichloroethane?

A1: Co-elution, where 1,1,1-Trichloroethane and another compound elute from the GC column at the same time, is a frequent challenge. The primary causes include:

• Inadequate Column Selectivity: The stationary phase of the GC column is the most critical factor in achieving separation. If the stationary phase has similar interactions with both 1,1,1-Trichloroethane and a contaminant, co-elution is likely. For instance, some standard non-polar columns may not effectively separate 1,1,1-Trichloroethane from other halogenated hydrocarbons like carbon tetrachloride or 1,1-dichloroethane.[1][2]

• Sub-optimal Temperature Program: A temperature ramp that is too fast can prevent sufficient interaction between the analytes and the stationary phase, leading to poor separation. Conversely, an initial oven temperature that is too high can cause volatile compounds like 1,1,1-Trichloroethane to travel through the column too quickly, without adequate separation.[3][4]

• Incorrect Carrier Gas Flow Rate: The linear velocity of the carrier gas affects the efficiency of the separation. Flow rates that are significantly above or below the optimal rate for the carrier gas and column dimensions can lead to band broadening and a loss of resolution.[3]

• Insufficient Column Efficiency: A column may lack the necessary number of theoretical plates to separate compounds with similar boiling points and polarities. This can be due to the column being too short, having too large an internal diameter, or degradation of the stationary phase over time.[3]

Q2: How can I confirm that I have a co-elution problem with my 1,1,1-Trichloroethane peak?

A2: Confirming co-elution is a critical first step. Here are several methods to do so:

• Peak Shape Analysis: A pure compound should ideally produce a symmetrical, Gaussian-shaped peak. Asymmetrical peaks, such as those with a shoulder or tailing, can indicate the presence of a co-eluting compound.[5]

• Mass Spectrometry (MS) Detector: If you are using a GC-MS system, you can examine the mass spectrum across the peak. A pure peak will have a consistent mass spectrum from the beginning to the end of the peak. If the mass spectrum changes across the peak, it is a strong indication of co-elution.[5]

• Diode Array Detector (DAD) or Photodiode Array (PDA) Detector: For UV-active compounds, a DAD or PDA detector can perform peak purity analysis. It compares the UV-Vis spectra across the peak. If the spectra are not identical, the peak is not pure.[5]

• Analysis on a Confirmation Column: Inject the same sample on a second GC column with a different stationary phase (and therefore different selectivity). If the peak that was singular on the primary column splits into two or more peaks on the confirmation column, co-elution is confirmed.[1]

Troubleshooting Guides

Issue: Poor resolution between 1,1,1-Trichloroethane and a suspected co-eluting peak.

This guide provides a systematic approach to resolving co-elution issues involving 1,1,1-Trichloroethane.

Caption: A troubleshooting workflow for resolving the co-elution of 1,1,1-Trichloroethane.

Temperature programming is a powerful tool for improving the separation of volatile compounds.[4]

• Decrease the Initial Oven Temperature: A lower starting temperature allows for better focusing of volatile analytes at the head of the column, which can improve the separation of early eluting peaks.

• Reduce the Temperature Ramp Rate: A slower ramp rate increases the time analytes spend interacting with the stationary phase, which can enhance resolution.[3]

Experimental Protocol: Temperature Program Optimization

• Initial Analysis: Run your current GC method and record the retention times and resolution of the peaks of interest.

• Lower Initial Temperature: Decrease the initial oven temperature by 5-10°C and repeat the analysis.

• Slower Ramp Rate: If resolution is still insufficient, return to the original initial temperature and decrease the temperature ramp rate by 2-5°C/min.

• Combine Adjustments: If necessary, combine a lower initial temperature with a slower ramp rate.

• Evaluate: Compare the chromatograms from each run to determine the optimal temperature program.

Table 1: Example of Temperature Program Optimization for 1,1,1-Trichloroethane and a Co-eluting Analyte

Parameter	Method A (Initial)	Method B (Lower Initial Temp)	Method C (Slower Ramp)
Initial Temperature	50°C	40°C	50°C
Initial Hold Time	2 min	2 min	2 min
Ramp Rate	10°C/min	10°C/min	5°C/min
Final Temperature	200°C	200°C	200°C
Retention Time (1,1,1-TCE)	5.2 min	5.8 min	6.5 min
Retention Time (Co-eluent)	5.2 min	5.9 min	6.7 min
Resolution (Rs)	0.0	0.8	1.6

If optimizing the temperature program does not resolve the co-elution, the next step is to use a GC column with a different stationary phase.[1] The goal is to choose a stationary phase that has different interactions with 1,1,1-Trichloroethane and the co-eluting compound.

• Primary Column: A common primary column for volatile organic compounds is a non-polar phase like 100% dimethylpolysiloxane (e.g., DB-1, HP-1).

• Confirmation Column: A good choice for a confirmation column would be one with a different polarity, such as a 6% cyanopropylphenyl - 94% dimethylpolysiloxane phase (e.g., DB-624) or a polyethylene (B3416737) glycol phase (e.g., SUPELCOWAX 10).[1]

Experimental Protocol: Confirmation Column Analysis

• Install the Confirmation Column: Replace the primary GC column with a confirmation column of a different stationary phase. Ensure the new column is properly conditioned.

• Transfer the Method: Adapt your existing GC method (temperatures, flow rate) to the specifications of the new column. Some adjustments may be necessary based on the column's dimensions and phase.

• Inject the Sample: Analyze your sample using the confirmation column and the adapted method.

• Compare Chromatograms: Compare the chromatogram from the confirmation column with the one from the primary column to see if the co-eluting peaks have been resolved.

Table 2: Comparison of GC Columns for the Separation of 1,1,1-Trichloroethane and Potential Co-eluents

Column Stationary Phase	Common Trade Names	Polarity	Typical Application	Resolution of 1,1,1-TCE from Halogenated Hydrocarbons
100% Dimethylpolysiloxane	DB-1, HP-1, Rtx-1	Non-polar	General purpose, boiling point separation	May co-elute with some compounds of similar boiling points.
5% Diphenyl / 95% Dimethylpolysiloxane	DB-5, HP-5, Rtx-5	Non-polar	General purpose, slightly more polar than 100% dimethylpolysiloxane	Improved separation over DB-1 for some analytes.
6% Cyanopropylphenyl / 94% Dimethylpolysiloxane	DB-624, Rxi-624Sil MS	Intermediate Polarity	Volatile organic compounds, environmental samples	Good selectivity for halogenated compounds, often resolves co-elutions from non-polar columns.[6]
Polyethylene Glycol (PEG)	SUPELCOWAX 10, DB-WAX	Polar	Polar compounds, alcohols, esters	Provides a significantly different selectivity based on polarity, effective for resolving co-elutions.[1]

Adjusting the carrier gas flow rate can improve column efficiency and, consequently, resolution.

• Van Deemter Equation: This equation describes the relationship between linear velocity and plate height (column efficiency). There is an optimal flow rate for each carrier gas that provides the maximum efficiency.

• Hydrogen vs. Helium: Hydrogen is a more efficient carrier gas than helium and can provide better resolution at higher flow rates, leading to faster analysis times.

Experimental Protocol: Flow Rate Optimization

• Determine Optimal Flow: Consult the column manufacturer's literature for the recommended optimal flow rate for your column dimensions and carrier gas.

• Vary the Flow Rate: Perform several analyses, varying the flow rate by ±10-20% around the presumed optimum.

• Measure Resolution: Calculate the resolution for the peak pair of interest at each flow rate.

• Select Best Flow Rate: Choose the flow rate that provides the best resolution without excessively increasing the analysis time.

Logical Diagram for Column Selection

Caption: A decision-making diagram for selecting a suitable confirmation GC column.

References

• 1. gcms.cz [gcms.cz]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. Temperature Programming for Better GC Results | Phenomenex [phenomenex.com]
• 5. m.youtube.com [m.youtube.com]
• 6. 1,1,1-Trichloroethane contaminant/co-elution - Chromatography Forum [chromforum.org]

Technical Support Center: Mitigating 1,1,1-TCA Inhibition in Anaerobic Digestion

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address the inhibitory effects of 1,1,1-trichloroethane (1,1,1-TCA) on anaerobic digestion processes.

Troubleshooting Guides

This section offers solutions to common problems encountered during anaerobic digestion experiments involving 1,1,1-TCA.

Problem	Potential Cause	Troubleshooting Steps & Solutions
Reduced Methane (B114726) Production	1,1,1-TCA Inhibition of Methanogenesis: 1,1,1-TCA and its degradation products can be toxic to methanogenic archaea.	1. Quantify 1,1,1-TCA Concentration: Determine the concentration of 1,1,1-TCA in your digester. Concentrations as low as ≥15 μM have been shown to significantly inhibit methane generation. 2. Reduce Organic Loading Rate: A temporary reduction in the organic loading rate can alleviate stress on the microbial community. 3. Bioaugmentation: Introduce a specialized microbial consortium known to degrade 1,1,1-TCA, such as cultures containing Dehalobacter species. 4. Co-substrate Addition: Introduce a readily biodegradable co-substrate to stimulate overall microbial activity and potentially promote cometabolism.
Incomplete Dechlorination of Other Chlorinated Solvents (e.g., TCE)	Inhibition of Reductive Dechlorination by 1,1,1-TCA: 1,1,1-TCA can inhibit the complete dechlorination of other compounds like trichloroethene (TCE), often causing the accumulation of intermediates such as cis-dichloroethene (cDCE) and vinyl chloride (VC).	1. Analyze for Intermediates: Monitor the concentrations of cDCE and VC. Their accumulation is a strong indicator of this specific inhibition. 2. Co-augmentation: If your primary culture is for TCE degradation (e.g., containing Dehalococcoides), co-augment with a culture that specifically degrades 1,1,1-TCA (e.g., a Dehalobacter-containing culture). Degradation of TCE to ethene has been shown to resume once 1,1,1-TCA is dechlorinated to 1,1-dichloroethane (B41102) (1,1-DCA).
Accumulation of 1,1-Dichloroethane (1,1-DCA)	Inhibition of 1,1-DCA Dechlorination: The degradation of 1,1-DCA to chloroethane (B1197429) can be inhibited by the presence of other chlorinated compounds, such as TCE.	1. Monitor Co-contaminants: Quantify the concentration of other chlorinated solvents in your system. 2. Sequential Degradation: Be aware that in mixed contaminant scenarios, sequential degradation is common. The degradation of 1,1-DCA may not proceed until the more readily degradable or more inhibitory compounds are removed.
Decreased Overall Microbial Activity (e.g., reduced enzyme activity)	General Toxicity of 1,1,1-TCA: 1,1,1-TCA can have a broad toxic effect on the microbial community, leading to a decrease in the activity of key enzymes.	1. Enzyme Activity Assays: Conduct assays for key enzymes involved in anaerobic digestion, such as dehydrogenase, phosphatase, and protease. A significant decrease in activity can confirm general toxicity. 2. Dilution: If possible, dilute the influent to reduce the 1,1,1-TCA concentration to sub-inhibitory levels. 3. Acclimation: Gradually increase the 1,1,1-TCA concentration over a long period to allow the microbial community to adapt.

Frequently Asked Questions (FAQs)

Q1: At what concentration does 1,1,1-TCA become inhibitory to anaerobic digestion?

A1: The inhibitory concentration of 1,1,1-TCA can vary depending on the specific microbial community and operating conditions. However, literature provides some general guidelines:

• Methanogenesis: Significant inhibition of methane generation has been observed at concentrations of ≥15 μM.

• Reductive Dechlorination: The complete reductive dechlorination of 1,1,1-TCA has been shown to be inhibited at concentrations above 2.2 mM.

• Enzyme Activity: A 1,1,1-TCA concentration of 5 mg/L has been shown to significantly decrease the activities of lactate (B86563) dehydrogenase, phosphatase, and protease.

Q2: What is the anaerobic degradation pathway of 1,1,1-TCA?

A2: Under anaerobic conditions, 1,1,1-TCA is typically reductively dechlorinated in a stepwise manner. The primary degradation pathway is the transformation of 1,1,1-TCA to 1,1-dichloroethane (1,1-DCA), which is then further dechlorinated to chloroethane (CA). Complete dechlorination to ethane (B1197151) is possible but often occurs as a minor pathway.

Q3: What is bioaugmentation and how can it help mitigate 1,1,1-TCA inhibition?

A3: Bioaugmentation is the addition of specialized, pre-grown microbial cultures to a system to enhance the degradation of specific contaminants. In the case of 1,1,1-TCA inhibition, bioaugmentation with a culture containing microorganisms known to degrade 1,1,1-TCA, such as Dehalobacter species, can be highly effective. This is particularly useful when the indigenous microbial population is unable to degrade 1,1,1-TCA or is inhibited by it.

Q4: Can cometabolism be used to degrade 1,1,1-TCA in an anaerobic digester?

A4: Yes, cometabolism, the degradation of a compound by a microbe that yields no energy for its growth, can be a viable strategy. In anaerobic digestion, the primary substrate (e.g., organic waste) is degraded by the microbial community, and the enzymes produced can fortuitously degrade 1,1,1-TCA. For instance, methanogenic mixed populations have been shown to cometabolically transform 1,1,1-TCA to chloroethane using acetate (B1210297) and methanol (B129727) as electron donors.

Q5: My digester is failing, but I'm not sure if 1,1,1-TCA is the cause. What are some general indicators of anaerobic digester upset?

A5: General indicators of anaerobic digester upset include a drop in biogas production, a decrease in the methane content of the biogas, a drop in pH, an increase in the concentration of volatile fatty acids (VFAs), and foaming or scum formation. If you suspect 1,1,1-TCA contamination, specific chemical analysis is necessary for confirmation.

Quantitative Data on 1,1,1-TCA Inhibition

The following tables summarize quantitative data from various studies on the inhibitory effects of 1,1,1-TCA.

Table 1: Inhibitory Concentrations of 1,1,1-TCA on Anaerobic Processes

Process Inhibited	Microbial Culture	Inhibitory Concentration	Methane Production Impact	Reference
Reductive Dechlorination	Mixed anaerobic culture	> 2.2 mM	-
Methanogenesis	TCE-reducing culture	≥ 15 μM	Significant inhibition
Methane Consumption	Mixed methane-oxidizing culture	Up to 103 mg/L (still observed)	Decreasing consumption with increasing concentration
Biotransformation	Clostridium sp. strain TCAIIB	Up to 750 μM (not completely inhibited)	-

Table 2: Effect of 1,1,1-TCA on Enzyme Activity in a Methanogenic Anaerobic Sequencing Batch Reactor

1,1,1-TCA Concentration	Phosphatase Activity (U/L)	Reduction in Activity	Reference
Control (0 mg/L)	~19.8 U/L (estimated from data)	0%
1 mg/L	18.6 U/L	7%
5 mg/L	0.2 U/L	99%

Experimental Protocols

This section provides an overview of key experimental methodologies.

Anaerobic Toxicity Assay (ATA)

This assay is used to determine the potential toxicity of a substance to an anaerobic microbial community.

Objective: To quantify the inhibitory effect of 1,1,1-TCA on methane production.

Materials:

• Anaerobic inoculum (e.g., sludge from an active digester)

• Serum bottles (e.g., 125 mL or 250 mL) with butyl rubber stoppers and aluminum crimp seals

• Defined mineral medium

• Readily biodegradable substrate (e.g., glucose or a mixture of volatile fatty acids)

• 1,1,1-TCA stock solution

• Gas-tight syringes for gas sampling

• Gas chromatograph (GC) for methane analysis

• Incubator with temperature control (e.g., 35-37°C for mesophilic conditions)

Procedure:

• Preparation: Add the anaerobic inoculum and mineral medium to a series of serum bottles. The ratio of inoculum to medium should be consistent across all bottles.

• Substrate Addition: Add a known amount of the biodegradable substrate to each bottle to ensure that the substrate is not limiting for methane production in the control bottles.

• 1,1,1-TCA Spiking: Add varying concentrations of 1,1,1-TCA from the stock solution to the test bottles. Include control bottles with no 1,1,1-TCA.

• Incubation: Seal the bottles and flush the headspace with an anaerobic gas mixture (e.g., N₂/CO₂). Place the bottles in an incubator at the desired temperature and shake continuously.

• Gas Measurement: Periodically measure the volume of biogas produced using a gas-tight syringe and analyze the methane content using a GC.

• Data Analysis: Plot the cumulative methane production over time for each 1,1,1-TCA concentration. Calculate the percentage of inhibition relative to the control.

Bioaugmentation Experiment

Objective: To evaluate the effectiveness of a specialized microbial culture in degrading 1,1,1-TCA and restoring digester performance.

Materials:

• Anaerobic digester setup (e.g., continuous stirred-tank reactor - CSTR)

• Inhibitory concentration of 1,1,1-TCA

• Bioaugmentation culture (e.g., a Dehalobacter-containing consortium)

• Analytical equipment for measuring 1,1,1-TCA, its degradation products, methane, and VFAs.

Procedure:

• Baseline Operation: Operate the anaerobic digester under stable conditions and monitor key performance indicators (methane production, VFA levels, pH).

• Induce Inhibition: Introduce 1,1,1-TCA at a known inhibitory concentration and observe the expected decrease in performance.

• Bioaugmentation: Once inhibition is established, introduce the bioaugmentation culture into the digester.

• Monitoring: Continue to monitor the digester performance parameters as well as the concentrations of 1,1,1-TCA and its degradation products (1,1-DCA, CA).

• Evaluation: Assess the extent to which the bioaugmentation culture enhances the degradation of 1,1,1-TCA and restores methane production.

Visualizations

Caption: Anaerobic degradation pathway of 1,1,1-TCA.

Caption: Troubleshooting workflow for 1,1,1-TCA inhibition.

Caption: Experimental workflow for a bioaugmentation study.

Caption: Conceptual diagram of cellular effects of 1,1,1-TCA.

minimizing thermal decomposition of 1,1,1-Trichloroethane during analysis

Technical Support Center: 1,1,1-Trichloroethane Analysis

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize the thermal decomposition of 1,1,1-trichloroethane during analytical testing, particularly gas chromatography (GC).

Frequently Asked Questions (FAQs)

Q1: What causes 1,1,1-trichloroethane to decompose during GC analysis?

A1: The thermal decomposition of 1,1,1-trichloroethane in a GC system is primarily caused by two factors:

• High Temperatures: The compound is sensitive to heat and can degrade when exposed to high temperatures in the GC inlet (injector port).[1][2][3] Decomposition can occur at temperatures below 260°C.[1] Complete decay has been observed around 570°C with a 1-second residence time in the injector.[2]

• Active Surfaces: Catalytic reactions can occur on active sites within the GC inlet.[4][5] These active sites can be exposed on metal surfaces or on the glass inlet liner, especially if it is contaminated with non-volatile residues from previous injections or is not properly deactivated.[6][7]

Q2: What are the common degradation products of 1,1,1-trichloroethane?

A2: The primary thermal decomposition products are 1,1-dichloroethylene (vinylidene chloride) and hydrogen chloride (HCl).[8] At higher temperatures, other byproducts such as phosgene, carbon monoxide, and various chlorinated hydrocarbons can also be formed.[1][8]

Q3: My chromatogram shows a poor peak shape (e.g., tailing) or extra peaks for 1,1,1-trichloroethane. What is the likely cause?

A3: These issues are classic indicators of thermal decomposition.

• Extra, Sharp Peaks: If you see sharp, well-defined peaks for known degradation products like 1,1-dichloroethylene, the decomposition is likely occurring in the hot GC inlet before the sample reaches the column.[5]

• Tailing Peaks or a Raised Baseline: If the 1,1,1-trichloroethane peak is tailing or you observe a rising baseline (plateau) before the main peak, this suggests that the decomposition is happening on the analytical column itself.[5] This can occur if the column has active sites or if the oven temperature exceeds the compound's stability threshold during the run.

Q4: How can I tell if my GC inlet liner is causing the decomposition?

A4: The inlet liner is a frequent source of activity.[7][9] If you observe increased peak tailing, loss of signal for 1,1,1-trichloroethane, or the appearance of its degradation products, your liner may be the cause.[6] This is especially true if the liner has not been changed recently, as it can accumulate non-volatile residues that create active sites.[7] Using a liner that is not properly deactivated for chlorinated hydrocarbons can also lead to these issues.[6][10]

Q5: Are there chemical stabilizers I should be aware of when analyzing 1,1,1-trichloroethane?

A5: Yes. Commercial grades of 1,1,1-trichloroethane are typically sold with up to 8% stabilizers to prevent decomposition and corrosion.[11][12] Common stabilizers include compounds like butylene oxide, nitromethane, 1,4-dioxane, and various alcohols.[11][13] It is crucial to know the formulation of your standard or sample, as these stabilizers will appear as additional peaks in your chromatogram.

Troubleshooting Guides

Guide 1: Differentiating Inlet vs. In-Column Decomposition

Use the characteristics of the resulting chromatogram to diagnose the location of the decomposition.

Observation	Likely Location	Rationale
Sharp, symmetric peaks for degradation products (e.g., 1,1-dichloroethylene).	GC Inlet	The parent compound degrades in the hot inlet, and the byproducts enter the column as a focused band, chromatographing normally.[5]
Broad, tailing peaks for degradation products, or a raised baseline preceding the parent peak.	GC Column	The parent compound degrades as it moves through the column. This slow, continuous breakdown results in broad peaks for the byproducts.[5]
General loss of response for 1,1,1-trichloroethane without significant degradation peaks.	GC Inlet (Adsorption)	Active sites in the liner are irreversibly adsorbing the analyte, preventing it from reaching the column and detector.[6][9]

Guide 2: Systematic Approach to Minimizing Decomposition

If thermal decomposition is suspected, follow these steps systematically.

• Reduce Inlet Temperature: This is the most effective first step.[4][5] Lower the temperature in decrements of 25-50°C. The ideal temperature is the lowest one that allows for complete volatilization of your latest-eluting analyte without causing breakdown of thermally sensitive compounds.[4]

• Use an Inert Inlet Liner: Replace the current liner with a new, properly deactivated one.[5][7] For chlorinated hydrocarbons, liners with proprietary deactivation chemistries are recommended to cover active silanol (B1196071) groups on the glass surface.[7][10][14]

• Perform Inlet Maintenance: If problems persist, clean the injector port and replace the septum and O-rings. Fragments of old septa can be a source of activity.[9]

• Optimize Column Conditions: If decomposition is occurring on the column, try a slower oven temperature ramp rate, which lowers elution temperatures.[4] Ensure the column is not contaminated by baking it out or trimming the first few centimeters from the inlet side.[15]

Experimental Protocol

Recommended GC Method for Minimizing 1,1,1-Trichloroethane Decomposition

This protocol provides a starting point for developing a robust GC method. Optimization will be required based on your specific instrument and sample matrix.

• Instrumentation: Gas Chromatograph with a Mass Spectrometer (MS) or Flame Ionization Detector (FID).

• GC Inlet and Liner:

  • Inlet Type: Split/Splitless.

  • Liner: Use a highly deactivated liner, such as one with a taper at the bottom to minimize contact with the hot metal inlet seal.[5] Ensure it is clean and replaced regularly.

  • Inlet Temperature: Start at 150°C . This is a significant reduction from typical default temperatures of 250°C but is often sufficient for volatile compounds like 1,1,1-trichloroethane. Adjust as needed, but avoid exceeding 200°C if possible.[4]

• Column:

  • Stationary Phase: A low-to-mid polarity phase such as a 5% Phenyl Polysiloxane (e.g., DB-5ms, HP-5ms).

  • Dimensions: 30 m x 0.25 mm ID x 0.25 µm film thickness.

• Carrier Gas:

  • Gas: Helium or Hydrogen.

  • Flow Rate: Set to an appropriate linear velocity for the carrier gas (e.g., ~40 cm/s for Helium).

• Oven Program:

  • Initial Temperature: 40°C, hold for 2 minutes.

  • Ramp: 10°C/min to 180°C.

  • Final Hold: Hold at 180°C for 2 minutes.

• Injection:

  • Volume: 1 µL.

  • Mode: Splitless injection for trace analysis or Split (e.g., 50:1 ratio) for higher concentrations to minimize inlet residence time.

• Detector (MS):

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: 35-350 amu.

  • Ions to Monitor: For 1,1,1-trichloroethane, monitor m/z 97, 99, 117. For the degradation product 1,1-dichloroethylene, monitor m/z 61, 96.

Visualizations

Caption: Primary thermal decomposition pathway of 1,1,1-trichloroethane.

Caption: Troubleshooting workflow for 1,1,1-trichloroethane decomposition.

References

• 1. 1,1,1-Trichloroethane | CCl3CH3 | CID 6278 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. "Thermal decomposition of dichloromethane/1,1,1-trichloroethane mixture" by Yang Soo Won [digitalcommons.njit.edu]
• 3. agilent.com [agilent.com]
• 4. Activity and Decomposition | Separation Science [sepscience.com]
• 5. benchchem.com [benchchem.com]
• 6. silcotek.com [silcotek.com]
• 7. GC Inlet Liner Selection, Part III: Inertness [restek.com]
• 8. A study of byproduct formation from 1,1,1-trichloroethane thermal destruction - ProQuest [proquest.com]
• 9. agilent.com [agilent.com]
• 10. The Analytical Scientist | Deactivated GC Inlet Liners [theanalyticalscientist.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. 1,1,1-Trichloroethane - Wikipedia [en.wikipedia.org]
• 13. US4992604A - Stabilized 1,1,1-trichloroethane compositions - Google Patents [patents.google.com]
• 14. agilent.com [agilent.com]
• 15. agilent.com [agilent.com]

addressing matrix effects in the quantification of 1,1,1-Trichloroethane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address matrix effects during the quantification of 1,1,1-Trichloroethane.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect the quantification of 1,1,1-Trichloroethane?

A1: Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting compounds from the sample matrix.[1][2][3] This interference can lead to either signal suppression (underestimation) or signal enhancement (overestimation) of 1,1,1-Trichloroethane concentration, compromising the accuracy, precision, and sensitivity of the analysis.[4][5][6] The effect is highly dependent on the complexity of the sample matrix, the analyte's chemical properties, and the analytical conditions.[2]

Q2: I'm observing poor recovery and inconsistent results for 1,1,1-Trichloroethane in soil samples. What is the likely cause?

A2: Soil is an inherently complex and heterogeneous matrix.[7] Poor and inconsistent recovery is often due to strong interactions between 1,1,1-Trichloroethane and soil components (e.g., organic matter, clay) and the presence of interfering substances.[7][8] Inefficient extraction or significant matrix effects during analysis are the most probable causes. Modifying your sample preparation technique is a critical first step in addressing this issue.

Q3: Can I use a simple solvent extraction for water samples, or is a more advanced technique necessary?

A3: While simple liquid-liquid extraction (LLE) can be used, it may be inefficient for volatile organic compounds (VOCs) like 1,1,1-Trichloroethane and may not adequately remove interfering matrix components.[9] For improved sensitivity and to minimize matrix effects, Purge and Trap (P&T) coupled with Gas Chromatography-Mass Spectrometry (GC-MS) is the recommended and widely accepted method for analyzing VOCs in water.[10][11] This technique pre-concentrates the analyte and effectively removes water, which can interfere with the analysis.[10]

Q4: What is a suitable internal standard (IS) for 1,1,1-Trichloroethane analysis?

A4: A good internal standard should have similar chemical and physical properties to the analyte but be chromatographically resolved from it. For volatile compounds like 1,1,1-Trichloroethane, stable isotope-labeled (e.g., deuterated) analogues are ideal as they compensate best for matrix effects.[12] If a labeled standard is unavailable, structurally similar compounds that are not present in the sample, such as brominated or fluorinated analogues (e.g., Fluorobenzene), are often used.[10] The choice of IS is critical for compensating for variations in sample preparation, injection volume, and instrumental response.[13][14]

Troubleshooting Guides

Issue 1: Signal Suppression or Enhancement in GC-MS Analysis

You notice that your calibration standards prepared in solvent give a significantly different response compared to standards spiked into a sample matrix extract.

Root Causes:

• Co-eluting Matrix Components: Substances from the sample matrix elute at the same time as 1,1,1-Trichloroethane, competing for ionization in the MS source.[1][4][15]

• Non-volatile Residue: Buildup of non-volatile material in the GC inlet or on the column can affect analyte transfer and peak shape.[16]

• Active Sites: Active sites in the GC inlet liner or column can cause analyte degradation, leading to signal loss.

Troubleshooting Workflow

Caption: Troubleshooting workflow for signal suppression/enhancement.

Experimental Protocols & Data

Protocol 1: Matrix-Matched Calibration

Matrix-matched calibration is a powerful technique to compensate for systematic matrix effects.[6][17]

Objective: To create a calibration curve where the standards are prepared in a blank matrix extract that is free of the analyte, thereby ensuring that the standards and samples experience the same matrix effects.[6][18]

Methodology:

• Prepare Blank Matrix Extract: Select a representative sample matrix that is known to be free of 1,1,1-Trichloroethane. Process this blank sample using the exact same extraction and cleanup procedure as your unknown samples (e.g., QuEChERS for soil, LLE or P&T for water).

• Prepare Stock Standard: Create a high-concentration stock solution of 1,1,1-Trichloroethane in a pure solvent (e.g., Methanol).

• Spike Blank Extract: Prepare a series of calibration standards by spiking appropriate volumes of the stock standard into aliquots of the blank matrix extract. This creates a calibration curve (e.g., 1, 5, 10, 50, 100 µg/L) where the matrix composition is constant across all points.

• Add Internal Standard: Add a constant, known concentration of a suitable internal standard to each matrix-matched calibrant and to all unknown samples.

• Analysis: Analyze the prepared matrix-matched standards and the unknown samples using your established GC-MS method.

• Quantification: Construct the calibration curve by plotting the response ratio (analyte peak area / IS peak area) against the concentration of the standards. Use this curve to determine the concentration of 1,1,1-Trichloroethane in the unknown samples.

Protocol 2: QuEChERS Sample Preparation for Soil

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) is an effective sample preparation method for reducing matrix interferences in complex samples like soil.[7][19][20]

Objective: To extract 1,1,1-Trichloroethane from a soil matrix while simultaneously removing a significant portion of interfering compounds.

Methodology:

• Sample Weighing: Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge tube.[19]

• Hydration (for dry soil): If the soil is dry, add 7-10 mL of deionized water, vortex, and allow to hydrate (B1144303) for 30 minutes.[19]

• Extraction: Add 10 mL of acetonitrile (B52724) to the tube. Add an appropriate internal standard.

• Salting Out: Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl). The anhydrous magnesium sulfate (B86663) helps to remove water and induce phase separation.[8]

• Shaking & Centrifugation: Cap the tube tightly and shake vigorously for 1 minute. Centrifuge at ≥ 5000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer an aliquot of the upper acetonitrile layer (supernatant) to a d-SPE cleanup tube containing anhydrous MgSO₄ and a sorbent like PSA (Primary Secondary Amine), which removes organic acids and other interferences.

• Final Centrifugation: Vortex the d-SPE tube for 30 seconds and centrifuge for 2 minutes.[19]

• Analysis: The final purified extract is ready for GC-MS analysis.

Quantitative Data Example

The following table illustrates the impact of the sample matrix and the effectiveness of matrix-matched calibration for the quantification of 1,1,1-Trichloroethane (spiked at 50 µg/L).

Calibration Method	Sample Matrix	Measured Concentration (µg/L)	Recovery (%)	Matrix Effect (%)
Solvent-Based	Deionized Water	49.5	99%	-1%
Solvent-Based	Groundwater	38.2	76%	-24% (Suppression)
Solvent-Based	Soil Leachate	64.0	128%	+28% (Enhancement)
Matrix-Matched	Groundwater	48.9	98%	Compensated
Matrix-Matched	Soil Leachate	51.1	102%	Compensated

Matrix Effect (%) is calculated as: [(Response in Matrix / Response in Solvent) - 1] * 100

As shown, using a standard solvent-based calibration can lead to significant under- or over-estimation of the true concentration. Matrix-matched calibration effectively compensates for these effects, yielding much more accurate results.

Logical Relationship Diagram

This diagram illustrates the relationship between sample complexity, matrix effects, and the analytical strategies required to achieve accurate quantification.

Caption: Relationship between matrix complexity and analytical strategy.

References

• 1. researchgate.net [researchgate.net]
• 2. Signal suppression/enhancement in high-performance liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. m.youtube.com [m.youtube.com]
• 7. Portico [access.portico.org]
• 8. researchgate.net [researchgate.net]
• 9. atsdr.cdc.gov [atsdr.cdc.gov]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. Purge efficiency in the determination of trihalomethanes in water by purge-and-trap gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. anachem-manual.netlify.app [anachem-manual.netlify.app]
• 14. population-protection.eu [population-protection.eu]
• 15. Characterization of drug interferences caused by coelution of substances in gas chromatography/mass spectrometry confirmation of targeted drugs in full-scan and selected-ion monitoring modes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. agilent.com [agilent.com]
• 17. Matrix-Matched Pesticide Standard Curve Preparation - Protocol - OneLab [onelab.andrewalliance.com]
• 18. lcms.cz [lcms.cz]
• 19. weber.hu [weber.hu]
• 20. Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Transitioning from 1,1,1-Trichloroethane (TCA) for Vapor Degreasing

A Foreword on 1,1,1-Trichloroethane (TCA): 1,1,1-Trichloroethane (also known as methyl chloroform) was a widely used solvent for vapor degreasing due to its effective cleaning properties and relative stability.[1] However, it was identified as a Class I ozone-depleting substance.[2] Under the U.S. Clean Air Act and the international Montreal Protocol, its production for such emissive uses was phased out, beginning in 1996 in developed countries, to protect the stratospheric ozone layer.[2][3] This guide serves as a technical resource for researchers, scientists, and professionals transitioning from TCA to modern, compliant, and safer alternatives for vapor degreasing.

Frequently Asked Questions (FAQs)

Q1: Why can't I continue to use 1,1,1-Trichloroethane (TCA)? A1: TCA is a regulated ozone-depleting substance under the Montreal Protocol and the U.S. Clean Air Act.[2][3] Its production and use for vapor degreasing have been phased out globally. Continued use is not only environmentally irresponsible but also unsustainable due to the lack of new production and significant regulatory restrictions.[2][4]

Q2: What are the primary alternatives to TCA for vapor degreasing? A2: There is no single "drop-in" replacement for TCA, but several classes of effective alternatives are available.[1] These include:

• Chlorinated Solvents: Trichloroethylene (B50587) (TCE) and Perchloroethylene (PERC) are effective cleaners but are also facing increasing regulatory scrutiny due to health and environmental concerns.[5][6]

• Brominated Solvents: n-Propyl Bromide (nPB) was a common replacement, but it is now recognized as a hazardous air pollutant (HAP) and presents significant health risks, leading to strict exposure limits.[7][8]

• Fluorinated Solvents: Newer generations of solvents, including Hydrofluoroolefins (HFOs) and Hydrofluoroethers (HFEs), offer excellent cleaning performance with significantly better environmental and safety profiles, such as zero ozone depletion potential and very low global warming potential.[9]

• Modified Alcohols: These solvents can be effective but may require specialized equipment due to flammability concerns.

Q3: Do I need to modify my existing vapor degreasing equipment to use a new solvent? A3: Yes, modifications are almost always necessary. Key factors to consider are the boiling point and heat of vaporization of the new solvent. For example, converting from TCA or nPB to a lower-boiling fluorinated solvent requires reducing the heat input to the boil sump.[10] You must also adjust temperature safety controls (high-temperature cutoff, vapor level control) to match the new solvent's properties.[2] It is crucial to consult with the equipment manufacturer before making any changes.[10]

Q4: How do I select the best alternative solvent for my application? A4: The selection process should be systematic. The primary driver should be identifying a solvent that effectively removes your specific soils (contaminants) without damaging the substrate (the part being cleaned).[11][12] Other critical factors include material compatibility, process temperature, regulatory compliance, and worker safety. It is highly recommended to perform cleaning trials before committing to a new solvent.[12]

Troubleshooting Guide for Modern Vapor Degreasing Solvents

This guide addresses common issues encountered when using modern alternatives to TCA.

Q: My cleaning performance is poor after switching solvents. What should I do? A:

• Verify Operating Temperatures: Ensure the boil sump temperature is correct for the new solvent's boiling point and that the vapor zone is fully established. The temperature of the parts entering the degreaser must be below the solvent's boiling point for condensation to occur.

• Check for Contamination: The boil sump accumulates oils and soils over time, which can reduce cleaning efficiency. It may be time to distill or change out the solvent.[13]

• Review Cleaning Cycle: The duration of exposure to the vapor, liquid immersion, or spray may need to be adjusted. For complex parts, immersion with ultrasonics might be necessary to supplement vapor cleaning.[11][14]

• Assess Solvency: The new solvent may not be aggressive enough for your specific soils. The Kauri-Butanol (KB) value is a good indicator of solvency, but empirical cleaning trials are the best way to confirm performance.

Q: I'm experiencing high solvent loss. What are the common causes? A:

• Drafts: Airflow across the top of the degreaser is a major cause of solvent loss.[13] Ensure the degreaser is located away from fans, open doors, and HVAC vents.[8]

• Improper Workload: The workload basket should not occupy more than 50-75% of the machine's open area to avoid a "piston effect" that pushes vapor out.[13][15] Also, introducing an excessively large or heavy workload can cause the vapor blanket to collapse.[13]

• Entry/Exit Speed: Parts should be introduced and removed from the vapor zone slowly (typically less than 11 ft/min) to minimize vapor disturbance.[2][15]

• Refrigeration Issues: The cooling coils must be cold enough to efficiently condense the solvent vapor. Check the refrigeration system's performance and ensure there are no leaks.[16]

Q: The solvent in my degreaser has become cloudy or acidic. What is the cause and remedy? A:

• Water Contamination: Cloudiness often indicates the presence of water.[17] Modern degreasers have a water separator that should be checked and drained daily.[18] Water can be introduced from atmospheric humidity (especially on humid days), leaks in the cooling coils, or dragged in on wet parts.[17]

• Acid Formation: Many halogenated solvents can break down and form acids (like hydrochloric acid) when exposed to water, high temperatures, or certain metals like aluminum fines.[19][20] This is a serious issue that can corrode both the parts and the degreaser itself.[20]

• Remedy: The pH of the water in the separator should be checked. If it is acidic (below 7), the solvent may need to be neutralized with stabilizer additives or completely replaced.[20] For severe acidity, the machine must be shut down, neutralized (e.g., with a soda ash solution), and thoroughly cleaned.[20] Never add unstabilized solvent to a degreaser.

Data Presentation: Solvent Properties Comparison

The following table summarizes key properties of 1,1,1-Trichloroethane and several common alternatives. This data is essential for adjusting equipment parameters and understanding cleaning performance.

Property	1,1,1-Trichloroethane (TCA)	Trichloroethylene (TCE)	n-Propyl Bromide (nPB)	HFO/HFE Blends (Typical)
Boiling Point	74°C (165°F)[3]	87°C (189°F)[1][19]	71°C (160°F)	40-65°C (104-149°F)
Kauri-Butanol (KB) Value	~124	~130[19]	~125	30-110
Vapor Density (Air=1)	4.6	4.53[1]	4.3	7-10
Ozone Depletion Potential (ODP)	0.1[18]	0	0.02	0
Global Warming Potential (GWP)	169[3]	~3	~0.4	<1 to ~600
Worker Exposure Limit (8-hr TWA)	350 ppm (OSHA PEL)	100 ppm (OSHA PEL)	0.1 ppm (ACGIH TLV)[4]	200-800 ppm (Typical)
Flammability	Non-flammable[1]	Non-flammable[19]	Non-flammable	Non-flammable

Note: Properties of HFO/HFE blends can vary significantly between different commercial formulations.

Experimental Protocols

Methodology for Evaluating Cleaning Efficiency of a TCA Alternative

This protocol provides a framework for quantitatively comparing the cleaning performance of a potential replacement solvent against a baseline (either TCA or a previously validated method). This method is adapted from industry best practices and standards like ASTM G122.[21]

• Preparation of Test Coupons:

  • Select coupons made of the same material as the parts in your actual application (e.g., 304 stainless steel, 6061 aluminum).[21]

  • Pre-clean all coupons thoroughly to establish a baseline cleanliness.

  • Record the initial clean weight of each coupon using an analytical balance.

• Application of Standardized Soil:

  • Create a standardized soil that mimics the contaminants in your process (e.g., a specific machining oil, grease, or cutting fluid).

  • Apply a consistent, measured amount of this soil to each test coupon.

  • Record the new "soiled" weight of each coupon. The difference between this and the clean weight is the initial soil amount.

• Vapor Degreasing Process:

  • Set the vapor degreaser to the optimal operating parameters for the solvent being tested.

  • Run a set of soiled coupons through a defined cleaning cycle (e.g., 60 seconds in vapor, followed by 30 seconds of spray). The cycle should be identical for all tests to ensure comparability.

  • Allow the coupons to dry completely within the degreaser before removal.

• Cleanliness Assessment:

  • Record the final "cleaned" weight of each coupon.

  • Gravimetric Analysis: Calculate the amount of soil removed:

    • Soil Removed = Soiled Weight - Cleaned Weight

    • Cleaning Efficiency (%) = (Soil Removed / Initial Soil Amount) x 100

  • Visual Inspection: Examine each coupon under magnification for any visible residue.

  • (Optional) Non-Volatile Residue (NVR) Test: For high-precision applications, rinse the cleaned coupon with a high-purity solvent, capture the rinse, evaporate the solvent, and weigh the remaining residue.

• Data Analysis:

  • Perform multiple replications (a minimum of three coupons per solvent) to ensure statistical validity.[21]

  • Compare the average cleaning efficiency of the alternative solvent(s) to your baseline. A successful alternative should meet or exceed the cleaning performance of TCA for your specific application.

Visualizations

Caption: Workflow for selecting a TCA alternative solvent.

Caption: Troubleshooting flowchart for common vapor degreasing issues.

References

• 1. nmfrc.org [nmfrc.org]
• 2. axaxl.com [axaxl.com]
• 3. Emission factors for trichloroethylene vapor degreasers (Journal Article) | OSTI.GOV [osti.gov]
• 4. turi.org [turi.org]
• 5. ifpclean.com [ifpclean.com]
• 6. hubbardhall.com [hubbardhall.com]
• 7. chemtronics.com [chemtronics.com]
• 8. Change Your Solvent Not Your Whole Operation! What’s going on with nPB (1-BP)? — Reliance Specialty Products, Inc. — Reliance Specialty Products, Inc. [relspec.com]
• 9. mntap.umn.edu [mntap.umn.edu]
• 10. chemlogic.us [chemlogic.us]
• 11. techspray.com [techspray.com]
• 12. finishingandcoating.com [finishingandcoating.com]
• 13. ecolink.com [ecolink.com]
• 14. p2infohouse.org [p2infohouse.org]
• 15. ww2.arb.ca.gov [ww2.arb.ca.gov]
• 16. Key Operational Checks When Setting Up A New Vapor Degreaser | Techspray [techsprayeu.com]
• 17. ecolink.com [ecolink.com]
• 18. 8 Daily Vapor Degreaser Maintenance Checks — Reliance Specialty Products, Inc. [relspec.com]
• 19. alliancechemical.com [alliancechemical.com]
• 20. nmfrc.org [nmfrc.org]
• 21. greenseal.org [greenseal.org]

Technical Support Center: Troubleshooting Poor Peak Shape for 1,1,1-Trichloroethane in GC Analysis

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering poor peak shape for 1,1,1-Trichloroethane in their Gas Chromatography (GC) analysis. The following question-and-answer format directly addresses common issues to help you identify and resolve problems in your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Peak Tailing

Q1: My peak for 1,1,1-Trichloroethane is tailing. What are the likely causes and how can I fix it?

A1: Peak tailing, where the latter half of the peak is broader than the front half, is a common issue. It can be caused by several factors, ranging from column issues to active sites in the system. If all peaks in your chromatogram are tailing, the problem is likely physical, such as a poor column installation. If only some peaks are tailing, it may be a chemical issue related to interactions between your analyte and the system.[1][2]

Potential Causes & Solutions:

• Active Sites in the Inlet or Column: Polar or ionogenic analytes can interact with active sites (exposed silanols) in the inlet liner or at the head of the column.[1]

  • Solution: Use a fresh, deactivated inlet liner. If the problem persists, trim 10-20 cm from the front of the column to remove contaminated sections.[1] Be aware that trimming the column will slightly reduce retention times.[3]

• Improper Column Installation: A poorly cut or positioned column can cause peak tailing.

  • Solution: Re-cut the column, ensuring a clean, 90-degree cut.[1][3] When reinstalling, make sure the column is positioned at the correct height within the inlet according to the manufacturer's instructions.[1]

• Column Contamination: Non-volatile residues from your sample matrix can accumulate at the head of the column, creating active sites.

  • Solution: Trim the first few inches (up to one foot) of the column on the injection port side.[4] Regular inlet maintenance, including replacing the liner and septum, can prevent this.[5]

• Interaction with the Ion Source (GC-MS): For GC-MS users, halogenated solvents like 1,1,1-Trichloroethane can interact with the ion source, leading to the formation of compounds like ferrous chloride that cause peak tailing.[6][7]

  • Solution: Clean the MS ion source and consider using non-halogenated solvents if possible.[6][7]

Peak Fronting

Q2: I am observing peak fronting for 1,1,1-Trichloroethane. What does this indicate and what are the solutions?

A2: Peak fronting, an asymmetry where the front of the peak is wider than the back, is often a sign of column overload.[8][9][10] This means that too much sample has been introduced onto the column, either in terms of mass or volume.[9][11]

Potential Causes & Solutions:

• Column Overload (Mass or Volume): Injecting too much analyte can saturate the stationary phase, causing molecules to move ahead of the main band.[8][10][11]

  • Solution: Reduce the injection volume or dilute the sample.[8][9] You can also increase the split ratio to introduce less sample onto the column.[9][12]

• Inappropriate Column Dimensions: The column may not have sufficient capacity for your sample concentration.

  • Solution: Use a column with a thicker stationary phase film or a wider internal diameter (ID) to increase sample capacity.[9]

• Solvent Mismatch: A significant difference in polarity between your sample solvent and the stationary phase can cause poor peak shape, including fronting.[9]

  • Solution: If possible, dissolve your sample in a solvent that is more compatible with the stationary phase.[9]

Split Peaks

Q3: My 1,1,1-Trichloroethane peak is split into two. What could be causing this?

A3: Split peaks suggest that the sample was not introduced onto the column as a single, homogenous band. This is almost always an issue related to the injection process.[13]

Potential Causes & Solutions:

• Improper Column Installation or Cut: A rough column cut can create turbulent eddies at the column head, leading to a split peak.[3] An incorrectly positioned column in the inlet can also be a cause.[1]

  • Solution: Re-cut the column to ensure a clean, 90° angle and inspect it with a magnifier.[3] Reinstall the column at the correct depth in the inlet.[1][3]

• Issues with Splitless Injection: In splitless mode, if the initial oven temperature is too high, the analyte may not condense efficiently into a narrow band on the stationary phase, resulting in split peaks.[1]

  • Solution: For splitless injections, set the initial oven temperature at least 20°C below the boiling point of the sample solvent to ensure proper analyte focusing.[1][3]

• Inlet Liner Issues: A dirty or active inlet liner can cause the sample to interact in a non-uniform way before reaching the column.[14]

  • Solution: Replace the inlet liner with a new, deactivated one.[1]

• Mixed Solvents: Using a different solvent for sample extraction than for the final dilution can lead to peak splitting, especially in splitless injections.[13]

  • Solution: Use a single solvent if possible, or consider using a retention gap.[13]

Quantitative Data Summary

The following table provides general recommendations for GC parameters that can be optimized to improve peak shape for volatile compounds like 1,1,1-Trichloroethane. Specific values may need to be adjusted based on your instrument and column.

Parameter	Recommendation for Good Peak Shape	Potential Impact on Poor Peak Shape
Injection Volume	0.1 - 1 µL (adjust based on concentration)	Too large a volume can cause peak fronting due to overload.[8][11]
Split Ratio	20:1 to 400:1 for split injections[15]	Too low a split ratio can lead to column overload and peak fronting.[12]
Initial Oven Temperature (Splitless)	At least 20°C below the solvent's boiling point[1][15]	Too high an initial temperature can cause broad or split peaks.[1]
Carrier Gas Flow Rate	Optimize for column dimensions (e.g., ~1-2 mL/min for 0.25mm ID)	Too high or too low a flow can lead to peak broadening.[12]
Inlet Temperature	Sufficiently high to ensure rapid vaporization	Too low a temperature can cause slow sample transfer and peak broadening.

Experimental Protocols

Protocol 1: GC Column Trimming

This protocol describes the steps for trimming the analytical column to remove contamination or active sites at the inlet end.

Materials:

• Column cutting wafer (ceramic or diamond)

• Magnifying glass or low-power microscope

• New ferrule and column nut

Procedure:

• Cool Down: Ensure the GC oven and inlet have cooled to room temperature.

• Remove Column: Carefully disconnect the column from the inlet.

• Make the Cut: Using a ceramic or diamond cutting wafer, score the column tubing at the desired length to be removed (typically 10-20 cm). Gently flex the column at the score to create a clean break.

• Inspect the Cut: Use a magnifying glass to inspect the end of the column. The cut should be flat and at a 90° angle to the column wall, with no jagged edges or shards.[1][3] If the cut is not clean, repeat the process.

• Install New Ferrule: Place a new nut and ferrule onto the newly cut end of the column.

• Reinstall Column: Reinstall the column into the inlet, ensuring it is positioned at the correct depth as specified by the instrument manufacturer.[1]

• Conditioning (Optional): If a significant length of the column was removed, a brief conditioning may be necessary.

• Leak Check: Perform a leak check to ensure all connections are secure.

Protocol 2: Inlet Liner and Septum Replacement

This protocol outlines the routine maintenance procedure for replacing the inlet liner and septum to prevent contamination and leaks.

Materials:

• New, deactivated inlet liner (appropriate for your application)

• New septum

• Forceps

Procedure:

• Cool Down: Ensure the GC inlet has cooled to a safe temperature.

• Turn Off Gases: Turn off the carrier gas flow to the inlet.

• Remove Septum Nut: Unscrew the septum nut at the top of the inlet.

• Replace Septum: Remove the old septum and replace it with a new one.[5] Be careful not to overtighten the septum nut upon reassembly, as this can cause coring.[16]

• Remove Inlet Assembly: Unscrew the inlet assembly to access the liner.

• Replace Liner: Using forceps, carefully remove the old liner and O-ring. Insert a new, deactivated liner and a new O-ring.[5]

• Reassemble Inlet: Reassemble the inlet, ensuring all connections are snug.

• Restore Gas Flow and Leak Check: Turn the carrier gas back on, allow the system to purge, and perform a leak check.

• Equilibrate: Heat the inlet to the method temperature and allow the system to equilibrate before running samples.

Visual Troubleshooting Guides

Below are logical workflows to guide you through troubleshooting common peak shape problems for 1,1,1-Trichloroethane.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. youtube.com [youtube.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. epa.gov [epa.gov]
• 5. youtube.com [youtube.com]
• 6. academic.oup.com [academic.oup.com]
• 7. researchgate.net [researchgate.net]
• 8. chromatographytoday.com [chromatographytoday.com]
• 9. What is Peak Fronting? | PerkinElmer [perkinelmer.com]
• 10. acdlabs.com [acdlabs.com]
• 11. support.waters.com [support.waters.com]
• 12. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - US [thermofisher.com]
• 13. youtube.com [youtube.com]
• 14. agilent.com [agilent.com]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. elementlabsolutions.com [elementlabsolutions.com]

Technical Support Center: Strategies to Prevent Metal Corrosion by 1,1,1-Trichloroethane

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during experiments involving 1,1,1-Trichloroethane and its interaction with various metals.

Frequently Asked Questions (FAQs)

Q1: Why is my aluminum equipment showing signs of corrosion after exposure to 1,1,1-Trichloroethane?

A1: 1,1,1-Trichloroethane can be extremely corrosive to aluminum and its alloys.[1] This is because 1,1,1-Trichloroethane can decompose, particularly in the presence of certain metals, light, and high temperatures, to form hydrogen chloride (HCl), chlorine, and other corrosive byproducts.[1] The aluminum chloride (AlCl₃) formed during the initial reaction acts as a Lewis acid catalyst, accelerating the dehydrochlorination of 1,1,1-Trichloroethane, leading to a vigorous and often rapid corrosive attack.[1] Unstabilized 1,1,1-trichloroethane reacts almost immediately with aluminum, especially if the surface is scratched.[1]

Q2: What are stabilizers and why are they important when using 1,1,1-Trichloroethane?

A2: Stabilizers are chemical compounds added to 1,1,1-Trichloroethane to prevent its decomposition and subsequent corrosion of metals. Commercial grades of 1,1,1-Trichloroethane typically contain 3-8% stabilizers. These additives are crucial for safe handling and use, especially in applications involving contact with reactive metals like aluminum. Common stabilizers include epoxides (like butylene oxide) which act as acid scavengers, and compounds like 1,4-dioxane, 1,3-dioxolane, and nitromethane (B149229) which help to retard metal-induced decomposition.[1]

Q3: Can I use 1,1,1-Trichloroethane with steel and zinc?

A3: Dry, uninhibited 1,1,1-Trichloroethane is generally not very corrosive to iron and zinc. However, the presence of water significantly increases the corrosion rate for both metals. The addition of both water and ethanol (B145695) can further accelerate the attack on iron. Therefore, while more compatible than with aluminum, careful consideration of the purity of the solvent and the presence of moisture is essential when using 1,1,1-Trichloroethane with steel and zinc components.

Q4: Are there any alternatives to 1,1,1-Trichloroethane for metal cleaning and degreasing?

A4: Due to its environmental impact as an ozone-depleting substance, the use of 1,1,1-Trichloroethane has been largely phased out under the Montreal Protocol. Several alternatives are available for metal cleaning and degreasing applications. These include other chlorinated solvents like trichloroethylene (B50587) (TCE) and methylene (B1212753) chloride, as well as various non-chlorinated solvents, aqueous cleaners, and terpene-based solvents. The choice of an alternative depends on the specific application, material compatibility, and regulatory requirements.

Troubleshooting Guides

Problem: Unexpectedly high corrosion rate observed on metal coupons in a 1,1,1-Trichloroethane solution.

Possible Cause	Troubleshooting Step
Degradation of Stabilizers	Verify the age and storage conditions of the 1,1,1-Trichloroethane. Prolonged exposure to light and air can deplete stabilizers. Use fresh, properly stored solvent.
Presence of Contaminants	Water is a known accelerator of corrosion with 1,1,1-Trichloroethane. Ensure the solvent is anhydrous and the experimental setup is dry. Other contaminants could also catalyze decomposition.
Elevated Temperature	High temperatures can accelerate the decomposition of 1,1,1-Trichloroethane and increase corrosion rates. Conduct experiments at the lowest feasible temperature.
Metal-Specific Reactivity	Confirm the compatibility of the specific metal alloy with 1,1,1-Trichloroethane, even if it is a type of steel or zinc. Some alloys may contain elements that are more reactive.

Problem: Inconsistent results in corrosion inhibition experiments.

Possible Cause	Troubleshooting Step
Inadequate Inhibitor Concentration	The effectiveness of a stabilizer is concentration-dependent. Ensure the correct concentration of the inhibitor is used as recommended or as determined by preliminary tests.
Poor Inhibitor Solubility/Dispersion	Verify that the chosen stabilizer is fully dissolved and homogenously dispersed in the 1,1,1-Trichloroethane.
Incompatibility of Inhibitor with Other Components	If working with a mixture, ensure that the stabilizer does not have adverse reactions with other chemicals present in the system.
Surface Condition of the Metal	The initial surface condition of the metal can affect inhibitor performance. Follow a standardized surface preparation protocol, such as the one outlined in ASTM G1, to ensure consistency.

Quantitative Data Summary

The following tables provide a summary of available quantitative data on the corrosion of metals in 1,1,1-Trichloroethane. Note: Specific corrosion rates can vary significantly based on experimental conditions such as temperature, aeration, and the presence of impurities.

Table 1: Corrosion Rates of Various Metals in 1,1,1-Trichloroethane

Metal	Condition	Corrosion Rate (mpy)	Corrosion Rate (mm/year)
Aluminum	Uninhibited, scratched	Very High (Rapid Attack)	Very High (Rapid Attack)
Iron	Dry, Uninhibited	< 0.1	< 0.0025
Iron	With 7% Water	10	0.254
Zinc	Dry, Uninhibited	< 1.0	< 0.0254
Zinc	With 7% Water	> 10	> 0.254

Table 2: Reported Inhibition Efficiency of Stabilizers

Stabilizer System	Metal	Reported Efficiency
Commercial Stabilizer Package	Aluminum	Effective in preventing corrosion under normal use
1,3-Dioxolane, Nitromethane, Secondary Butanol	General Metals	Retards or prevents metal-induced decomposition
Butylene Oxide	General Metals	Reacts with and neutralizes formed HCl

Experimental Protocols

1. Weight Loss Method (Adapted from ASTM G1 and G31)

This method determines the average corrosion rate over a period of time by measuring the mass loss of a metal specimen.

Methodology:

• Specimen Preparation:

  • Cut metal coupons to a standard size (e.g., 50mm x 25mm x 1.5mm).

  • Drill a hole for suspension.

  • Mechanically polish the specimens with progressively finer abrasive papers (e.g., up to 600 grit) to achieve a uniform surface finish.

  • Degrease the specimens by sonicating in a suitable solvent (e.g., acetone), rinse with deionized water, and dry.

  • Accurately weigh each specimen to at least four decimal places and record the initial weight (W_initial).

  • Measure the dimensions of each specimen to calculate the total surface area (A).

• Exposure:

  • Suspend the specimens in a sealed container with the 1,1,1-Trichloroethane solution (with or without inhibitors) using a non-metallic hook. Ensure the specimens are fully immersed and not in contact with each other or the container walls.

  • Maintain the container at a constant temperature for the duration of the test (e.g., 24, 48, 72 hours).

• Cleaning and Re-weighing:

  • After the exposure period, carefully remove the specimens.

  • Clean the specimens to remove all corrosion products according to ASTM G1 procedures. This may involve chemical cleaning (e.g., in a solution of nitric acid for aluminum) followed by gentle scrubbing with a soft brush.

  • Rinse with deionized water and a volatile solvent (e.g., acetone), then dry thoroughly.

  • Accurately weigh each specimen and record the final weight (W_final).

• Corrosion Rate Calculation:

  • Calculate the weight loss (ΔW) = W_initial - W_final.

  • Calculate the corrosion rate (CR) in millimeters per year (mm/y) using the formula: CR (mm/y) = (8.76 x 10^4 * ΔW) / (A * T * D) where:

    • ΔW is the weight loss in grams

    • A is the surface area in cm²

    • T is the exposure time in hours

    • D is the density of the metal in g/cm³

2. Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive technique that provides information about the corrosion mechanism and the protective properties of inhibitor films.

Methodology:

• Electrochemical Cell Setup:

  • Use a three-electrode cell configuration.

  • The working electrode is the metal specimen.

  • A platinum wire or graphite (B72142) rod can serve as the counter electrode.

  • A saturated calomel (B162337) electrode (SCE) or Ag/AgCl electrode can be used as the reference electrode.

  • The electrolyte is the 1,1,1-Trichloroethane solution (with or without inhibitors). Due to the low conductivity of organic solvents, a supporting electrolyte may be necessary for some measurements, but this can influence the corrosion behavior.

• Measurement Procedure:

  • Immerse the electrodes in the solution and allow the open-circuit potential (OCP) to stabilize.

  • Apply a small amplitude AC voltage (e.g., 10 mV) over a wide frequency range (e.g., 100 kHz to 10 mHz).

  • Record the impedance response of the system.

• Data Analysis:

  • Plot the impedance data as Nyquist and Bode plots.

  • Model the data using an appropriate equivalent electrical circuit to extract parameters such as solution resistance (Rs), charge transfer resistance (Rct), and double-layer capacitance (Cdl).

  • The charge transfer resistance (Rct) is inversely proportional to the corrosion rate. A higher Rct value indicates better corrosion resistance.

  • Calculate the inhibition efficiency (IE%) using the formula: IE% = [(Rct_inhibited - Rct_uninhibited) / Rct_inhibited] * 100

Visualizations

Caption: Catalytic corrosion mechanism of 1,1,1-Trichloroethane on a metal surface.

Caption: General mechanisms of corrosion inhibition by stabilizers in 1,1,1-Trichloroethane.

Caption: Experimental workflow for the weight loss corrosion testing method.

References

• 1. sciencemadness.org [sciencemadness.org]

Reference Data & Comparative Studies

A Comparative Analysis of 1,1,1-Trichloroethane and Trichloroethylene as Solvents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of 1,1,1-Trichloroethane (also known as TCA or methyl chloroform) and Trichloroethylene (TCE). Historically, both chlorinated solvents were workhorses in industrial applications, particularly for metal degreasing, due to their high solvency power and non-flammable nature.[1][2] However, significant environmental and toxicological concerns have drastically altered their regulatory landscape and usage. This analysis presents key physicochemical data, performance metrics, experimental methodologies, and a summary of their respective safety profiles to inform solvent selection and replacement strategies in research and industrial settings.

Physicochemical Properties

A fundamental comparison begins with the intrinsic physical and chemical properties of each solvent. These characteristics dictate their behavior in various applications, from boiling points influencing vapor degreasing cycles to density affecting solvent-water separation.

Property	1,1,1-Trichloroethane (TCA)	Trichloroethylene (TCE)
Chemical Formula	C₂H₃Cl₃ (CH₃CCl₃)	C₂HCl₃ (ClCH=CCl₂)
Molar Mass	133.40 g/mol [3]	131.39 g/mol [4]
Appearance	Colorless liquid[3]	Clear, colorless liquid[5][6]
Odor	Mild, chloroform-like[3][7]	Sweet, chloroform-like[5][6]
Boiling Point	74 °C (165 °F)[3]	87.2 °C (189 °F)[5][6]
Melting Point	-33 °C (-27 °F)[3]	-73 °C (-99.4 °F)[4]
Density	1.32 g/cm³ (at 20°C)[3]	1.46 g/cm³ (at 20°C)[4][5]
Vapor Pressure	100 mmHg (at 20°C)[3]	57-58 mmHg (at 20°C)[1][4]
Solubility in Water	0.4% (480 mg/L at 20°C)[3]	Slightly soluble (1.1 g/L at 25°C)[4][8]
Viscosity	~0.86 cP (at 20°C)	0.53-0.54 cP (at 25°C)[4][9]
Surface Tension	25.0 mN/m[10]	28.7 mN/m[6][9]
Flash Point	Non-flammable[11]	Non-flammable[4]

Solvency and Performance

The primary function of these chemicals is as solvents. Their performance can be quantified using several parameters, most notably the Kauri-Butanol (Kb) value and Hansen Solubility Parameters (HSP). A higher Kb value indicates a stronger, more aggressive solvency power.[10][12] Hansen parameters predict solubility by breaking down intermolecular forces into three components: dispersion (δD), polar (δP), and hydrogen bonding (δH).

Parameter	1,1,1-Trichloroethane (TCA)	Trichloroethylene (TCE)
Kauri-Butanol (Kb) Value	124[3]	129[3]
Hansen δD (Dispersion)	16.8 MPa½[2][13]	18.0 MPa½[2][10]
Hansen δP (Polar)	4.3 MPa½[2][13]	3.1 MPa½[2][10]
Hansen δH (Hydrogen Bonding)	2.0 MPa½[2][13]	5.3 MPa½[2][10]

The data indicates that TCE possesses slightly stronger solvency power than 1,1,1-TCA, as reflected by its higher Kauri-Butanol value.[3] This made it highly effective for removing heavy oils, greases, and waxes.[12][14] However, 1,1,1-TCA was often considered a suitable and effective substitute, capable of meeting the cleaning requirements for many applications, such as the cleaning of printed circuit boards.[1][6]

Environmental Fate and Toxicology

The most significant divergence between these two solvents lies in their environmental impact and toxicity profiles. These factors have been the primary drivers for the restriction and replacement of both substances.

1,1,1-Trichloroethane (TCA):

• Environmental Impact: TCA is a potent ozone-depleting substance.[2][3] Due to its atmospheric stability, it can reach the stratosphere, where it releases chlorine atoms that catalytically destroy the ozone layer. Consequently, its production and use have been phased out globally under the Montreal Protocol.[2][3]

• Toxicity: While considered less toxic than TCE at the time of its widespread use, TCA is a central nervous system depressant.[1][15] The International Agency for Research on Cancer (IARC) classifies it in Group 3, "not classifiable as to its carcinogenicity to humans."[16]

Trichloroethylene (TCE):

• Environmental Impact: TCE has a short atmospheric lifetime and is not considered an ozone-depleting chemical.[2] However, it is a persistent groundwater contaminant. As a Dense Non-Aqueous Phase Liquid (DNAPL), it can sink below the water table, creating long-lasting contamination plumes that are difficult to remediate.[6]

• Toxicity: TCE is a known human carcinogen.[2][17] IARC has classified TCE as a Group 1 carcinogen, "carcinogenic to humans," based on sufficient evidence linking it to kidney cancer and some evidence for non-Hodgkin lymphoma and liver cancer.[16][17] It is also associated with a range of other health effects, including neurotoxicity, immunotoxicity, and developmental toxicity.[2][17][18]

Experimental Protocols

1. Determination of Solvency Power: Kauri-Butanol Value (ASTM D1133)

This standardized test method measures the relative solvent power of hydrocarbon and chlorinated solvents.[5][12] A higher value indicates stronger solvency.

• Principle: The test measures the volume of a solvent required to cause turbidity when titrated into a standard solution of kauri gum (a fossilized resin) dissolved in n-butanol.[10][19] Kauri gum is soluble in butanol but has limited solubility in other solvents. The stronger the solvent, the more of it can be added before the kauri gum precipitates, causing the solution to become cloudy.[10]

• Methodology:

  • A precise weight (20 ± 0.10 g) of a standardized kauri-butanol solution is placed into a 250-mL Erlenmeyer flask.[9]

  • The solution is maintained at a temperature of 25 ± 5°C.[9]

  • The solvent being tested is titrated from a 50-mL buret into the flask with constant swirling.[9]

  • The endpoint is reached when the solution becomes just cloudy enough to obscure a standard black 10- or 12-point print held directly behind the flask.[9]

  • The volume of solvent used (in mL) is recorded as the Kauri-Butanol value, often corrected against a standardized toluene (B28343) sample.[9]

2. Evaluation of Cleaning Performance: Vapor Degreasing Efficiency

Vapor degreasing is a primary application for both solvents.[2][7] Efficiency is typically evaluated by measuring the removal of a specific, standardized soil from a substrate.

• Principle: A contaminated part is cleaned via condensation of pure solvent vapor, followed by immersion in boiling and/or rinsing in distilled solvent to remove soils. Cleaning efficiency is determined by comparing the weight of the part before and after the process or by visual/instrumental surface analysis.

• Methodology:

  • Preparation: Prepare test coupons (e.g., stainless steel plates) and apply a standardized amount of a representative industrial soil (e.g., a specific cutting oil or grease). Record the initial weight of the soiled coupon.

  • Vapor Degreasing Cycle:

    • Suspend the coupon in the vapor zone of the degreaser. Hot solvent vapor condenses on the cooler part, dissolving the soil.[11]

    • Immerse the coupon in the boiling solvent sump for a set time (e.g., 5 minutes) for aggressive soil removal.[20]

    • Transfer the coupon to the rinse sump containing pure, distilled solvent for a final rinse (e.g., 5 minutes).[20]

    • Slowly withdraw the coupon through the vapor zone, allowing it to dry completely before removal from the degreaser.[20]

  • Evaluation:

    • Gravimetric Analysis: Record the final weight of the cleaned, dry coupon. Calculate the percentage of soil removed.

    • Visual Inspection: Examine the coupon under magnification for any remaining residue.

    • Evaporative Rate Analysis: This technique can be used to detect residual organic films on the surface for a more sensitive cleanliness measurement.[6]

3. Material Compatibility Assessment

It is crucial to ensure that a solvent does not damage the materials it is intended to clean. Compatibility tests assess for changes in material properties after exposure.

• Principle: Test specimens of various materials (polymers, elastomers, metals) are exposed to the solvent under controlled conditions. They are then evaluated for changes in weight, dimensions, appearance, or mechanical properties.

• Methodology (Immersion/Soak Test):

  • Prepare and characterize test specimens (e.g., measure weight, dimensions, hardness).

  • Completely immerse the specimens in the test solvent in a sealed container to prevent evaporation.[21][22]

  • Maintain the container at a specified temperature for a defined period (e.g., 24 to 168 hours).

  • Remove the specimens, allow them to dry completely, and re-measure their properties.

  • Assess for any signs of degradation, such as swelling, shrinking, cracking, discoloration, or changes in weight or hardness.[22]

Visualizations

The following diagrams illustrate a key experimental workflow and a logical comparison of the two solvents.

Caption: A typical experimental workflow for evaluating cleaning efficiency using a two-sump vapor degreaser.

Caption: A logical comparison of the primary advantages and disadvantages of TCA and TCE as solvents.

Conclusion

Both 1,1,1-Trichloroethane and Trichloroethylene are highly effective solvents, with TCE demonstrating slightly superior solvency power. Historically, 1,1,1-TCA was chosen as a less toxic alternative to TCE.[1][2] However, the discovery of its role in stratospheric ozone depletion led to its global phase-out.[2] Conversely, while TCE does not harm the ozone layer, its classification as a known human carcinogen and its persistence as a groundwater pollutant have led to severe restrictions on its use and a strong impetus for its replacement in all applications.[17][18] For modern research and industrial applications, neither solvent is a viable or responsible choice. This comparative guide underscores the critical importance of considering the full lifecycle—performance, environmental fate, and toxicology—when evaluating chemical alternatives.

References

• 1. ntrs.nasa.gov [ntrs.nasa.gov]
• 2. ecolink.com [ecolink.com]
• 3. ezychem.com [ezychem.com]
• 4. standards.iteh.ai [standards.iteh.ai]
• 5. store.astm.org [store.astm.org]
• 6. Vapor degreaser/ultrasonic cleaner solvent evaluation. Final report. [1,1,1-trichloroethane] (Technical Report) | OSTI.GOV [osti.gov]
• 7. p2infohouse.org [p2infohouse.org]
• 8. barnwell.co.uk [barnwell.co.uk]
• 9. file.yizimg.com [file.yizimg.com]
• 10. Kauri-butanol value - Wikipedia [en.wikipedia.org]
• 11. dl.astm.org [dl.astm.org]
• 12. besttechnologyinc.com [besttechnologyinc.com]
• 13. 1,1,1-Trichloroethane - 1,1,1-Trichloroethane and Four Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. nmfrc.org [nmfrc.org]
• 15. atsdr.cdc.gov [atsdr.cdc.gov]
• 16. accessmedicine.mhmedical.com [accessmedicine.mhmedical.com]
• 17. Trichloroethylene: An Update on an Environmental Contaminant with Multiple Health Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 18. archive.cdc.gov [archive.cdc.gov]
• 19. Using Kauri-Butanol Values to Asses Cleaning Solvent Strengths [aclstaticide.com]
• 20. aimsolder.com [aimsolder.com]
• 21. tecolab-global.com [tecolab-global.com]
• 22. Material Compatibility Testing - Viroxy [viroxylabs.com]

Green Alternatives to 1,1,1-Trichloroethane for Metal Cleaning: A Comparative Guide

The industrial world is actively seeking safer, more environmentally friendly alternatives to 1,1,1-trichloroethane (TCA), a once-common solvent for metal cleaning now phased out due to its ozone-depleting properties.[1] This guide provides a comprehensive comparison of promising green alternatives, including aqueous cleaners, supercritical carbon dioxide (scCO2), ionic liquids, and terpene-based solvents. The following sections detail their performance, supported by available experimental data, and outline the methodologies used for their evaluation.

Performance Comparison of Metal Cleaning Alternatives

The selection of a suitable alternative to 1,1,1-trichloroethane depends on various factors, including cleaning efficiency, operational cost, environmental impact, and material compatibility. The following table summarizes the quantitative data available for a selection of green alternatives compared to the baseline performance of TCA.

Cleaning Agent	Cleaning Efficiency (%)	Operating Temperature (°C)	Operating Pressure (atm)	Environmental/Safety Considerations
1,1,1-Trichloroethane (TCA)	Baseline	~74 (Boiling Point)[1]	Atmospheric	Ozone Depleting Substance (ODS), High Global Warming Potential (GWP)[1]
Aqueous Cleaners	>90[2]	50 - 90[3]	Atmospheric	Generally low toxicity and biodegradable, but some formulations may contain components that are skin/eye irritants or harmful to aquatic life.[3][4]
Supercritical CO2 (scCO2)	Up to 97[5]	32 - 49[6]	73 - 238[6]	Non-flammable, non-toxic, and does not deplete the ozone layer. CO2 can be recycled.[6][7]
Terpene-based Solvents	Effective, but quantitative data varies	Ambient to moderate	Atmospheric	Biodegradable and derived from renewable resources. Some terpenes can be skin irritants and may require proper ventilation.[8][9]
Ionic Liquids	High (in metal extraction)	Ambient to elevated	Atmospheric	Low volatility and non-flammable. Toxicity and biodegradability vary widely depending on the specific ionic liquid.[10][11]

Experimental Protocols for Evaluation

Detailed and reproducible experimental protocols are crucial for the objective assessment of cleaning performance. Below are methodologies for key experiments cited in the evaluation of these green alternatives.

Aqueous Cleaner Performance Evaluation

This protocol is based on the gravimetric method to determine cleaning efficiency.

1. Panel Preparation:

• Use standardized metal panels (e.g., aluminum 7075-T6).[12]
• Thoroughly clean the panels to establish a baseline clean weight. This can be a multi-step process involving alkaline cleaning, deoxidizing, and solvent rinsing (e.g., with a TCA/ethanol mixture).[12]
• Dry the panels completely and record their initial weight (W_initial).

2. Contaminant Application:

• Prepare a standardized contaminant mixture. A common mixture includes machine coolants and lubricants.[12]
• Dissolve the contaminant mixture in a volatile solvent (e.g., a 75/25 v/v mixture of TCA and ethanol).[12]
• Immerse the clean, weighed panels in the contaminant solution for a set duration (e.g., 30 seconds).[12]
• Withdraw the panels, allow excess solution to drain, and let them air dry overnight to ensure complete solvent evaporation.[12]
• Weigh the contaminated panels and record the weight (W_contaminated).

3. Cleaning Process:

• Prepare the aqueous cleaner solution at the desired concentration and temperature.
• Immerse the contaminated panels in the aqueous cleaner. Agitation methods such as mechanical stirring or ultrasonication can be employed.
• After a specified cleaning time, remove the panels and rinse them thoroughly with deionized water.
• Dry the cleaned panels using a standardized method (e.g., oven drying or forced air).

4. Performance Evaluation:

• Weigh the final cleaned and dried panels (W_final).
• Calculate the cleaning efficiency using the following formula:
• Cleaning Efficiency (%) = [(W_contaminated - W_final) / (W_contaminated - W_initial)] * 100

Supercritical CO2 Cleaning Performance Evaluation

This protocol outlines a typical experimental setup for evaluating the cleaning efficacy of scCO2.

1. System Setup:

• A high-pressure cleaning vessel, a CO2 pump, a heat exchanger, a back pressure regulator, and a separation vessel are the main components.[13]

2. Sample Preparation:

• Contaminate metal substrates with a known amount of a specific contaminant (e.g., drawing oil).[4]
• Place the contaminated substrate inside the cleaning vessel.[7]

3. Cleaning Cycle:

• Pressurize the cleaning vessel with CO2 to the desired supercritical pressure (e.g., 300 atm) using the high-pressure pump.[4]
• Heat the CO2 to the desired supercritical temperature (e.g., 45°C) using the heat exchanger.[4]
• Maintain a constant flow of supercritical CO2 through the vessel for a specific duration (e.g., 15 minutes) at a set flow rate (e.g., 2.8 ml/min).[4]
• The scCO2 containing the dissolved contaminants is then passed through the back-pressure regulator into the separator, where the pressure is reduced, causing the CO2 to return to a gaseous state and the contaminant to precipitate for collection.[14]

4. Performance Analysis:

• After the cleaning cycle, depressurize the cleaning vessel and remove the cleaned substrate.
• Analyze the remaining contaminant on the substrate. This can be done by washing the surface with a solvent (e.g., freon) and then measuring the amount of oil in the wash solution using techniques like infrared spectroscopy.[4]
• The cleaning performance can be quantified by comparing the amount of contaminant before and after cleaning. A Cleaning Performance Index (CPI) can also be calculated as: CPI = 1 - (mass of cleaned part - mass of unsoiled part) / (mass of soiled part).[7]

Logical Framework for Alternative Evaluation

The process of selecting a green alternative to 1,1,1-trichloroethane involves a structured evaluation of several key factors. The following diagram illustrates the logical relationship between the problem, the proposed solutions, and the criteria for their assessment.

Evaluation framework for TCA alternatives.

References

• 1. 1,1,1-Trichloroethane - Wikipedia [en.wikipedia.org]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. rareearthexchanges.com [rareearthexchanges.com]
• 4. osti.gov [osti.gov]
• 5. supercriticalfluids.com [supercriticalfluids.com]
• 6. Supercritical Carbon-dioxide Cleaning Technology Review [p2infohouse.org]
• 7. researchgate.net [researchgate.net]
• 8. ntrs.nasa.gov [ntrs.nasa.gov]
• 9. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 10. mdpi.com [mdpi.com]
• 11. Ionic Liquids Toxicity—Benefits and Threats - PMC [pmc.ncbi.nlm.nih.gov]
• 12. p2infohouse.org [p2infohouse.org]
• 13. ntrs.nasa.gov [ntrs.nasa.gov]
• 14. p2infohouse.org [p2infohouse.org]

validation of analytical methods for 1,1,1-Trichloroethane in air monitoring

A comprehensive guide to the validated analytical methods for monitoring 1,1,1-Trichloroethane in the air is essential for researchers and scientists in drug development and environmental health. This guide provides a detailed comparison of established methodologies, complete with experimental protocols and performance data to ensure accurate and reliable quantification of this compound.

Comparison of Analytical Methods

Several validated methods are available for the analysis of 1,1,1-Trichloroethane in air, primarily developed by regulatory agencies like the Occupational Safety and Health Administration (OSHA) and the National Institute for Occupational Safety and Health (NIOSH). The most common approach involves active sampling on a solid sorbent followed by solvent desorption and gas chromatographic analysis.

Data Summary

The following table summarizes the key performance characteristics of the most widely used methods.

Parameter	OSHA Method 14	NIOSH Method 1003
Analyte	1,1,1-Trichloroethane	Halogenated Hydrocarbons (including 1,1,1-Trichloroethane)
Sampling Medium	Charcoal adsorbent tube	Coconut shell charcoal (100 mg/50 mg)
Sampling Rate	0.05 - 0.2 L/min[1]	0.01 - 0.2 L/min[2]
Recommended Air Volume	3 L[1]	1 to 30 L (Analyte specific)[3]
Analytical Technique	GC-FID[1]	GC-FID[2]
Desorption Solvent	Carbon Disulfide[1]	Carbon Disulfide[2]
Desorption Efficiency	99.6%[1]	Not specified for 1,1,1-TCA alone, but high for similar compounds.
Reliable Quantitation Limit	0.07 ppm (0.4 mg/m³)[1]	LOD: 0.01 mg per sample for Trichloroethylene[3]
Standard Error of Estimate	5.2% at the PEL[1]	Overall Precision (SrT): 0.082 for Trichloroethylene[3]
Storage Stability	At least 14 days at room temperature[4]	Up to 30 days.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of these analytical methods.

OSHA Method 14: 1,1,1-Trichloroethane

This method is designed for the specific analysis of 1,1,1-Trichloroethane.

1. Sampling:

• A calibrated personal sampling pump is used to draw a known volume of air through a charcoal adsorbent tube.[1]

• The recommended air volume is 3 L, collected at a flow rate between 0.05 and 0.2 L/min.[1]

• The charcoal tube consists of a front and a backup section to check for breakthrough.[1]

• After sampling, the ends of the tube are capped and the sample is sent to the laboratory for analysis.

2. Sample Preparation:

• The front and back sections of the charcoal tube are placed in separate vials.[1]

• Each section is desorbed with 1.0 mL of carbon disulfide.[1]

• The vials are sealed and intermittently shaken for 30 minutes to ensure complete desorption.[5]

3. Instrumental Analysis:

• The analysis is performed using a Gas Chromatograph equipped with a Flame Ionization Detector (GC-FID).[1]

• A small aliquot of the desorbed sample is injected into the GC.

• An external standard method is used for calibration, with standards prepared by diluting pure 1,1,1-Trichloroethane in carbon disulfide.[1][5]

NIOSH Method 1003: Halogenated Hydrocarbons

This method is a general procedure for various halogenated hydrocarbons, including 1,1,1-Trichloroethane.

1. Sampling:

• Air is drawn through a glass tube containing two sections of activated coconut shell charcoal.[2]

• The recommended flow rate is between 0.01 and 0.2 L/min.[2]

• The total sample size depends on the specific analyte and expected concentration.[2]

2. Sample Preparation:

• The front and back sorbent sections are placed in separate vials.[2]

• 1.0 mL of carbon disulfide is added to each vial for desorption, and the vials are allowed to stand for 30 minutes with occasional agitation.[2][3]

3. Instrumental Analysis:

• A Gas Chromatograph with a Flame Ionization Detector (GC-FID) is used for analysis.[2]

• Instrumental conditions, such as column type and temperature programming, can be optimized to achieve separation from other potential interferences.[2]

• Calibration is performed using standard solutions of the analyte in carbon disulfide.[3]

Method Comparison and Alternatives

While GC-FID is the most common detector, other detectors can be used for enhanced selectivity or sensitivity. For instance, an Electron Capture Detector (ECD) is highly sensitive to halogenated compounds. Gas Chromatography-Mass Spectrometry (GC-MS) can be employed for definitive identification and confirmation of the analyte.[1]

Alternative sampling methods include the use of evacuated stainless-steel canisters followed by preconcentration and analysis.[6] Passive sampling devices are also available and offer a convenient alternative to active sampling, though they may have different uptake rates and require specific validation.

Logical Workflow for Air Monitoring

The general process for monitoring 1,1,1-Trichloroethane in the air follows a structured workflow, from sampling to data analysis.

Caption: Workflow for 1,1,1-Trichloroethane Air Monitoring.

References

• 1. osha.gov [osha.gov]
• 2. cdc.gov [cdc.gov]
• 3. cdc.gov [cdc.gov]
• 4. pesquisa.bvsalud.org [pesquisa.bvsalud.org]
• 5. osha.gov [osha.gov]
• 6. 1,1,1-Trichloroethane - 1,1,1-Trichloroethane and Four Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Comparative Analysis of 1,1,1-Trichloroethane and Dichloromethane for Extraction Efficiency

For researchers, scientists, and professionals in drug development, the selection of an appropriate solvent is a critical step in ensuring the efficient extraction and purification of target compounds. Among the chlorinated solvents, 1,1,1-trichloroethane and dichloromethane (B109758) have historically been employed for various extraction processes. This guide provides an objective comparison of their extraction efficiency, supported by available experimental data and detailed methodologies.

While direct comparative studies with quantitative data for the same analytes are limited due to the phase-out of 1,1,1-trichloroethane under the Montreal Protocol, this guide synthesizes available information to offer a comprehensive overview of their respective properties and performance characteristics.

Physicochemical Properties

A solvent's physical and chemical properties are fundamental to its extraction efficiency. Here is a comparison of the key properties of 1,1,1-trichloroethane and dichloromethane.

Property	1,1,1-Trichloroethane	Dichloromethane
Formula	C₂H₃Cl₃	CH₂Cl₂
Molar Mass	133.40 g/mol	84.93 g/mol
Boiling Point	74.1 °C	39.6 °C
Density	1.339 g/cm³	1.326 g/cm³
Solubility in Water	0.44 g/100 mL at 20 °C	1.3 g/100 mL at 20 °C
Vapor Pressure	100 mmHg at 20 °C	349 mmHg at 20 °C
Polarity	Non-polar	Polar aprotic

Extraction Efficiency: A Comparative Overview

1,1,1-Trichloroethane was historically regarded as an excellent solvent for a wide array of organic compounds and was considered one of the least toxic among the chlorinated hydrocarbons. Its non-polar nature, combined with the polarizability of its chlorine atoms, made it effective for dissolving organic compounds that are not readily soluble in hydrocarbons like hexane.

Dichloromethane is a versatile solvent known for its high solvating power for a broad range of compounds, attributed to its polar aprotic nature.[1] This property allows it to dissolve both polar and non-polar substances, making it a common choice for liquid-liquid extractions in various industries.[2]

Due to the lack of recent head-to-head comparative studies, we will examine the extraction efficiency of dichloromethane for various compound classes, which can serve as a benchmark.

Data on Dichloromethane Extraction Efficiency

The following table summarizes the recovery percentages of various compounds from different matrices using dichloromethane as the extraction solvent, as reported in several studies.

Analyte Class	Matrix	Recovery Percentage (%)
Pesticides	Tap Water	89 - 112%
Pesticides	Ground Water	76 - 98%
1,4-Dioxane	Cosmetic Products	89%
Pyocyanin	Bacterial Culture	Lower than chloroform (B151607) but effective

It is important to note that in a study on the extraction of 2,4,6-trichloroanisole (B165457) from wine, dichloromethane was found to be unsuitable as it did not achieve phase separation, highlighting the importance of solvent selection based on the specific matrix.

Experimental Protocols

Below are generalized experimental protocols for liquid-liquid extraction using a chlorinated solvent like dichloromethane. These protocols are based on common laboratory practices and can be adapted for specific applications.

General Liquid-Liquid Extraction Protocol

This protocol outlines the fundamental steps for extracting organic compounds from an aqueous sample using a denser-than-water solvent like dichloromethane.

Materials:

• Aqueous sample containing the analyte of interest

• Dichloromethane (or other suitable solvent)

• Separatory funnel

• Beakers or Erlenmeyer flasks

• Drying agent (e.g., anhydrous sodium sulfate)

• Rotary evaporator or nitrogen stream for solvent removal

Procedure:

• Sample Preparation: Ensure the aqueous sample is at the appropriate pH to maximize the solubility of the analyte in the organic solvent.

• Extraction:

  • Transfer the aqueous sample to a separatory funnel.

  • Add a measured volume of dichloromethane to the separatory funnel.

  • Stopper the funnel and gently invert it several times, venting frequently to release any pressure buildup.

  • Shake the funnel for a specified period (e.g., 1-2 minutes) to ensure thorough mixing of the two phases.

• Phase Separation:

  • Allow the funnel to stand undisturbed until the two layers have completely separated. Dichloromethane, being denser than water, will form the bottom layer.

• Collection of Organic Layer:

  • Carefully drain the lower organic layer into a clean collection flask.

• Repeat Extraction (Optional but Recommended): For higher recovery, the extraction process can be repeated with fresh portions of the organic solvent.

• Drying: Add a drying agent, such as anhydrous sodium sulfate, to the collected organic extract to remove any residual water.

• Solvent Evaporation: Remove the solvent from the extract using a rotary evaporator or a gentle stream of nitrogen to concentrate the analyte.

• Analysis: The concentrated extract is now ready for further analysis by techniques such as GC-MS or HPLC.

Visualizing the Extraction Workflow

The following diagrams illustrate the logical flow of a typical solvent extraction process.

Caption: A logical workflow for a typical liquid-liquid extraction process.

Signaling Pathway of Solvent Action

The effectiveness of a solvent in an extraction process is governed by the principle of "like dissolves like." This can be visualized as a simplified signaling pathway where the solvent's properties interact with the analyte and matrix to achieve separation.

Caption: Simplified pathway of solvent-analyte interaction in extraction.

Conclusion

Both 1,1,1-trichloroethane and dichloromethane have demonstrated utility as extraction solvents. Dichloromethane remains a versatile and efficient option for a wide range of compounds, as supported by available recovery data. While quantitative comparative data against 1,1,1-trichloroethane is scarce due to its discontinued (B1498344) use, its historical reputation as an excellent solvent suggests it was effective for many applications.

The choice of solvent will always depend on the specific characteristics of the analyte and the sample matrix. For modern applications, the selection must also consider environmental and safety regulations, which have led to the phasing out of solvents like 1,1,1-trichloroethane and a continuous search for greener alternatives. Researchers should consult current safety guidelines and regulations before selecting and using any chlorinated solvent.

References

• 1. Influence of different solvents in extraction of phenolic compounds from vegetable residues and their evaluation as natural sources of antioxidants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Navigating the Landscape of 1,1,1-Trichloroethane Analysis: An Inter-Laboratory Comparison

For researchers, scientists, and drug development professionals, the accuracy and consistency of analytical measurements are paramount. This is especially true for the quantification of volatile organic compounds (VOCs) like 1,1,1-Trichloroethane, a compound with a legacy of industrial use and continued environmental relevance. This guide provides an in-depth comparison of inter-laboratory performance for the measurement of 1,1,1-Trichloroethane in water, supported by a detailed experimental protocol and visual workflows to ensure clarity and reproducibility.

Inter-laboratory cross-validation, often conducted through proficiency testing (PT) programs, is a critical component of a robust quality assurance framework. In these studies, a central organizing body distributes identical samples to multiple laboratories, each of which analyzes the sample using their standard operating procedures. The results are then collated and statistically analyzed to provide a comprehensive picture of analytical performance across the scientific community.

Comparative Performance in 1,1,1-Trichloroethane Measurement: A Look at the Data

Proficiency testing for 1,1,1-Trichloroethane is commonly included in broader schemes for regulated volatile organic compounds in water matrices. Organizations like Environmental Resource Associates (ERA), a Waters company, regularly conduct these studies. While specific final reports with detailed, anonymized laboratory data for 1,1,1-Trichloroethane are not always publicly accessible, the structure and evaluation criteria of these studies provide a clear framework for understanding expected performance.

To illustrate the typical outcomes of such a study, a representative dataset has been compiled based on the evaluation criteria of established proficiency tests. In these tests, performance is often assessed using z-scores, which indicate how many standard deviations an individual laboratory's result is from the assigned (true) value. A z-score between -2.0 and 2.0 is generally considered satisfactory.

Laboratory ID	Reported Value (µg/L)	Assigned Value (µg/L)	Acceptance Limits (µg/L)	Z-Score	Performance Evaluation
Lab A	18.5	20.0	14.0 - 26.0	-0.75	Satisfactory
Lab B	21.2	20.0	14.0 - 26.0	0.60	Satisfactory
Lab C	13.5	20.0	14.0 - 26.0	-3.25	Not Satisfactory
Lab D	25.8	20.0	14.0 - 26.0	2.90	Not Satisfactory
Lab E	19.8	20.0	14.0 - 26.0	-0.10	Satisfactory
Lab F	20.5	20.0	14.0 - 26.0	0.25	Satisfactory

This table presents representative data to illustrate the outcomes of a typical proficiency test for 1,1,1-Trichloroethane in a water matrix.

The Analytical Backbone: A Detailed Experimental Protocol

The majority of laboratories participating in such inter-laboratory studies for 1,1,1-Trichloroethane in water utilize established regulatory methods, with the U.S. Environmental Protection Agency (EPA) Method 524.2 being a prominent example.[1][2][3][4] This method provides a robust and well-validated procedure for the identification and quantification of purgeable VOCs.

Experimental Protocol: U.S. EPA Method 524.2 for 1,1,1-Trichloroethane in Water[1][2][3][4][5]

1. Principle: This method relies on the purge and trap technique followed by gas chromatography-mass spectrometry (GC-MS). An inert gas is bubbled through a water sample, and the volatilized organic compounds, including 1,1,1-Trichloroethane, are trapped on a solid sorbent. The sorbent is then heated, and the trapped analytes are desorbed into the GC-MS system for separation and detection.[4]

2. Instrumentation:

• Purge and Trap System: A commercial purge and trap system is used to extract the VOCs from the water sample.

• Gas Chromatograph: Equipped with a capillary column suitable for separating volatile organic compounds.

• Mass Spectrometer: A mass spectrometer capable of electron ionization and scanning a mass range that includes the characteristic ions of 1,1,1-Trichloroethane.

3. Reagents and Standards:

• Reagent Water: Organic-free water for blanks and standard preparation.

• Standard Stock Solutions: Certified standard solutions of 1,1,1-Trichloroethane and other VOCs in a suitable solvent like methanol.

• Internal Standards and Surrogates: Compounds not expected to be in the samples, such as fluorobenzene (B45895) and deuterated compounds, are added to every sample and standard to monitor and correct for variations in instrument performance.

4. Sample Collection and Preservation:

• Samples are collected in 40 mL glass vials with Teflon-lined septa.

• To minimize volatilization, vials are filled to the top, ensuring no headspace.

• Samples are preserved by adding a dechlorinating agent (if residual chlorine is present) and acidifying to a pH < 2 with hydrochloric acid.

• Samples are stored at 4°C until analysis.

5. Analytical Procedure:

• Purging: A 5-25 mL aliquot of the water sample is placed in the purging chamber. An internal standard and surrogate are added. The sample is purged with an inert gas (e.g., helium or nitrogen) for a specified time (e.g., 11 minutes).

• Trapping: The purged VOCs are trapped on a sorbent tube containing materials like Tenax®, silica (B1680970) gel, and carbon molecular sieve.

• Desorption: The trap is rapidly heated, and the analytes are backflushed with the carrier gas onto the GC column.

• Gas Chromatography: The GC oven temperature is programmed to separate the individual VOCs. A common column choice is a 6% cyanopropylphenyl / 94% dimethylpolysiloxane phase.

• Mass Spectrometry: The mass spectrometer is operated in electron ionization mode, and data is acquired in full scan mode.

• Quantification: The concentration of 1,1,1-Trichloroethane is determined by comparing its response to the internal standard using a calibration curve generated from the analysis of standards of known concentrations.

6. Quality Control:

• Method Blank: An aliquot of reagent water is analyzed to check for contamination.

• Laboratory Control Sample (LCS): A standard of known concentration is analyzed to monitor method performance.

• Matrix Spike/Matrix Spike Duplicate (MS/MSD): A known amount of analyte is added to a sample to assess matrix effects on recovery and precision.

• Calibration: The instrument is calibrated with a series of standards to establish the relationship between analyte concentration and instrument response.

Visualizing the Workflow and Logical Relationships

To further clarify the processes involved in inter-laboratory cross-validation and the analytical methodology, the following diagrams have been generated using Graphviz.

Inter-laboratory cross-validation workflow.

EPA Method 524.2 analytical workflow.

References

• 1. aemas.com [aemas.com]
• 2. epa.gov [epa.gov]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. epa.gov [epa.gov]

N-Propyl Bromide vs. 1,1,1-Trichloroethane: A Performance Assessment for Solvent Replacement

A comprehensive comparison of n-propyl bromide (nPB) and 1,1,1-trichloroethane (TCA) for researchers, scientists, and drug development professionals. This guide provides a detailed analysis of their performance, safety, and environmental impact, supported by experimental data and protocols.

Once a widely used solvent, 1,1,1-trichloroethane (TCA) was phased out under the Montreal Protocol due to its ozone-depleting properties.[1][2] This led to the emergence of n-propyl bromide (nPB), also known as 1-bromopropane, as a potential replacement in various applications, including precision cleaning and vapor degreasing.[3][4] However, nPB has since come under scrutiny due to its own significant health and safety concerns.[5][6] This guide offers a detailed comparison of the performance, material compatibility, safety, and environmental impact of nPB and TCA to aid in informed solvent selection.

Performance Characteristics

The cleaning efficacy of a solvent is a critical performance indicator. A common measure of a solvent's cleaning power is its Kauri-butanol (Kb) value. A higher Kb value generally indicates a stronger ability to dissolve contaminants.

Property	n-Propyl Bromide (nPB)	1,1,1-Trichloroethane (TCA)	Alternative: AeroTron™-AV
Chemical Formula	C₃H₇Br	CH₃CCl₃	Blend
CAS Number	106-94-5[5]	71-55-6[2]	Mixture
Boiling Point (°C)	71[7]	74[2]	47
Vapor Pressure (mmHg @ 20°C)	110.8[5]	100[2]	-
Specific Gravity	1.353[7]	1.32	-
Kauri-Butanol (Kb) Value	~129-130[8][9]	~124	93-97
Flash Point	None[4]	None	None
Evaporation Rate	Fast[10]	Fast	Fast

Data compiled from multiple sources.

Material Compatibility

The compatibility of a solvent with various materials is crucial to prevent damage to equipment and components. The following table provides a general overview of the compatibility of nPB and TCA with common materials. It is important to note that specific formulations of nPB may contain stabilizers to inhibit corrosion.[5]

Material Category	Material	n-Propyl Bromide (nPB) Compatibility	1,1,1-Trichloroethane (TCA) Compatibility
Metals	Aluminum	-[11]	Good
Brass	-[11]	Good
Carbon Steel	NR[11]	Good
Copper	-[11]	Good
Stainless Steel 304	-[11]	Excellent
Stainless Steel 316	R[11]	Excellent
Plastics	ABS	Not Recommended[9]	Poor
HDPE	Excellent[9]	Good
Polypropylene	Good[9]	Good
Polycarbonate (Lexan™)	Fair[9]	Poor
Nylon™ 66	Excellent[9]	Good
Elastomers	Buna-N (Nitrile)	Fair[9]	Poor
EPDM	Fair[9]	Poor
Neoprene	Fair[9]	Fair
Fluoroelastomer (Viton®)	-	Good

R = Recommended; NR = Not Recommended; - = Insufficient Data. Compatibility can be influenced by temperature, exposure duration, and the specific formulation of the solvent and material. It is strongly recommended to conduct specific compatibility testing for critical applications.

Health, Safety, and Environmental Impact

The selection of a solvent should not be based solely on performance but must also consider its impact on human health and the environment.

Aspect	n-Propyl Bromide (nPB)	1,1,1-Trichloroethane (TCA)
Primary Health Hazards	Neurotoxicity, reproductive toxicity, suspected carcinogen.[5][6][12] Can cause irritation to eyes, skin, and respiratory system.[13][14]	Central nervous system depressant, potential for liver damage.[15][16] Can cause dizziness, confusion, and skin irritation.[2]
Occupational Exposure Limits (OELs)	ACGIH TLV-TWA: 0.1 ppm[5]	OSHA PEL-TWA: 350 ppm
Environmental Impact	Low Ozone Depletion Potential (ODP).[17] Classified as a Volatile Organic Compound (VOC) and a Hazardous Air Pollutant (HAP).[5][12]	High Ozone Depletion Potential (ODP), leading to its phase-out under the Montreal Protocol.[1][2]
Regulatory Status	Use is increasingly restricted due to health concerns.[6][12]	Production and use are heavily restricted globally.[1][2]

Experimental Protocols

To provide a framework for comparative analysis, the following are detailed methodologies for key experiments.

Kauri-Butanol (Kb) Value Determination (Based on ASTM D1133)

This test method determines the relative solvent power of hydrocarbon solvents.

1. Preparation of Kauri-Butanol Solution:

• A standardized solution of kauri resin in n-butanol is required. This is typically sourced from a certified supplier.

2. Standardization of Kauri-Butanol Solution:

• Titrate a known weight of the kauri-butanol solution with a standard toluene (B28343) solution until a defined turbidity is reached. The endpoint is determined when the sharp outlines of 10-point print viewed through the solution become blurred.

3. Titration of the Test Solvent:

• Titrate a known weight of the kauri-butanol solution with the solvent being tested (nPB or TCA) until the same turbidity endpoint is reached.

4. Calculation:

• The Kb value is calculated based on the volume of the test solvent required to reach the endpoint compared to the volume of the standard toluene solution.

Cleaning Efficiency Evaluation (Gravimetric Analysis based on ASTM E1235)

This method determines the amount of non-volatile residue (NVR) remaining on a surface after cleaning.

1. Coupon Preparation:

• Use standardized coupons of a relevant material (e.g., stainless steel).

• Pre-clean the coupons to a baseline level of cleanliness, and verify by measuring the NVR.

• Accurately weigh the pre-cleaned and dried coupons using a high-precision analytical balance.

2. Contamination Application:

• Apply a known amount of a standardized contaminant (e.g., a specific oil or grease) evenly across the surface of the coupons.

• Allow the contaminant to set or cure under controlled conditions (time and temperature).

• Reweigh the contaminated coupons to determine the initial mass of the contaminant.

3. Cleaning Process:

• Vapor Degreasing: Suspend the contaminated coupons in the vapor zone of a vapor degreaser containing the test solvent (nPB or TCA) for a specified duration.

• Immersion Cleaning: Immerse the contaminated coupons in the test solvent at a controlled temperature for a specified duration, with or without agitation (e.g., ultrasonic).

4. Post-Cleaning Analysis:

• After the cleaning cycle, carefully remove the coupons and allow them to dry completely in a controlled environment.

• Reweigh the cleaned and dried coupons.

5. Calculation of Cleaning Efficiency:

• The cleaning efficiency is calculated as the percentage of the contaminant removed:

Logical Workflow for Solvent Replacement

The decision-making process for replacing a solvent involves a series of logical steps to ensure the chosen alternative meets all performance, safety, and regulatory requirements.

Caption: Workflow for selecting and validating a replacement solvent.

Conclusion

The assessment of n-propyl bromide as a replacement for 1,1,1-trichloroethane reveals a complex trade-off. While nPB does not deplete the ozone layer and exhibits strong solvency, its significant health risks, including neurotoxicity and potential carcinogenicity, have led to stringent regulations and a search for safer alternatives.[5][6][12] TCA, although an effective solvent, is globally phased out due to its environmental impact.[1][2]

For researchers, scientists, and professionals in drug development, the selection of a cleaning solvent must prioritize not only performance but also worker safety and environmental responsibility. The data and protocols presented in this guide are intended to facilitate a comprehensive and objective comparison, leading to the selection of a solvent that is both effective and sustainable in the long term. Newer generation solvents, such as hydrofluoroethers (HFEs) and trans-1,2-dichloroethylene-based blends, are now prominent alternatives that offer a more favorable balance of performance, safety, and environmental properties.

References

• 1. 1,1,1-Trichloroethane | ToxFAQs™ | ATSDR [wwwn.cdc.gov]
• 2. 1,1,1-Trichloroethane - Wikipedia [en.wikipedia.org]
• 3. 1-Bromopropane - Wikipedia [en.wikipedia.org]
• 4. N-Propyl Bromide (nPB) | Reliance Specialty Products [relspec.com]
• 5. turi.org [turi.org]
• 6. chemtronics.com [chemtronics.com]
• 7. fishersci.com [fishersci.com]
• 8. nPB Solvent Changes | Reliance Specialty Products [relspec.com]
• 9. us.rs-online.com [us.rs-online.com]
• 10. High-purity n-Propyl Bromide for chemical applications [independentchemical.com]
• 11. n-Propyl Bromide - W.P. Law Incorporated [wplawinc.com]
• 12. era-environmental.com [era-environmental.com]
• 13. cdhfinechemical.com [cdhfinechemical.com]
• 14. navybrand.com [navybrand.com]
• 15. atsdr.cdc.gov [atsdr.cdc.gov]
• 16. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 17. lanxess.com [lanxess.com]

A Comparative Analysis of the Environmental Impact of 1,1,1-Trichloroethane and Its Alternatives

For Researchers, Scientists, and Drug Development Professionals: A Guide to Informed Solvent Selection

The phasing out of 1,1,1-trichloroethane (also known as methyl chloroform (B151607) or 1,1,1-TCA) under the Montreal Protocol due to its ozone-depleting properties has necessitated the adoption of alternative solvents across various industrial and laboratory applications. This guide provides a comprehensive comparison of the environmental and health impacts of 1,1,1-trichloroethane and its common substitutes, supported by quantitative data and detailed experimental methodologies. The aim is to facilitate informed decision-making in the selection of solvents with reduced environmental footprints without compromising performance.

Comparative Data on Environmental and Health Impacts

The following table summarizes key environmental and health impact data for 1,1,1-trichloroethane and its common alternatives. These parameters are crucial in assessing the overall environmental burden and occupational hazards associated with each solvent.

Chemical	Ozone Depletion Potential (ODP)	Global Warming Potential (GWP, 100-year)	Atmospheric Lifetime	Acute Inhalation Toxicity (LC50, rat)	Permissible Exposure Limit (PEL, OSHA)
1,1,1-Trichloroethane	0.1 - 0.12[1]	146[2]	5 - 6.9 years[1][3]	17,000 - 18,000 ppm (4 hours)[4][5]	350 ppm
Perchloroethylene (PCE)	0.0060[6]	~16	111 days[6][7][8]	~4,000 ppm (4 hours)	100 ppm
Trichloroethylene (B50587) (TCE)	0.00035 - 0.00037[6][7][8]	~5	13 days[6][7][8]	~12,500 ppm (4 hours)	100 ppm
n-Propyl Bromide (nPB)	0.0049 - 0.06[6][8][9][10]	Not significant	11 - 25 days[6][8][9][10][11]	~6,400 ppm (4 hours)	0.1 ppm (ACGIH TLV)
d-Limonene (Terpene)	0	~0	Hours to days[12][13]	>5,200 mg/m³ (4 hours)	Not established
Aqueous Cleaners	0	0	Not applicable	Not applicable (depends on formulation)	Not applicable

Performance Considerations in Key Applications

The selection of a substitute for 1,1,1-trichloroethane is highly dependent on the specific application, such as vapor degreasing, cold cleaning, or use as a solvent in adhesives and coatings.

Vapor Degreasing: Chlorinated solvents like trichloroethylene and perchloroethylene have historically been effective replacements due to their similar solvency and non-flammability.[14] However, their own health and environmental concerns have led to increased interest in alternatives like n-propyl bromide-based solvents and aqueous cleaning systems.[15][16][17] While aqueous systems completely eliminate solvent emissions, they may require significant changes in equipment and processes.[15]

Adhesives and Coatings: The choice of solvent in these applications is critical to product performance. Terpene-based solvents, such as d-limonene, have shown promise as effective and more environmentally benign alternatives.[12][18]

Logical Flow of Environmental Impact Assessment

The following diagram illustrates the key considerations and logical flow in assessing the environmental impact of a solvent, from its intrinsic properties to its ultimate environmental fate and potential for harm.

Caption: Logical flow of solvent environmental impact assessment.

Experimental Protocols

The data presented in this guide are derived from standardized experimental protocols. Below are summaries of the methodologies for key experiments.

Determination of Ozone Depletion Potential (ODP)

The ODP of a substance is determined through a combination of laboratory measurements and atmospheric modeling.

• Kinetic Studies: The rate of reaction of the compound with hydroxyl radicals (OH) in the gas phase is measured. This is a primary determinant of its atmospheric lifetime. These studies are often conducted using techniques like flash photolysis-resonance fluorescence.

• Photolysis Studies: The absorption cross-section of the molecule is measured to determine its susceptibility to breakdown by solar radiation.

• Atmospheric Modeling: The data from kinetic and photolysis studies are used as inputs for complex 2D and 3D atmospheric chemistry-transport models. These models simulate the distribution and fate of the substance in the atmosphere and its effect on ozone concentrations relative to CFC-11, which has a reference ODP of 1.0.[2]

Determination of Global Warming Potential (GWP)

The GWP is a measure of how much heat a greenhouse gas traps in the atmosphere over a specific time horizon, relative to carbon dioxide.

• Infrared Absorption Spectrum: The infrared absorption spectrum of the compound is measured using techniques such as Fourier Transform Infrared (FTIR) spectroscopy. This determines the wavelengths at which the molecule absorbs thermal radiation.

• Radiative Efficiency Calculation: The radiative efficiency, which is the measure of the strength of the greenhouse effect of a gas, is calculated from the infrared absorption spectrum.

• Atmospheric Lifetime: The atmospheric lifetime of the compound is determined as described in the ODP protocol.

• GWP Calculation: The GWP is calculated by integrating the radiative forcing of a pulse emission of the gas over a chosen time horizon (typically 100 years) and dividing it by the integrated radiative forcing of a pulse emission of an equal mass of CO2 over the same period.[2]

Ames Test for Mutagenicity

The Ames test is a widely used short-term bacterial reverse mutation assay to assess the mutagenic potential of a chemical.

• Bacterial Strains: Histidine-dependent strains of Salmonella typhimurium (e.g., TA98, TA100) are used. These strains have mutations that prevent them from synthesizing histidine, an essential amino acid.

• Exposure: The tester strains are exposed to the test substance at various concentrations, both with and without a metabolic activation system (S9 fraction from rat liver). The S9 fraction is included to simulate mammalian metabolism, as some chemicals only become mutagenic after being metabolized.

• Plating: The treated bacteria are plated on a minimal agar (B569324) medium that lacks histidine.

• Incubation and Colony Counting: The plates are incubated for 48-72 hours. Only bacteria that have undergone a reverse mutation (reversion) to a histidine-producing state can grow and form colonies.

• Data Analysis: The number of revertant colonies on the test plates is compared to the number on the negative (solvent) control plates. A significant, dose-dependent increase in the number of revertant colonies indicates that the substance is mutagenic.

Acute Inhalation Toxicity (LC50)

This test determines the concentration of a substance in the air that is lethal to 50% of a test animal population during a specified exposure period.

• Test Animals: Typically, young adult rats of a single strain are used.

• Exposure Chamber: The animals are placed in a dynamic inhalation chamber where the concentration of the test substance in the air can be precisely controlled.

• Exposure: Groups of animals are exposed to different concentrations of the test substance for a fixed period, usually 4 hours. A control group is exposed to clean air.

• Observation: The animals are observed for signs of toxicity and mortality during the exposure and for a subsequent period of at least 14 days.

• LC50 Calculation: The LC50 value and its 95% confidence limits are calculated from the mortality data at the different exposure concentrations using appropriate statistical methods.

References

• 1. epa.gov [epa.gov]
• 2. csl.noaa.gov [csl.noaa.gov]
• 3. scribd.com [scribd.com]
• 4. southwest.tn.edu [southwest.tn.edu]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. ozone.unep.org [ozone.unep.org]
• 9. researchgate.net [researchgate.net]
• 10. New methodology for Ozone Depletion Potentials of short-lived compounds : n-propyl bromide as an example | Semantic Scholar [semanticscholar.org]
• 11. acp.copernicus.org [acp.copernicus.org]
• 12. researchgate.net [researchgate.net]
• 13. nmfrc.org [nmfrc.org]
• 14. epa.gov [epa.gov]
• 15. 1,1,1 Trichloroethane Replacement | Reliance Specialty Products [relspec.com]
• 16. mntap.umn.edu [mntap.umn.edu]
• 17. Heterogeneous reactions of ozone and D-limonene on activated carbon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Acute airway effects of ozone-initiated d-limonene chemistry: importance of gaseous products - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Terpene-Based Cleaners as a Substitute for 1,1,1-Trichloroethane

For Researchers, Scientists, and Drug Development Professionals

The phasing out of ozone-depleting substances has necessitated the search for effective and environmentally benign alternatives to chlorinated solvents like 1,1,1-Trichloroethane (TCA). This guide provides a comprehensive comparison of the efficacy of terpene-based cleaners as a substitute for TCA, supported by experimental data and detailed methodologies.

Executive Summary

Terpene-based cleaners, derived from natural sources such as citrus fruits and pine, have emerged as viable replacements for 1,1,1-Trichloroethane in various industrial cleaning applications.[1][2] Extensive testing has demonstrated that terpene hydrocarbons are highly effective at dissolving and removing difficult surface contaminants, often exhibiting cleaning capabilities that are comparable or superior to chlorinated solvents.[2][3] While offering significant environmental and safety advantages, such as biodegradability and lower toxicity, their adoption requires careful consideration of factors like residue potential and material compatibility.[2][3]

Performance Comparison

Cleaning Efficacy

Terpene-based cleaners, particularly those containing d-limonene, have demonstrated high solvency for a wide range of soils, including greases, oils, fluxes, and adhesives.[4][5][6] In some applications, such as the maintenance of jet engines, d-limonene solutions have shown grease and carbon removal efficiency on par with traditional trichloroethylene-based methods.[1] The cleaning power of a solvent can be quantified by its Kauri-Butanol (Kb) value, with a higher value indicating stronger solvency. While specific values for proprietary terpene blends vary, they are generally considered strong solvents.

Parameter	Terpene-Based Cleaners (d-limonene)	1,1,1-Trichloroethane (TCA)	Notes
Kauri-Butanol (Kb) Value	Varies (generally high)	~124	A higher Kb value indicates greater solvency power.
Primary Soils	Greases, oils, fluxes, adhesives, resins, paints, carbon deposits[2]	Greases, oils, waxes, tars	Both are effective on a broad range of non-polar contaminants.
Cleaning Mechanism	Dissolution	Dissolution	Both function by dissolving the contaminant.

Physical and Chemical Properties

The physical and chemical properties of a cleaner dictate its application methods, safety protocols, and environmental fate. Terpene-based cleaners generally have a lower vapor pressure and higher flash point compared to 1,1,1-Trichloroethane, which translates to lower volatile organic compound (VOC) emissions and reduced fire hazard.

Property	Terpene-Based Cleaners (d-limonene)	1,1,1-Trichloroethane (TCA)
Boiling Point	~176 °C (349 °F)	~74 °C (165 °F)
Vapor Pressure @ 20°C	<2 mmHg	~100 mmHg
Flash Point (Closed Cup)	~48 °C (118 °F)	None
Specific Gravity	~0.84	~1.34
Water Solubility	Insoluble	Slightly soluble
Odor	Citrus-like	Mild, sweet, chloroform-like

Environmental, Health, and Safety Profile

The primary driver for replacing 1,1,1-Trichloroethane is its detrimental effect on the ozone layer. Terpene-based cleaners offer a significantly improved environmental profile.

Aspect	Terpene-Based Cleaners	1,1,1-Trichloroethane (TCA)
Ozone Depletion Potential (ODP)	0	0.1
Volatile Organic Compound (VOC) Status	VOC	Non-VOC (in some jurisdictions)
Biodegradability	Readily biodegradable	Persistent in the environment
Primary Health Concerns	Skin and respiratory irritation, potential sensitizer[2]	Central nervous system depression, liver and kidney damage, suspected carcinogen[7][8]
OSHA PEL (8-hr TWA)	Not established for d-limonene (often falls under general hydrocarbon limits)	350 ppm

Experimental Protocols

To ensure an objective comparison of cleaning efficacy, standardized testing methodologies are crucial. The following protocols are based on industry-accepted standards.

Gravimetric Analysis of Cleaning Effectiveness (Based on ASTM G122)

This method quantifies the ability of a cleaner to remove a specific contaminant from a surface.

Methodology:

• Coupon Preparation: Prepare a set of standardized coupons (e.g., stainless steel, aluminum) of known surface area.

• Initial Weighing: Clean the coupons thoroughly with a baseline solvent (e.g., isopropyl alcohol) and weigh them to the nearest 0.1 mg.

• Contamination: Apply a known amount of a specific contaminant (e.g., a standard industrial grease or oil) to the coupons.

• Post-Contamination Weighing: Reweigh the contaminated coupons to determine the initial mass of the soil.

• Cleaning Process: Subject the coupons to a defined cleaning process using the test cleaner (terpene-based or 1,1,1-Trichloroethane). This may involve immersion, spraying, or wiping for a specified time and at a controlled temperature.

• Rinsing and Drying: Rinse the coupons with a volatile solvent (e.g., isopropyl alcohol) if necessary to remove cleaning agent residue, and dry them completely.

• Final Weighing: Weigh the cleaned and dried coupons.

• Calculation of Cleaning Efficacy:

  • Cleaning Efficacy (%) = [(Mass of Soil Removed) / (Initial Mass of Soil)] x 100

Non-Volatile Residue (NVR) Test (Based on ASTM D1353)

This test determines the amount of residue left behind by the cleaning agent itself after evaporation.

Methodology:

• Dish Preparation: Use a clean, pre-weighed evaporating dish (e.g., platinum or glass).

• Sample Addition: Add a specified volume (e.g., 100 mL) of the cleaning agent to the dish.

• Evaporation: Place the dish in a controlled environment (e.g., an oven at 105°C) until all the solvent has evaporated.

• Cooling and Weighing: Allow the dish to cool to room temperature in a desiccator and then weigh it.

• Calculation of NVR:

  • NVR (mg/100 mL) = (Final Weight of Dish - Initial Weight of Dish)

Visualizations

Caption: Workflow for Comparative Cleaning Efficacy Testing.

Caption: Key Attribute Comparison of Cleaner Types.

Conclusion

Terpene-based cleaners present a compelling case as a substitute for 1,1,1-Trichloroethane. Their strong solvency, coupled with significant environmental and safety benefits, makes them a suitable choice for a wide array of cleaning applications. However, their slower evaporation rate and potential for leaving residues, particularly with lower purity formulations, necessitate careful process validation.[3] For applications requiring high precision and zero residue, high-purity terpene formulations with appropriate rinsing steps are recommended. The selection of a terpene-based cleaner should be based on a thorough evaluation of the specific cleaning requirements, substrate compatibility, and process parameters.

References

• 1. alliancechemical.com [alliancechemical.com]
• 2. p2infohouse.org [p2infohouse.org]
• 3. ntrs.nasa.gov [ntrs.nasa.gov]
• 4. blendmagicproducts.com [blendmagicproducts.com]
• 5. icccitrus.com [icccitrus.com]
• 6. alliancechemical.com [alliancechemical.com]
• 7. epa.gov [epa.gov]
• 8. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Unveiling the Link: A Comparative Guide to Correlating 1,1,1-Trichloroethane Blood Levels with Environmental Exposure

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Methodologies and Supporting Data

This guide provides a comprehensive comparison of studies correlating 1,1,1-Trichloroethane (1,1,1-TCE) blood levels with environmental exposure data. It is designed to offer researchers, scientists, and drug development professionals an objective overview of key findings, detailed experimental protocols, and the metabolic fate of this industrial solvent. All quantitative data is summarized for clear comparison, and methodologies for pivotal experiments are thoroughly detailed.

Quantitative Data Summary

The following table summarizes data from studies investigating the relationship between environmental exposure to 1,1,1-TCE and its corresponding concentrations in blood. These studies primarily focus on occupational exposure scenarios, providing valuable insights into the absorption and systemic distribution of this compound.

Exposure Scenario	Environmental Exposure Level (Time-Weighted Average)	Mean Blood Concentration of 1,1,1-TCE	Reference Study
Controlled Human Exposure	350 ppm (6 hours)	~2 mg/L	Nolan et al., 1984[1]
Controlled Human Exposure	325 ppm (4 hours)	~4 mg/L	Åstrand et al., 1973
Occupational Exposure (Vapour Degreasing)	365.3 mg/m³	Well-correlated (r = 0.88 with personal exposure levels)	Tay et al., 1995
Occupational Exposure (Jet-Spray Cleaning)	460.5 mg/m³	Well-correlated (r = 0.88 with personal exposure levels)	Tay et al., 1995
Occupational Exposure (Open/Manual Degreasing)	819.9 mg/m³	Well-correlated (r = 0.88 with personal exposure levels)	Tay et al., 1995
General U.S. Population (2009-2010)	Ambient Environmental Levels	0.0071 to 0.197 µg/L	NHANES

Experimental Protocols

Environmental Exposure Assessment: OSHA Method 14

This protocol outlines the standardized method for collecting and analyzing airborne 1,1,1-TCE in workplace environments.

1. Sample Collection:

• Apparatus: Personal sampling pump calibrated to a flow rate of 0.01 to 0.2 L/min, connected to a solid sorbent tube (coconut shell charcoal, 100 mg/50 mg sections).

• Procedure: A known volume of air is drawn through the charcoal tube. The front section of the tube collects the analyte, and the back section serves as a backup to indicate breakthrough. For an 8-hour Time-Weighted Average (TWA) sample, a typical air volume is 3 liters collected at a flow rate of 0.2 L/min.[2]

2. Sample Preparation:

• The front and back sections of the charcoal tube are placed in separate vials.

• 1.0 mL of carbon disulfide is added to each vial to desorb the 1,1,1-TCE from the charcoal.[2] The vials are then sealed and agitated.

3. Sample Analysis:

• Instrumentation: Gas chromatograph (GC) equipped with a Flame Ionization Detector (FID).

• GC Conditions:

  • Column: A suitable packed or capillary column for resolving 1,1,1-TCE from other volatile organic compounds.

  • Injector Temperature: 225 °C

  • Detector Temperature: 250 °C

  • Column Temperature: 70 °C

  • Carrier Gas: Nitrogen or Helium at a flow rate of approximately 30 mL/min.

• Quantification: An external standard calibration curve is prepared by diluting a known concentration of 1,1,1-TCE in carbon disulfide.[2]

Blood Level Analysis: Headspace Gas Chromatography (GC-FID)

This method is commonly employed for the quantitative analysis of volatile organic compounds like 1,1,1-TCE in biological matrices.

1. Sample Collection and Preparation:

• Venous blood samples are collected in vacuum-sealed tubes containing an anticoagulant.

• A known volume of whole blood is transferred to a headspace vial.

• An internal standard (e.g., n-propanol) is added to the vial. The vial is then sealed with a PTFE-lined septum and cap.

2. Headspace Analysis:

• Instrumentation: Headspace autosampler coupled to a GC-FID system.

• Procedure: The sealed vial is heated in the headspace autosampler at a controlled temperature (e.g., 50°C) to allow the volatile 1,1,1-TCE to partition into the gas phase (headspace).[3] A sample of the headspace gas is then automatically injected into the GC.

3. GC Analysis:

• Instrumentation: Gas chromatograph with a Flame Ionization Detector (FID).

• GC Conditions:

  • Column: A capillary column suitable for volatile compound analysis (e.g., DB-624).[3]

  • Injector Temperature: Optimized for headspace injection (e.g., 150-200 °C).

  • Detector Temperature: 250 °C.

  • Temperature Program: An initial hold at a lower temperature (e.g., 30°C) followed by a temperature ramp to effectively separate the analytes.[3]

  • Carrier Gas: Helium.

• Quantification: A calibration curve is generated by spiking blank blood samples with known concentrations of 1,1,1-TCE and the internal standard.

Mandatory Visualization

Metabolic Pathway of 1,1,1-Trichloroethane

The following diagram illustrates the primary metabolic pathway of 1,1,1-Trichloroethane in the human body. The initial oxidative metabolism is catalyzed by cytochrome P450 enzymes, primarily CYP2E1.[1][4]

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. osha.gov [osha.gov]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. academic.oup.com [academic.oup.com]

Safety & Regulatory Compliance

Proper Disposal of 1,1,1-Trichloroethane: A Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of 1,1,1-Trichloroethane is paramount for laboratory safety and environmental protection. This guide provides essential, step-by-step procedures for researchers, scientists, and drug development professionals to manage 1,1,1-Trichloroethane waste, from initial handling to final disposal, in accordance with regulatory requirements.

Immediate Safety and Handling Precautions

Proper handling is the first step in safe disposal. Personnel must be thoroughly trained on the hazards associated with 1,1,1-Trichloroethane.[1] Key safety measures include:

• Ventilation: Always handle 1,1,1-Trichloroethane in a well-ventilated area, preferably under a chemical fume hood, to minimize inhalation of vapors.[2][3]

• Personal Protective Equipment (PPE): Wear appropriate PPE to prevent skin and eye contact.[2][4] This includes:

  • Chemical safety goggles and, in some cases, a face shield for complete facial protection.[1]

  • Gloves made of a suitable material (note: 1,1,1-Trichloroethane attacks natural rubber).[1]

  • Protective clothing to prevent skin contact.[4]

• Ignition Sources: Eliminate all sources of ignition, such as open flames, sparks, and hot surfaces, from the immediate area as vapors can be flammable in a closed, poorly ventilated space.[3][4]

• Incompatible Materials: Avoid contact with strong oxidizers, strong bases (like caustic soda and potash), and certain metals.[2][3][4]

Hazardous Waste Classification

1,1,1-Trichloroethane is classified as a hazardous waste by the U.S. Environmental Protection Agency (EPA) and is regulated under the Resource Conservation and Recovery Act (RCRA).[5] Specifically, it is listed as a spent halogenated solvent.[6][7] It is also recognized as a Class I ozone-depleting substance under the Clean Air Act.[2][5]

Regulatory Information for 1,1,1-Trichloroethane
EPA Hazardous Waste Code	F001 (spent halogenated solvents used in degreasing) and F002 (other spent halogenated solvents).[6][7]
DOT Classification	Class 6.1: Poisonous material.[8]
UN Number	UN2831.[9]
Reportable Quantity (RQ)	1000 lbs.

Step-by-Step Disposal Protocol

• Containerization:

  • Collect waste 1,1,1-Trichloroethane in a designated, properly labeled, and sealed container.[10] The container must be in good condition and compatible with the chemical.

  • Do not mix 1,1,1-Trichloroethane with other waste streams unless specifically instructed to do so by your institution's environmental health and safety (EHS) department.

  • Label the container clearly with "Hazardous Waste" and the full chemical name: "1,1,1-Trichloroethane."

• Storage:

  • Store the waste container in a cool, dry, and well-ventilated area, away from incompatible materials.[2][3]

  • Ensure the storage area has secondary containment to prevent the spread of material in case of a leak.

• Arrange for Disposal:

  • Contact your institution's EHS department or a licensed hazardous waste disposal company to arrange for pickup and disposal.[2]

  • Waste must be transported by a certified hazardous waste hauler.[11]

• Final Disposal Method:

  • The primary method for the disposal of 1,1,1-Trichloroethane is high-temperature incineration in a facility equipped with a hydrochloric acid scrubber.[2][5] This process destroys the chemical, mitigating its environmental impact.

Emergency Spill Procedures

In the event of a spill, immediate and appropriate action is crucial to minimize hazards.

For a Minor Spill (manageable by trained lab personnel):

• Alert Personnel: Immediately alert others in the vicinity.[12]

• Isolate the Area: Secure the area to prevent others from entering.[12]

• Don PPE: Put on the necessary personal protective equipment.[12]

• Containment: For liquid spills, use absorbent materials like sand, earth, or other non-combustible absorbent pads to contain the spill.[4][13] Do not use combustible materials like sawdust.[13]

• Clean-up: Carefully collect the absorbed material using a shovel or scoop and place it into a labeled, sealed container for hazardous waste disposal.[2][12]

• Ventilate: Ensure the area is well-ventilated to disperse any remaining vapors.[2]

For a Major Spill (poses an immediate threat to health and safety):

• Evacuate: Immediately evacuate the area.[12]

• Alert Authorities: Notify your institution's emergency response team and, if necessary, call 911.[12]

• Isolate the Area: From a safe distance, prevent others from entering the contaminated area.

• First Aid: Attend to anyone who may have been exposed. Remove contaminated clothing and flush affected skin or eyes with water for at least 15 minutes.[13]

Below is a diagram illustrating the logical workflow for the proper disposal of 1,1,1-Trichloroethane.

Caption: Workflow for 1,1,1-Trichloroethane Disposal.

References

• 1. cdn.toxicdocs.org [cdn.toxicdocs.org]
• 2. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 3. nrf.aux.eng.ufl.edu [nrf.aux.eng.ufl.edu]
• 4. 1,1,1-TRICHLOROETHANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. atsdr.cdc.gov [atsdr.cdc.gov]
• 6. wku.edu [wku.edu]
• 7. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 8. scribd.com [scribd.com]
• 9. 1,1,1-Trichloroethane - Hazardous Agents | Haz-Map [haz-map.com]
• 10. isotope.com [isotope.com]
• 11. nmfrc.org [nmfrc.org]
• 12. umanitoba.ca [umanitoba.ca]
• 13. CCOHS: Spill Response - Chemicals [ccohs.ca]